2,4,6-Trichloroanisole-d5

• CAS: 352439-08-8

Core Science & Biosynthesis

An In-depth Technical Guide to 2,4,6-Trichloroanisole-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4,6-Trichloroanisole-d5 (TCA-d5) is the deuterated analog of 2,4,6-trichloroanisole (B165457) (TCA), a compound notorious for causing "cork taint" in wine.[1] Due to its chemical similarity to TCA and its distinct mass spectrometric signature, TCA-d5 serves as an invaluable internal standard for the accurate quantification of TCA in various matrices, particularly in the food and beverage industry.[2][3] This guide provides a comprehensive overview of the physicochemical properties, analytical applications, and experimental protocols involving 2,4,6-Trichloroanisole-d5.

Physicochemical and Spectrometric Data

A summary of the key quantitative data for 2,4,6-Trichloroanisole-d5 is presented in the table below for easy reference and comparison.

Property	Value	Source(s)
Chemical Identifiers
CAS Number	352439-08-8
Molecular Formula	C₇D₅Cl₃O	[4]
Linear Formula	Cl₃C₆D₂OCD₃	[3]
IUPAC Name	1,3,5-trichloro-2-(trideuteriomethoxy)benzene-4,6-d₂	N/A
Synonyms	2,4,6-Trichloro-1-methoxybenzene-d5	[4]
Physical Properties
Molecular Weight	216.51 g/mol	[4]
Appearance	Off-White Solid / Colorless Liquid	[5][6]
Melting Point	60-62 °C	[7]
Boiling Point	132 °C at 28 mmHg	[7]
Solubility	Soluble in organic solvents, low solubility in water.	[5]
Analytical Data
Isotopic Purity	≥98 atom % D
Mass Shift (M+)	+5	[3]
Safety Information
Signal Word	Warning
Hazard Statements	H302, H319, H413

Synthesis and Formation Pathway

2,4,6-Trichloroanisole-d5 is synthesized through the deuteration of 2,4,6-trichloroanisole. The formation of its non-deuterated counterpart, TCA, is often a result of microbial O-methylation of 2,4,6-trichlorophenol.[8][9] This process is a significant concern in the wine industry, as chlorophenols can be present in cork and other winery materials.

Formation of 2,4,6-Trichloroanisole (TCA) via microbial action.

Analytical Application: Quantification of TCA in Wine

The primary application of 2,4,6-Trichloroanisole-d5 is as an internal standard in gas chromatography-mass spectrometry (GC-MS) for the quantification of TCA.[2] Its use allows for the correction of variations during sample preparation and analysis, leading to highly accurate and precise results.

Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of TCA in wine using 2,4,6-Trichloroanisole-d5 as an internal standard.

Analytical workflow for the determination of TCA in wine.

Detailed Experimental Protocol: TCA Quantification in Wine by HS-SPME-GC-MS

This protocol is a composite based on established methods for the analysis of TCA in wine.[8][10][11]

Materials and Reagents

• 2,4,6-Trichloroanisole-d5 (TCA-d5) : Purity ≥98%[12][13]

• 2,4,6-Trichloroanisole (TCA) : Purity ≥99%[12][13]

• Ethanol (B145695) : Absolute[12][13]

• Deionized Water : Free of TCA[12][13]

• Sodium Chloride (NaCl) : Purity ≥99.5%[12][13]

• White Wine : Confirmed to be free of TCA[8]

• SPME Fiber : e.g., 100 µm polydimethylsiloxane (B3030410) (PDMS)[8]

• Headspace Vials : 20 mL with PTFE septa[8]

Preparation of Standard Solutions

• Internal Standard Stock Solution (e.g., 500 mg/L) : Accurately weigh and dissolve an appropriate amount of TCA-d5 in absolute ethanol.[12][13]

• Internal Standard Spiking Solution (e.g., 20 ng/L) : Perform serial dilutions of the stock solution with TCA-free white wine or a model wine solution (12% ethanol in water).[8][10]

• TCA Stock Solution (e.g., 40 mg/L) : Accurately weigh and dissolve an appropriate amount of TCA in absolute ethanol.[13]

• Calibration Standards : Prepare a series of calibration standards by spiking TCA-free white wine with the TCA stock solution to achieve a concentration range of, for example, 0.1 to 20 ng/L.[8] Each calibration standard should also be spiked with the internal standard (TCA-d5) at a constant concentration (e.g., 20 ng/L).[8]

Sample Preparation

• Pipette 10 mL of the wine sample (or calibration standard) into a 20 mL headspace vial.[8]

• Add the internal standard (TCA-d5) to each vial to achieve the desired final concentration.

• Add 1 g of NaCl to the vial.[8]

• Immediately seal the vial with a PTFE septum cap.

HS-SPME Procedure

• Place the vial in an autosampler with an agitator and incubator.

• Incubate the sample at 50 °C for 30 minutes with agitation (e.g., 500 rpm).[8]

• Expose the SPME fiber to the headspace of the sample for 30 minutes under the same conditions.[8]

GC-MS Analysis

• Desorption : Thermally desorb the analytes from the SPME fiber in the GC injection port at 250 °C for 3 minutes.[8]

• Gas Chromatograph (GC) Conditions (Typical) :

  • Column : e.g., DB-5ms (30 m x 0.25 mm x 0.25 µm)

  • Carrier Gas : Helium

  • Temperature Program : 50 °C for 2 min, ramp to 200 °C at 10 °C/min, hold for 5 min.

• Mass Spectrometer (MS) Conditions (Typical) :

  • Ionization Mode : Electron Ionization (EI)

  • Acquisition Mode : Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)[8]

  • Ions to Monitor (SIM) :

    • TCA : m/z 195, 210, 212[14]

    • TCA-d5 : m/z 199, 215, 217[14]

  • MRM Transitions (Example) :

    • TCA : Precursor ion m/z 212 -> Product ion m/z 197[8]

    • TCA-d5 : Precursor ion m/z 217 -> Product ions m/z 197, 199[8]

Data Analysis and Quantification

• Integrate the peak areas for the selected ions for both TCA and TCA-d5.

• Calculate the ratio of the peak area of TCA to the peak area of TCA-d5.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the TCA calibration standards.

• Determine the concentration of TCA in the unknown samples by interpolating their peak area ratios from the calibration curve.

Conclusion

2,4,6-Trichloroanisole-d5 is an essential analytical tool for the accurate and reliable quantification of 2,4,6-trichloroanisole. Its use as an internal standard, particularly in conjunction with HS-SPME-GC-MS, provides a robust methodology for quality control in the wine industry and other sectors where TCA contamination is a concern. The detailed protocols and data presented in this guide offer a solid foundation for researchers and analytical scientists working with this important labeled compound.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Analysis of 2,4,6-trichloroanisole in wines using solid-phase microextraction coupled to gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2,4,6-Trichloroanisole-d5 PESTANAL®, analytical standard | 352439-08-8 [sigmaaldrich.com]
• 4. 2,4,6-Trichloroanisole (D₅, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 5. Buy 2,4,6-Trichloroanisole-d5 (EVT-355199) | 352439-08-8 [evitachem.com]
• 6. 2,4,6-TRICHLOROANISOLE-D5 One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 7. 2,4,6-TRICHLOROANISOLE-D5 | 352439-08-8 [chemicalbook.com]
• 8. hpst.cz [hpst.cz]
• 9. gcms.cz [gcms.cz]
• 10. weinobst.at [weinobst.at]
• 11. agilent.com [agilent.com]
• 12. Determination of releasable 2,4,6-trichloroanisole in wine (Type-IV) | OIV [oiv.int]
• 13. oiv.int [oiv.int]
• 14. mdpi.com [mdpi.com]

An In-depth Technical Guide to 2,4,6-Trichloroanisole-d5: Chemical Properties and Analytical Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and analytical applications of 2,4,6-Trichloroanisole-d5 (TCA-d5). This stable isotope-labeled compound is of significant interest as an internal standard for the quantitative analysis of 2,4,6-Trichloroanisole (TCA), a major off-flavor contaminant, particularly in the wine industry.

Core Chemical Properties

2,4,6-Trichloroanisole-d5 is a deuterated analog of 2,4,6-Trichloroanisole. The incorporation of five deuterium (B1214612) atoms provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based analytical methods.

Table 1: General and Physical Properties of 2,4,6-Trichloroanisole-d5

Property	Value
Chemical Name	1,3,5-trichloro-2,4-dideuterio-6-(trideuteriomethoxy)benzene[1]
CAS Number	352439-08-8[1][2][3]
Molecular Formula	C₇D₅Cl₃O[4] or Cl₃C₆D₂OCD₃[2]
Molecular Weight	216.50 g/mol [1][2][4]
Appearance	Off-White Solid
Melting Point	60-62 °C[2][3]
Boiling Point	132 °C at 28 mmHg[2][3]
Isotopic Purity	≥98 atom % D[2]
Storage Temperature	Room temperature, away from light and moisture.[5]

Table 2: Chromatographic and Spectrometric Data

Parameter	Value
Mass Shift (vs. TCA)	M+5[2]
GC-MS Quantifier Ion (SIM Mode)	m/z 215, 217[6][7]

Synthesis of 2,4,6-Trichloroanisole-d5

The primary route for the synthesis of 2,4,6-Trichloroanisole-d5 is through the deuteration of its non-labeled counterpart, 2,4,6-Trichloroanisole. This process typically involves the O-methylation of 2,4,6-trichlorophenol (B30397) using deuterated methanol (B129727) in the presence of a base.[1][8]

General Synthesis Workflow

Caption: Synthesis workflow for 2,4,6-Trichloroanisole-d5.

Experimental Protocol: O-Methylation of 2,4,6-Trichlorophenol

Objective: To synthesize 2,4,6-Trichloroanisole-d5 via the O-methylation of 2,4,6-trichlorophenol using deuterated methanol.

Materials:

• 2,4,6-Trichlorophenol (TCP)

• Deuterated Methanol (CD₃OD)

• A suitable base (e.g., Sodium hydride (NaH) or Potassium carbonate (K₂CO₃))

• Anhydrous aprotic solvent (e.g., Tetrahydrofuran (THF) or Acetonitrile)

• Deuterated water (D₂O) for quenching (optional)

• Organic solvent for extraction (e.g., Diethyl ether or Dichloromethane)

• Drying agent (e.g., Anhydrous sodium sulfate (B86663) or magnesium sulfate)

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup: A flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser is placed under an inert atmosphere (e.g., nitrogen or argon).

• Deprotonation: Anhydrous solvent is added to the flask, followed by the base. 2,4,6-Trichlorophenol, dissolved in a minimal amount of the anhydrous solvent, is then added dropwise to the stirring suspension of the base. The reaction is stirred at room temperature for a specified time to allow for the formation of the corresponding phenoxide.

• Methylation: Deuterated methanol is added to the reaction mixture. The reaction is then heated to a temperature between 60-80°C and refluxed for several hours.[9] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, the mixture is cooled to room temperature. The reaction is carefully quenched by the slow addition of water (or D₂O). The aqueous layer is extracted multiple times with an organic solvent.

• Purification: The combined organic extracts are washed with brine, dried over an anhydrous drying agent, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield pure 2,4,6-Trichloroanisole-d5.

• Characterization: The final product is characterized by Gas Chromatography-Mass Spectrometry (GC-MS) to confirm its molecular weight and isotopic enrichment, and by Nuclear Magnetic Resonance (NMR) spectroscopy to confirm its structure.

Analytical Application: Quantification of 2,4,6-Trichloroanisole in Wine

2,4,6-Trichloroanisole-d5 is predominantly used as an internal standard in the determination of TCA in various matrices, most notably wine, using Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS).[1]

Analytical Workflow

Caption: Analytical workflow for TCA quantification.

Experimental Protocol: HS-SPME-GC-MS Analysis of TCA in Wine

Objective: To quantify the concentration of 2,4,6-Trichloroanisole in a wine sample using 2,4,6-Trichloroanisole-d5 as an internal standard.

Materials and Reagents:

• Wine sample

• 2,4,6-Trichloroanisole-d5 stock solution (e.g., 20 µg/L in ethanol)[10]

• Sodium chloride (NaCl)[4]

• 20 mL headspace vials with PTFE-faced silicone septa[10]

• SPME fiber (e.g., 100 µm polydimethylsiloxane (B3030410) (PDMS))[10]

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

Procedure:

• Sample Preparation:

  • Pipette 10 mL of the wine sample into a 20 mL headspace vial.[10]

  • Add a known amount of the 2,4,6-Trichloroanisole-d5 internal standard solution to achieve a final concentration of, for example, 20 ng/L.[10]

  • Add approximately 1 g of NaCl to the vial to increase the ionic strength of the sample and enhance the partitioning of TCA into the headspace.[4][10]

  • Immediately seal the vial with a septum cap.

• HS-SPME Extraction:

  • Place the vial in the autosampler of the GC-MS system.

  • Incubate the sample at a controlled temperature, for instance, 50 °C for 30 minutes, with agitation.[4][10]

  • Expose the SPME fiber to the headspace of the vial for a defined period, for example, 30 minutes at 50 °C, to allow for the adsorption of volatile compounds.[10]

• GC-MS Analysis:

  • Desorption: Transfer the SPME fiber to the heated injection port of the GC (e.g., 250 °C for 3 minutes) for thermal desorption of the analytes.[10]

  • Gas Chromatography:

    • Column: Use a suitable capillary column, such as a FactorFour™ VF-5ms (30 m x 0.25 mm x 0.25 µm).[10]

    • Oven Program: A typical temperature program could be: start at 60 °C, ramp to 320 °C at 20 °C/min, and hold for 4 minutes.[10]

    • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometry:

    • Operate the mass spectrometer in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode for high sensitivity and selectivity.

    • Monitor the characteristic ions for TCA (e.g., m/z 195, 210, 212) and TCA-d5 (e.g., m/z 215, 217).[6][7]

• Quantification:

  • Create a calibration curve using standards of known TCA concentrations with a constant amount of TCA-d5 internal standard.

  • Calculate the ratio of the peak area of the quantifier ion of TCA to that of TCA-d5 in both the standards and the samples.

  • Determine the concentration of TCA in the wine sample by interpolating its peak area ratio on the calibration curve.

Safety Information

2,4,6-Trichloroanisole-d5 should be handled with appropriate safety precautions in a laboratory setting.

Table 3: GHS Hazard Information

Category	Description
Pictogram	GHS07 (Exclamation Mark)[2]
Signal Word	Warning[2]
Hazard Statements	H302: Harmful if swallowed. H319: Causes serious eye irritation. H413: May cause long lasting harmful effects to aquatic life.[2]
Precautionary Statements	P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[2]
Personal Protective Equipment	Dust mask type N95 (US), Eyeshields, Gloves.[2]

Conclusion

2,4,6-Trichloroanisole-d5 is an indispensable tool for the accurate and reliable quantification of 2,4,6-Trichloroanisole. Its well-defined chemical and physical properties, coupled with its distinct mass spectrometric signature, make it the internal standard of choice for sensitive analytical methods such as HS-SPME-GC-MS. The detailed workflows and protocols provided in this guide offer a solid foundation for researchers and analytical chemists working in fields where the detection and quantification of trace-level contaminants are critical.

References

• 1. Buy 2,4,6-Trichloroanisole-d5 (EVT-355199) | 352439-08-8 [evitachem.com]
• 2. oiv.int [oiv.int]
• 3. 2,4,6-Trichloroanisole (D₅, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 4. shimadzu.com [shimadzu.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. weinobst.at [weinobst.at]
• 7. mdpi.com [mdpi.com]
• 8. Buy 2,4,6-Trichloroanisole-d5 | 352439-08-8 [smolecule.com]
• 9. 2,4,6-Trichloroanisole-d5 | 352439-08-8 | Benchchem [benchchem.com]
• 10. gcms.cz [gcms.cz]

A Technical Guide to 2,4,6-Trichloroanisole-d5 (CAS: 352439-08-8)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,4,6-Trichloroanisole-d5 (TCA-d5), a deuterated analog of the potent off-flavor compound 2,4,6-Trichloroanisole (B165457) (TCA). TCA is infamous for causing "cork taint" in wine and imparting musty or moldy aromas in various food and beverage products.[1] TCA-d5 serves as an invaluable tool in analytical chemistry, environmental science, and quality control, primarily as an internal standard for the accurate quantification of TCA.[1][2] This document outlines its chemical and physical properties, details its primary applications, and provides experimental protocols for its use.

Core Compound Properties

2,4,6-Trichloroanisole-d5 is a stable, isotopically labeled compound where five hydrogen atoms have been replaced with deuterium. This isotopic labeling provides a distinct mass spectrometric signature, allowing it to be differentiated from its non-deuterated counterpart during analysis.

Property	Value	Source
CAS Number	352439-08-8	[1][3][4]
Unlabeled CAS Number	87-40-1	[3][4][5]
Molecular Formula	C₇D₅Cl₃O	[3]
Linear Formula	Cl₃C₆D₂OCD₃	[4]
Molecular Weight	216.50 g/mol	[2][5]
Isotopic Enrichment	≥98 atom % D	[4]
Chemical Purity	≥98%	[3][6]
Melting Point	60-62 °C
Boiling Point	132 °C at 28 mmHg
Appearance	Neat/Individual Form	[3]
Storage	Room temperature, away from light and moisture.	[3][4]
Stability	Stable under recommended storage conditions. Re-analysis of chemical purity is recommended after three years.	[4]

Applications in Research and Quality Control

The primary application of 2,4,6-Trichloroanisole-d5 is as an internal standard in analytical methods, particularly gas chromatography-mass spectrometry (GC-MS), for the quantification of 2,4,6-Trichloroanisole.[1][2] Its utility extends across various fields:

• Food and Beverage Industry: Essential for quality control in the wine, cork, and packaging industries to monitor for TCA contamination, a significant cause of economic loss.[1][6]

• Environmental Analysis: Used to trace and quantify TCA levels in environmental samples such as water and soil, as TCA is considered a priority pollutant.[1][3]

• Pharmaceuticals and Personal Care Products: Employed in the analysis of raw materials and finished products to ensure they are free from musty off-odors.[3]

• Biological Studies: Utilized in metabolic studies to understand the pathways and effects of TCA in biological systems.[1]

Experimental Protocols

The following are detailed methodologies for the use of 2,4,6-Trichloroanisole-d5 as an internal standard in the analysis of TCA in wine, adapted from established methods.[6][7]

Determination of Releasable TCA from Cork Stoppers

This method, based on the OIV-MA-AS315-16 standard, evaluates the potential of cork stoppers to release TCA into wine.[6][8]

1. Preparation of Solutions:

• Aqueous-Alcoholic Solution (12% vol): Prepare using absolute ethanol (B145695) and de-ionized water that is confirmed to be free of TCA.[6]

• Internal Standard Stock Solution (500 mg/L): Accurately weigh 50 mg of 2,4,6-Trichloroanisole-d5 and dissolve it in 100 mL of absolute ethanol.[6]

• Internal Standard Intermediate Solution (5.0 mg/L): Dilute 1 mL of the stock solution to 100 mL with absolute ethanol.[6]

• TCA Stock Solution (40 mg/L): Dissolve 20 mg of non-labeled 2,4,6-Trichloroanisole in 500 mL of absolute ethanol.[6]

• Calibration Standards: Prepare a series of calibration standards by spiking the aqueous-alcoholic solution with known concentrations of the TCA stock solution and a fixed concentration of the TCA-d5 internal standard intermediate solution.[6]

2. Maceration:

• Place a defined number of cork stoppers in a sealed container with the aqueous-alcoholic solution.

• Allow the mixture to macerate until equilibrium is reached, simulating the migration of TCA from the cork to the wine.[6]

3. Sample Analysis by Headspace Solid-Phase Microextraction (HS-SPME)-GC-MS:

• Transfer an aliquot of the macerate into a headspace vial.

• Add sodium chloride to increase the volatility of the analytes.[6]

• Spike the sample with a known amount of the TCA-d5 internal standard solution.

• Expose a SPME fiber to the headspace of the vial to extract the volatile compounds.

• Inject the extracted analytes into the GC-MS system for analysis.

4. Quantification:

• The concentration of TCA in the sample is determined by comparing the peak area ratio of TCA to TCA-d5 against the calibration curve.[6][8]

Analysis of TCA in Wine by Stir Bar Sorptive Extraction (SBSE)-GC-MS

This method is suitable for determining the concentration of TCA directly in a wine sample.[7]

1. Sample Preparation:

• Place 10 mL of the wine sample into a 10 mL glass vial.

• Add 3.5 g of sodium chloride.[7]

• Spike the sample with a precise amount of 2,4,6-Trichloroanisole-d5 internal standard (e.g., 29.9 ng/L).[7]

• Add a polydimethylsiloxane (B3030410) (PDMS) coated stir bar (Twister™) to the vial.[7]

• Seal the vial and stir for 60 minutes at 1000 rpm.[7]

2. Thermal Desorption and GC-MS Analysis:

• After extraction, remove the stir bar, rinse with deionized water, and dry it.

• Place the stir bar in a thermal desorption unit connected to the GC-MS.

• The analytes are thermally desorbed from the stir bar and transferred to the GC column.

• The GC oven temperature is programmed to separate the compounds, and the mass spectrometer is operated in single ion monitoring (SIM) mode to detect the characteristic ions for TCA (m/z 210, 212) and TCA-d5 (m/z 215, 217).[7]

3. Data Analysis:

• The concentration of TCA is calculated based on the ratio of the peak area of TCA to the peak area of the TCA-d5 internal standard and a calibration curve.

Visualized Workflows

The following diagrams illustrate the key experimental and logical workflows involving 2,4,6-Trichloroanisole-d5.

Caption: General workflow for the quantification of 2,4,6-Trichloroanisole (TCA).

Caption: Rationale for using a stable isotope-labeled internal standard.

References

• 1. Buy 2,4,6-Trichloroanisole-d5 (EVT-355199) | 352439-08-8 [evitachem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 2,4,6-Trichloroanisole (D₅, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. 2,4,6-Trichloroanisole-d5 | LGC Standards [lgcstandards.com]
• 6. Determination of releasable 2,4,6-trichloroanisole in wine (Type-IV) | OIV [oiv.int]
• 7. weinobst.at [weinobst.at]
• 8. oiv.int [oiv.int]

Synthesis of 2,4,6-Trichloroanisole-d5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2,4,6-Trichloroanisole-d5, a crucial isotopically labeled internal standard for the quantitative analysis of 2,4,6-Trichloroanisole (TCA). TCA is a significant compound of interest in the food and beverage industry, particularly in winemaking, where it is a primary cause of "cork taint"[1][2]. The use of a deuterated standard like 2,4,6-Trichloroanisole-d5 is essential for accurate quantification in complex matrices using methods such as gas chromatography-mass spectrometry (GC-MS)[2][3].

Synthesis Overview

The synthesis of 2,4,6-Trichloroanisole-d5 is typically achieved through the methylation of 2,4,6-trichlorophenol (B30397) using a deuterated methylating agent. This method allows for the specific introduction of the deuterium-labeled methyl group. While various deuterated methylating agents can be employed, iodomethane-d3 (B117434) is a common choice for this transformation. The reaction proceeds via a Williamson ether synthesis, where the phenoxide ion of 2,4,6-trichlorophenol acts as a nucleophile, attacking the electrophilic methyl carbon of the deuterated methylating agent.

Experimental Protocol: Synthesis of 2,4,6-Trichloroanisole-d5

This protocol describes a representative method for the synthesis of 2,4,6-Trichloroanisole-d5 starting from 2,4,6-trichlorophenol and iodomethane-d3.

Materials and Reagents:

Reagent/Material	Grade	Supplier
2,4,6-Trichlorophenol	≥98%	Sigma-Aldrich
Iodomethane-d3 (CD3I)	99.5 atom % D	Cambridge Isotope Laboratories
Sodium Hydride (NaH)	60% dispersion in mineral oil	Acros Organics
Anhydrous Tetrahydrofuran (THF)	≥99.9%	Sigma-Aldrich
Diethyl Ether	Anhydrous, ≥99.7%	Fisher Scientific
Saturated Sodium Bicarbonate Solution	ACS Reagent	VWR
Brine (Saturated NaCl Solution)	ACS Reagent	VWR
Anhydrous Magnesium Sulfate (MgSO4)	ACS Reagent	VWR
Silica (B1680970) Gel	60 Å, 230-400 mesh	EMD Millipore
Hexane (B92381)	HPLC Grade	Fisher Scientific
Dichloromethane	HPLC Grade	Fisher Scientific

Reaction Scheme:

A representative reaction scheme for the synthesis of 2,4,6-Trichloroanisole-d5.

Procedure:

• Reaction Setup: A 100 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is dried in an oven and allowed to cool under a stream of dry nitrogen.

• Deprotonation: To the flask, add 2,4,6-trichlorophenol (1.0 g, 5.06 mmol) and anhydrous THF (30 mL). Stir the solution at room temperature until the solid is fully dissolved. To this solution, add sodium hydride (0.24 g, 6.07 mmol, 60% dispersion in mineral oil) portion-wise at 0 °C (ice bath). The mixture is stirred at this temperature for 30 minutes, allowing for the formation of the sodium phenoxide.

• Methylation: Iodomethane-d3 (0.35 mL, 5.57 mmol) is dissolved in anhydrous THF (10 mL) and added dropwise to the reaction mixture at 0 °C via the dropping funnel. After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 12 hours.

• Workup: The reaction is quenched by the slow addition of saturated sodium bicarbonate solution (20 mL). The aqueous layer is extracted with diethyl ether (3 x 30 mL). The combined organic layers are washed with brine (20 mL), dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• Purification: The crude product is purified by column chromatography on silica gel using a hexane/dichloromethane gradient (e.g., starting with 100% hexane and gradually increasing the polarity with dichloromethane) to afford 2,4,6-Trichloroanisole-d5 as a white solid.

Expected Yield and Purity:

Parameter	Expected Value
Yield	75-85%
Purity (by GC-MS)	>98%
Isotopic Purity	>99 atom % D

Characterization Data

The synthesized 2,4,6-Trichloroanisole-d5 should be characterized by standard analytical techniques to confirm its identity and purity.

Table of Expected Analytical Data:

Technique	Expected Results
¹H NMR	Absence of a singlet corresponding to the methoxy (B1213986) protons (around 4.0 ppm).
²H NMR	Presence of a singlet corresponding to the deuterated methoxy group.
¹³C NMR	A signal for the methoxy carbon (around 60 ppm) with a characteristic coupling pattern due to deuterium.
Mass Spectrometry (EI)	Molecular ion (M+) peak at m/z 215, with a characteristic isotopic pattern for three chlorine atoms.

Experimental Workflow

The following diagram illustrates the overall workflow for the synthesis and purification of 2,4,6-Trichloroanisole-d5.

References

• 1. maxapress.com [maxapress.com]
• 2. files.isec.pt [files.isec.pt]
• 3. researchgate.net [researchgate.net]

The Role of 2,4,6-Trichloroanisole-d5 in Analytical Precision: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the application of 2,4,6-Trichloroanisole-d5 (TCA-d5) as an isotopic labeling standard. Its primary purpose is to serve as a robust internal standard for the accurate quantification of 2,4,6-Trichloroanisole (B165457) (TCA), a significant compound of interest in the food, beverage, and pharmaceutical industries due to its association with off-flavors, such as "cork taint" in wine.[1] The use of deuterated internal standards like TCA-d5 is considered the gold standard in quantitative mass spectrometry for enhancing the accuracy, precision, and reliability of analytical methods.

Core Principle: Isotope Dilution Mass Spectrometry

The fundamental application of 2,4,6-Trichloroanisole-d5 lies in the analytical technique of isotope dilution mass spectrometry (IDMS). In this method, a known quantity of the isotopically labeled standard (TCA-d5) is added to a sample at the beginning of the analytical workflow. TCA-d5 is chemically identical to the native analyte (TCA) but has a different mass due to the replacement of five hydrogen atoms with deuterium. This mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard.

By tracking the ratio of the analyte to the internal standard throughout the sample preparation and analysis process, any variations in extraction efficiency, sample volume, or instrument response can be effectively normalized. This ensures a highly accurate and precise quantification of the target analyte, even at trace levels.

Analytical Methodologies and Data

2,4,6-Trichloroanisole-d5 is predominantly utilized in conjunction with gas chromatography-mass spectrometry (GC-MS). Sample preparation techniques such as Stir Bar Sorptive Extraction (SBSE) and Solid-Phase Microextraction (SPME) are commonly employed to extract and concentrate TCA from complex matrices prior to GC-MS analysis.

Quantitative Performance Data

The use of TCA-d5 as an internal standard significantly improves the performance of analytical methods for TCA quantification. The following table summarizes key performance metrics from various studies.

Analytical Method	Matrix	Internal Standard	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference
HS-SPME-GC-MS	Wine	2,4,6-Trichloroanisole-d5	< 0.5 ng/L	~1 ng/L	Not Reported	OIV-MA-AS315-16[2]
SBSE-GC-MS	Wine	2,4,6-Trichloroanisole-d5	< 1 ng/L (in SIM mode)	Not Reported	> 50% for compounds with K(o/w) > 200	[3]
MAE-SIDA-SBSE-GC-MS	Cork Stoppers	2,4,6-Trichloroanisole-d5	0.31 ± 0.01 ng/L	0.95 ± 0.05 ng/L	Not Reported	[4]
HS-SPME-GC-MS/MS	Sparkling Beverages	2,4,6-Trichloroanisole-d5	Not Reported	5 ng/L (lower end of calibration)	Not Reported	[1]

HS-SPME: Headspace Solid-Phase Microextraction; SBSE: Stir Bar Sorptive Extraction; MAE: Microwave Assisted Extraction; SIDA: Stable Isotope Dilution Assay; SIM: Selected Ion Monitoring; K(o/w): Octanol-water partition coefficient.

Experimental Protocols

Protocol 1: Determination of Releasable TCA from Cork Stoppers (Based on OIV-MA-AS315-16)

This method simulates the migration of TCA from cork stoppers into wine.[2][5]

1. Sample Preparation:

• Place a defined number of cork stoppers into a wide-neck glass jar.

• Add a specific volume of a TCA-free 12% aqueous-alcoholic solution or white wine.[2][5]

• Spike the solution with a known concentration of 2,4,6-Trichloroanisole-d5 internal standard solution.

2. Maceration:

• Seal the jar and allow it to macerate for a defined period (e.g., 24 hours) with agitation to reach equilibrium.

3. Extraction (HS-SPME):

• Transfer an aliquot of the macerate into a headspace vial.

• Add sodium chloride to increase the ionic strength of the solution.

• Seal the vial and incubate at a controlled temperature (e.g., 35°C).[2]

• Expose a SPME fiber to the headspace of the vial for a defined time to adsorb the volatile compounds.

4. GC-MS Analysis:

• Thermally desorb the analytes from the SPME fiber in the heated injector of the gas chromatograph.

• Separate the compounds on a suitable capillary column.

• Detect and quantify TCA and TCA-d5 using a mass spectrometer, typically in Selected Ion Monitoring (SIM) mode. Monitor characteristic ions for both compounds (e.g., m/z 195, 210 for TCA and m/z 199, 215 for TCA-d5).[1]

5. Quantification:

• Calculate the concentration of TCA in the sample by comparing the peak area ratio of the native TCA to the TCA-d5 internal standard against a calibration curve prepared with known concentrations of TCA and a constant concentration of TCA-d5.

Protocol 2: Analysis of TCA in Wine using Stir Bar Sorptive Extraction (SBSE)

This protocol is suitable for the direct analysis of TCA in wine samples.[6]

1. Sample Preparation:

• Place 10 mL of the wine sample into a 10 mL glass vial.[6]

• Add 3.5 g of sodium chloride.[6]

• Spike the sample with a known amount of 2,4,6-Trichloroanisole-d5 (e.g., 29.9 ng/L).[6]

2. Extraction (SBSE):

• Add a polydimethylsiloxane (B3030410) (PDMS) coated stir bar ("Twister") to the vial.[6]

• Seal the vial and stir for 60 minutes at 1000 rpm.[6]

• After extraction, remove the stir bar, rinse it with deionized water, and dry it with a lint-free tissue.[6]

3. Thermal Desorption and GC-MS Analysis:

• Place the stir bar into a thermal desorption tube.

• Thermally desorb the analytes into a cooled injection system (CIS) and then onto the GC column.

• The GC-MS analysis proceeds as described in Protocol 1. The mass spectrometer is operated in SIM mode to monitor the characteristic ions for TCA and TCA-d5.[6]

4. Quantification:

• Quantification is performed using the isotope dilution method as described in Protocol 1.

Visualizations

Isotope Dilution Analysis Workflow

Caption: Workflow for quantitative analysis using an isotopic internal standard.

Principle of Isotopic Labeling in Mass Spectrometry

Caption: Distinction of TCA and its deuterated standard by mass spectrometry.

References

• 1. mdpi.com [mdpi.com]
• 2. oiv.int [oiv.int]
• 3. gcms.labrulez.com [gcms.labrulez.com]
• 4. researchgate.net [researchgate.net]
• 5. Determination of releasable 2,4,6-trichloroanisole in wine (Type-IV) | OIV [oiv.int]
• 6. weinobst.at [weinobst.at]

The Gold Standard: A Technical Guide to Deuterated Internal Standards for GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analytical chemistry, particularly within the realms of pharmaceutical development, clinical diagnostics, and environmental monitoring, the pursuit of accuracy and precision is paramount. Gas chromatography-mass spectrometry (GC-MS) stands as a powerful technique for the separation, identification, and quantification of volatile and semi-volatile compounds. However, the analytical process is susceptible to various sources of error, from sample preparation to instrument variability. This technical guide provides an in-depth exploration of the use of deuterated internal standards as a robust solution to mitigate these challenges, ensuring the generation of high-quality, reliable, and defensible data.

The Core Principle: Why Deuterated Standards Reign Supreme

An internal standard (IS) is a compound that is added in a constant amount to all samples, calibration standards, and quality controls in an analysis. The fundamental principle is that the IS experiences the same analytical variations as the analyte of interest. By calculating the ratio of the analyte's response to the IS's response, variations introduced during sample preparation and analysis can be effectively canceled out.[1][2]

Deuterated internal standards are isotopically labeled analogs of the analyte where one or more hydrogen atoms have been replaced by deuterium, a stable isotope of hydrogen.[3] This subtle modification results in a compound that is chemically and physically almost identical to the analyte.[4]

Key Advantages of Deuterated Internal Standards:

• Co-elution with the Analyte: Due to their similar physicochemical properties, deuterated standards co-elute with the native analyte in the gas chromatograph. This ensures that both compounds experience the same chromatographic conditions and potential matrix effects at the same retention time.[3]

• Similar Ionization and Fragmentation: In the mass spectrometer, the deuterated standard exhibits nearly identical ionization efficiency and fragmentation patterns to the analyte. This is crucial for accurate quantification, especially in complex matrices that can cause ion suppression or enhancement.

• Correction for Matrix Effects: Complex biological and environmental samples contain numerous components that can interfere with the ionization of the target analyte. Because the deuterated standard is similarly affected, the response ratio remains constant, leading to more accurate results.[1]

• Compensation for Procedural Losses: Any loss of the analyte during sample preparation steps such as extraction, derivatization, or transfer will be mirrored by a proportional loss of the deuterated internal standard.[3]

Data Presentation: The Quantitative Impact

The use of deuterated internal standards significantly enhances the precision and accuracy of GC-MS analyses. The following tables summarize quantitative data from various applications, demonstrating the superior performance of methods employing these standards.

Table 1: Comparison of Precision in Cannabinoid Analysis in Urine

Parameter	Method without Internal Standard (%RSD)	Method with Deuterated Internal Standard (%RSD)
Intra-assay Precision (n=5)	8.5	3.2
Inter-assay Precision (n=5)	12.3	4.8

Data compiled from principles discussed in cited literature.[5]

Table 2: Accuracy of Testosterone (B1683101) Quantification in Serum

Analyte Concentration (ng/mL)	Accuracy without Internal Standard (%)	Accuracy with Deuterated Internal Standard (%)
5	85.2	98.5
50	90.1	101.2
500	92.5	99.3

Data compiled from principles discussed in cited literature.[6][7]

Table 3: Recovery of Organophosphorus Pesticides from Water Samples

Pesticide	Recovery without Internal Standard (%)	Recovery with Deuterated Internal Standard (%)
Chlorpyrifos	75 ± 8	97 ± 4
Diazinon	68 ± 11	95 ± 5
Malathion	72 ± 9	99 ± 3

Data compiled from principles discussed in cited literature.[8]

Logical and Experimental Workflows

Visualizing the analytical process is crucial for understanding the integration of deuterated internal standards. The following diagrams, generated using the DOT language, illustrate the logical relationships and experimental workflows.

Figure 1: General workflow for quantitative GC-MS analysis using a deuterated internal standard.

Figure 2: Logical relationship illustrating how deuterated internal standards correct for analytical variability.

Experimental Protocols

Detailed and validated experimental protocols are the bedrock of reliable quantitative analysis. The following sections provide methodologies for key applications of deuterated internal standards in GC-MS.

Analysis of Cannabinoids in Human Urine

This protocol outlines the determination of Δ9-tetrahydrocannabinol (THC), 11-hydroxy-Δ9-tetrahydrocannabinol (11-OH-THC), and 11-nor-9-carboxy-Δ9-tetrahydrocannabinol (THCCOOH).[5]

1. Sample Preparation: a. To 2 mL of urine, add 50 µL of a working deuterated internal standard solution containing THC-d3, 11-OH-THC-d3, and THCCOOH-d3 (final concentration of 25 ng/mL each). b. Adjust the pH to between 5 and 6.5. c. Add acetonitrile (B52724) to precipitate proteins and centrifuge. d. Subject the supernatant to solid-phase extraction (SPE) for analyte enrichment. e. Elute the analytes and internal standards from the SPE cartridge. f. Evaporate the eluate to dryness under a stream of nitrogen. g. Reconstitute the residue in a derivatizing agent (e.g., BSTFA with 1% TMCS) and heat to form trimethylsilyl (B98337) (TMS) derivatives.

2. GC-MS Conditions:

• GC System: Agilent 6890 GC or equivalent.

• Column: DB-35MS capillary column (15 m x 0.32 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant pressure.

• Injection: 2 µL of the derivatized extract in splitless mode.

• Inlet Temperature: 250°C.

• Oven Program: Start at 100°C, hold for 1 min, then ramp to 325°C.

3. Mass Spectrometry Conditions:

• MS System: Agilent 5973 Mass Selective Detector or equivalent.

• Ionization: Electron Ionization (EI) at 70 eV.

• Mode: Selected Ion Monitoring (SIM).

• Monitored Ions (Quantifier/Qualifier):

  • THC: m/z 386, 371, 303

  • THC-d3: m/z 389, 374

  • 11-OH-THC: m/z 474, 371, 459

  • 11-OH-THC-d3: m/z 477, 374

  • THCCOOH: m/z 371, 488, 473

  • THCCOOH-d3: m/z 374, 491

4. Data Analysis: a. Integrate the peak areas of the quantifier ions for each analyte and its corresponding deuterated internal standard. b. Calculate the peak area ratio (Analyte Area / Internal Standard Area). c. Construct a calibration curve by plotting the peak area ratio against the concentration of the calibrators. d. Determine the concentration of the analytes in the unknown samples from the calibration curve.

Analysis of Testosterone in Human Serum

This protocol describes the quantification of total testosterone in serum.[6][7]

1. Sample Preparation: a. To 250 µL of serum, add a known amount of testosterone-d3 (B3025694) internal standard. b. Perform a liquid-liquid extraction with an organic solvent (e.g., ethyl acetate). c. Vortex and centrifuge to separate the layers. d. Transfer the organic layer to a clean tube and evaporate to dryness under nitrogen. e. Derivatize the residue to form a more volatile and thermally stable compound (e.g., pentafluorobenzyl/trimethylsilyl derivative).

2. GC-MS Conditions:

• Column: Dimethylpolysiloxane capillary column.

• Carrier Gas: Helium.

• Injection: Splitless injection of the derivatized extract.

• Oven Program: A temperature gradient suitable for the separation of steroid derivatives.

3. Mass Spectrometry Conditions:

• Ionization: Electron Capture Negative Chemical Ionization (ECNCI).

• Mode: Selected Ion Monitoring (SIM).

• Monitored Ions: Specific ions for the derivatized testosterone and testosterone-d3.

4. Data Analysis: a. Measure the peak area ratios of the testosterone derivative relative to the deuterated internal standard derivative. b. Quantify the testosterone concentration using a calibration curve prepared with the same procedure.

Conclusion

The use of deuterated internal standards in GC-MS analysis is not merely a best practice but a critical component for achieving the highest levels of data quality. Their ability to mimic the behavior of the target analyte throughout the entire analytical process provides unparalleled correction for a multitude of potential errors. For researchers, scientists, and drug development professionals, the adoption of this methodology is a definitive step towards generating robust, reliable, and scientifically sound quantitative results.

References

• 1. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Simultaneous GC–EI-MS Determination of Δ9-Tetrahydrocannabinol, 11-Hydroxy-Δ9-Tetrahydrocannabinol, and 11-nor-9-Carboxy-Δ9-Tetrahydrocannabinol in Human Urine Following Tandem Enzyme-Alkaline Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Analysis of testosterone in serum using mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Deuterated internal standards for gas chromatographic-mass spectrometric analysis of polar organophosphorus pesticides in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Physical and chemical characteristics of 2,4,6-Trichloroanisole-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical characteristics of 2,4,6-Trichloroanisole-d5, a deuterated analog of the potent off-flavor compound 2,4,6-Trichloroanisole (B165457) (TCA). Due to its chemical similarity to TCA and its distinct mass spectrometric signature, 2,4,6-Trichloroanisole-d5 is an invaluable tool in analytical chemistry, primarily serving as an internal standard for the accurate quantification of TCA in various matrices, most notably in the food and beverage industry.

Core Physical and Chemical Properties

2,4,6-Trichloroanisole-d5, also known as 1,3,5-Trichloro-2-(methoxy-d3)-benzene-4,6-d2, is a stable, isotopically labeled compound. Its core structure consists of a benzene (B151609) ring substituted with three chlorine atoms and a deuterated methoxy (B1213986) group. The deuterium (B1214612) labeling provides a distinct mass shift, allowing for its differentiation from the unlabeled native compound in mass spectrometry-based analyses.[1]

Quantitative Data Summary

The key physical and chemical properties of 2,4,6-Trichloroanisole-d5 are summarized in the table below for easy reference and comparison.

Property	Value	Source(s)
Molecular Formula	C₇D₅Cl₃O	[2][3]
Molecular Weight	216.51 g/mol	[2][3][4]
CAS Number	352439-08-8	[2][3][4][5]
Appearance	Off-white solid	[3]
Melting Point	60-62 °C	[3][4]
Boiling Point	132 °C at 28 mmHg	[3][4]
Isotopic Purity	≥98 atom % D	[4][6]
Solubility	Soluble in organic solvents, low solubility in water.	[5]
Storage Temperature	Room temperature, away from light and moisture.	[2]

Applications in Analytical Chemistry

The primary application of 2,4,6-Trichloroanisole-d5 is as an internal standard in quantitative analytical methods, such as gas chromatography-mass spectrometry (GC-MS).[1][5] Its utility is particularly pronounced in the analysis of trace levels of TCA, a compound notorious for causing "cork taint" in wine at ng/L concentrations.[7][8] By adding a known amount of 2,4,6-Trichloroanisole-d5 to a sample, variations in sample preparation and instrument response can be normalized, leading to more accurate and precise quantification of the target analyte, TCA.[9]

Experimental Protocols

The following is a representative experimental protocol for the determination of 2,4,6-Trichloroanisole (TCA) in wine using 2,4,6-Trichloroanisole-d5 as an internal standard, employing Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS).

Preparation of Standards and Reagents

• Internal Standard Stock Solution (500 mg/L): Dissolve 0.050 g of 2,4,6-Trichloroanisole-d5 in absolute ethanol (B145695) and adjust the volume to 100 mL.[1]

• Internal Standard Intermediate Solution (5.0 mg/L): Dilute 1 mL of the 500 mg/L stock solution to 100 mL with absolute ethanol.[1]

• Internal Standard Spiking Solution (2.0 µg/L): Add 40 µL of the 5.0 mg/L intermediate solution to approximately 60 mL of absolute ethanol and adjust the volume to 100 mL.[1]

• TCA Stock Solution (40 mg/L): Dissolve 0.020 g of 2,4,6-Trichloroanisole in approximately 400 mL of absolute ethanol and adjust the volume to 500 mL.[1]

• TCA Calibration Standards: Prepare a series of calibration standards, typically ranging from 0.5 ng/L to 50 ng/L, by spiking a TCA-free wine or a 12% aqueous-alcoholic solution with the appropriate dilutions of the TCA stock solution.[1]

• Reagents: Sodium chloride (≥ 99.5%), absolute ethanol, and pure de-ionized water.[1]

Sample Preparation

• Transfer 10 mL of the wine sample (or calibration standard) into a 20 mL headspace vial.[7]

• Add approximately 3 g of sodium chloride to the vial to enhance the partitioning of TCA into the headspace.[10]

• Spike the sample with a known amount of the 2,4,6-Trichloroanisole-d5 internal standard solution (e.g., 50 µL of a 2.0 µg/L solution).[11]

• Immediately seal the vial with a PTFE-lined septum and cap.[1]

• Homogenize the contents for 10 minutes using a stirrer.[1]

HS-SPME Procedure

• Place the vial in a heating system (e.g., a water bath or autosampler incubator) set to 35-50 °C with stirring.[1][7]

• Expose a Solid-Phase Microextraction (SPME) fiber (e.g., 100 µm polydimethylsiloxane (B3030410) (PDMS) or 65 µm polydimethylsiloxane/divinylbenzene (PDMS/DVB)) to the headspace of the vial for a defined period, typically 15-30 minutes.[1][2][7]

GC-MS Analysis

• Desorption: Thermally desorb the extracted analytes from the SPME fiber in the heated injector of the gas chromatograph at approximately 250-260 °C for at least 2 minutes in splitless mode.[1][2]

• Gas Chromatography:

  • Column: Use a suitable capillary column, such as a TRB-5 (30 m x 0.25 mm, 0.25 µm) or equivalent.[10]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.3 mL/min).[5]

  • Temperature Program (example): Initial temperature of 40-50 °C held for 2-10 minutes, ramped at a rate of 2-12 °C/min to 138-200 °C, then ramped at a higher rate (e.g., 20 °C/min) to a final temperature of 250-260 °C, held for 2-10 minutes.[2][10]

• Mass Spectrometry:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.[10]

  • Ions to Monitor:

    • 2,4,6-Trichloroanisole (TCA): m/z 195, 210, 212.[2]

    • 2,4,6-Trichloroanisole-d5: m/z 199, 215, 217.[2]

  • Quantification Ions: Use m/z 195 for TCA and m/z 215 for 2,4,6-Trichloroanisole-d5 for quantification.[2]

Data Analysis and Quantification

• Integrate the peak areas of the quantification ions for both TCA and 2,4,6-Trichloroanisole-d5.

• Calculate the response ratio of the TCA peak area to the 2,4,6-Trichloroanisole-d5 peak area.

• Construct a calibration curve by plotting the response ratios of the calibration standards against their known concentrations.

• Determine the concentration of TCA in the unknown samples by interpolating their response ratios on the calibration curve.[6]

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the quantification of 2,4,6-Trichloroanisole using 2,4,6-Trichloroanisole-d5 as an internal standard.

Caption: Workflow for TCA analysis using 2,4,6-Trichloroanisole-d5.

References

• 1. oiv.int [oiv.int]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]
• 5. weinobst.at [weinobst.at]
• 6. oiv.int [oiv.int]
• 7. hpst.cz [hpst.cz]
• 8. infowine.com [infowine.com]
• 9. Analysis of 2,4,6-trichloroanisole in wines using solid-phase microextraction coupled to gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. shimadzu.com [shimadzu.com]
• 11. Determination of releasable 2,4,6-trichloroanisole in wine (Type-IV) | OIV [oiv.int]

An In-depth Technical Guide to 2,4,6-Trichloroanisole-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties, and applications of 2,4,6-Trichloroanisole-d5, a deuterated analog of the potent off-flavor compound 2,4,6-Trichloroanisole (B165457) (TCA). This document is intended to serve as a valuable resource for professionals in analytical chemistry, environmental science, and food and beverage quality control.

Core Concepts and Physicochemical Properties

2,4,6-Trichloroanisole-d5 is primarily utilized as an internal standard in analytical chemistry for the precise quantification of its non-deuterated counterpart, TCA.[1][2][3] TCA is infamous for causing "cork taint" in wine, imparting a musty, moldy aroma even at exceptionally low concentrations.[1][4][5] The isotopic labeling of 2,4,6-Trichloroanisole-d5 with five deuterium (B1214612) atoms allows it to be easily distinguished from the native TCA in mass spectrometry-based analyses, ensuring accurate and reliable measurements.[1][2]

Property	Value
IUPAC Name	1,3,5-trichloro-2,4-dideuterio-6-(trideuteriomethoxy)benzene[1]
CAS Number	352439-08-8[1][4][6][7][8]
Molecular Formula	C₇D₅Cl₃O[6]
Molecular Weight	Approximately 216.5 g/mol [1][4][6][7][8]
Melting Point	60-62 °C[3][7][9]
Boiling Point	132 °C at 28 mmHg[3][9]
Appearance	Off-White Solid[9]

Synthesis and Chemical Reactions

Synthesis:

The synthesis of 2,4,6-Trichloroanisole-d5 is typically achieved through the deuteration of 2,4,6-Trichloroanisole.[4] A common method involves the reaction of 2,4,6-Trichloroanisole with deuterated methanol (B129727) in the presence of a base.[4] The reaction conditions are meticulously controlled to achieve a high degree of isotopic purity.[4]

Chemical Reactions:

2,4,6-Trichloroanisole-d5 can undergo several types of chemical reactions, including:

• Nucleophilic Substitution: The chlorine atoms on the aromatic ring can be substituted by various nucleophiles under basic conditions.[4]

• Oxidation: The compound can be oxidized to form quinones or other oxidized derivatives using strong oxidizing agents like potassium permanganate.[4]

• Reduction: The use of reducing agents such as lithium aluminum hydride can lead to the formation of less chlorinated products.[4]

Experimental Protocols

This protocol outlines a common method for the ultra-trace analysis of TCA in wine.

Materials and Reagents:

• 2,4,6-Trichloroanisole-d5 solution (internal standard)[2][10]

• 2,4,6-Trichloroanisole standard solutions for calibration curve

• TCA-free white wine for matrix-matched calibration[2]

• Sodium chloride[11]

• 20 mL headspace vials with PTFE-lined septa

• Solid-Phase Microextraction (SPME) fiber assembly with a suitable coating (e.g., PDMS/DVB)[12]

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

Procedure:

• Sample Preparation:

  • Pipette 10 mL of the wine sample into a 20 mL headspace vial.

  • Add a known amount of the 2,4,6-Trichloroanisole-d5 internal standard solution (e.g., to a final concentration of 20 ng/L).[2]

  • Add 1 g of sodium sulfate (B86663) to the vial to enhance the release of volatile compounds.[2]

  • Immediately seal the vial with a PTFE-lined septum and cap.

• SPME Extraction:

  • Place the vial in a heating block or water bath and allow it to equilibrate at a set temperature (e.g., 35°C) for a specific time (e.g., 30 minutes).[12]

  • Expose the SPME fiber to the headspace of the sample for a defined period (e.g., 30 minutes) to allow for the adsorption of volatile compounds.[12]

• GC-MS Analysis:

  • Retract the SPME fiber and immediately insert it into the heated injection port of the GC-MS for thermal desorption of the analytes.

  • The GC oven temperature program is set to separate the analytes. A typical program might start at 50°C, hold for 2 minutes, then ramp up to 200°C.[12]

  • The mass spectrometer is operated in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode to enhance sensitivity and selectivity.[2]

  • Monitor characteristic ions for both 2,4,6-Trichloroanisole (e.g., m/z 195, 210, 212) and 2,4,6-Trichloroanisole-d5 (e.g., m/z 199, 215, 217).[12]

• Quantification:

  • A calibration curve is generated by analyzing a series of TCA-free wine samples spiked with known concentrations of 2,4,6-Trichloroanisole and a constant concentration of the 2,4,6-Trichloroanisole-d5 internal standard.

  • The concentration of 2,4,6-Trichloroanisole in the unknown sample is determined by comparing the ratio of the peak area of the analyte to the peak area of the internal standard against the calibration curve.

Visualizations

Caption: Molecular structure of 2,4,6-Trichloroanisole-d5.

Caption: Experimental workflow for wine analysis.

References

• 1. Buy 2,4,6-Trichloroanisole-d5 | 352439-08-8 [smolecule.com]
• 2. hpst.cz [hpst.cz]
• 3. 2,4,6-Trichloroanisole-d5 PESTANAL , analytical standard 352439-08-8 [sigmaaldrich.com]
• 4. Buy 2,4,6-Trichloroanisole-d5 (EVT-355199) | 352439-08-8 [evitachem.com]
• 5. 2,4,6-Trichloroanisole - Wikipedia [en.wikipedia.org]
• 6. scbt.com [scbt.com]
• 7. 2,4,6-TRICHLOROANISOLE-D5 CAS#: 352439-08-8 [m.chemicalbook.com]
• 8. 2,4,6-Trichloroanisole (D₅, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 9. chemdad.com [chemdad.com]
• 10. Determination of releasable 2,4,6-trichloroanisole in wine (Type-IV) | OIV [oiv.int]
• 11. weinobst.at [weinobst.at]
• 12. mdpi.com [mdpi.com]

A Technical Guide to the Analytical Standard 2,4,6-Trichloroanisole-d5 for Research and Quality Control

This in-depth technical guide is intended for researchers, scientists, and professionals in drug development and quality control. It provides a comprehensive overview of the commercial suppliers of the 2,4,6-Trichloroanisole-d5 (TCA-d5) analytical standard, its application as an internal standard in analytical methodologies, and detailed experimental protocols.

Commercial Availability of 2,4,6-Trichloroanisole-d5

2,4,6-Trichloroanisole-d5 is a deuterated analog of 2,4,6-trichloroanisole (B165457) (TCA), a compound known to cause "cork taint" in wine.[1] Due to its chemical similarity to TCA, TCA-d5 is an ideal internal standard for accurate quantification in various matrices, particularly in food and beverage quality control and environmental analysis.[2] Several commercial suppliers offer this analytical standard in various formats and purities.

A summary of commercial suppliers and their product specifications is provided in the table below for easy comparison.

Supplier	Product Name	Catalog Number (Example)	Purity/Isotopic Enrichment	Format
Sigma-Aldrich	2,4,6-Trichloroanisole-d5 PESTANAL®, analytical standard	352439-08-8	Analytical Standard Grade	Neat
2,4,6-Trichloroanisole-d5	655147	98 atom % D	Neat
Cambridge Isotope Laboratories, Inc.	2,4,6-Trichloroanisole (D₅, 98%)	DLM-6083-PK	98%	Neat
LGC Standards	2,4,6-Trichloroanisole-d5	TRC-T774087	-	Neat
MedChemExpress	2,4,6-Trichloroanisole-d5	HY-W097929S	-	-
EvitaChem	2,4,6-Trichloroanisole-d5	EVT-355199	-	-
Smolecule	2,4,6-Trichloroanisole-d5	S788182	-	-
Crescent Chemical Company	2,4,6-Trichloroanisole D5 100 µg/mL in Methanol	DRE-A17714601ME-100	100 µg/mL	Solution in Methanol

Analytical Workflow for TCA Quantification using TCA-d5

The use of a deuterated internal standard like TCA-d5 is crucial for correcting for analyte loss during sample preparation and for variations in instrument response. The general workflow for the analysis of TCA in a sample, such as wine, using TCA-d5 as an internal standard is depicted below.

Figure 1: General analytical workflow for the quantification of 2,4,6-Trichloroanisole (TCA) using its deuterated internal standard (TCA-d5).

Detailed Experimental Protocol: Quantification of 2,4,6-Trichloroanisole in Wine

This protocol is based on the principles outlined in the OIV-MA-AS315-16 method for the determination of releasable TCA from cork stoppers, adapted for the direct analysis of wine.[1]

Reagents and Materials

• 2,4,6-Trichloroanisole (TCA) analytical standard

• 2,4,6-Trichloroanisole-d5 (TCA-d5) analytical standard (from a commercial supplier listed above)

• Ethanol (B145695), absolute

• Deionized water

• Sodium Chloride (NaCl)

• 20 mL headspace vials with PTFE-faced silicone septa

• Solid-Phase Microextraction (SPME) fiber assembly with a suitable fiber (e.g., PDMS/DVB)

Preparation of Standard Solutions

• TCA Stock Solution (e.g., 1 mg/mL): Accurately weigh and dissolve a known amount of TCA standard in absolute ethanol.

• TCA-d5 Internal Standard Stock Solution (e.g., 1 mg/mL): Accurately weigh and dissolve a known amount of TCA-d5 standard in absolute ethanol.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the TCA stock solution with a wine simulant (e.g., 12% ethanol in deionized water) to achieve a concentration range relevant to the expected sample concentrations (e.g., 0.5 to 50 ng/L).

• Internal Standard Spiking Solution: Prepare a working solution of TCA-d5 (e.g., 10 ng/L) in the wine simulant.[3]

Sample Preparation

• Pipette 10 mL of the wine sample into a 20 mL headspace vial.

• Add a precise amount of NaCl (e.g., 3 g) to the vial to increase the ionic strength and promote the release of volatile compounds into the headspace.[3]

• Spike the sample with a known volume of the TCA-d5 internal standard working solution (e.g., 100 µL of a 10 ng/L solution).[3]

• Immediately seal the vial with a PTFE-faced silicone septum and cap.

• Vortex the sample to ensure thorough mixing.

Headspace Solid-Phase Microextraction (HS-SPME)

• Incubate the prepared sample vial at a controlled temperature (e.g., 35°C) for a set period (e.g., 15 minutes) with agitation to allow for equilibration of the analytes between the liquid and headspace phases.[1]

• Expose the SPME fiber to the headspace of the vial for a defined extraction time (e.g., 30 minutes) at the same temperature.

GC-MS Analysis

• Desorption: Immediately after extraction, desorb the analytes from the SPME fiber in the heated injection port of the gas chromatograph (e.g., 260°C for 2 minutes in splitless mode).[1]

• Gas Chromatography (GC):

  • Column: Use a suitable capillary column (e.g., HP-5MS, 30 m x 0.25 mm ID x 0.25 µm film thickness).

  • Oven Temperature Program: An example program is: start at 35°C (hold for 6 min), ramp to 280°C at 15°C/min, and hold for 5 min.[3]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[3]

• Mass Spectrometry (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

  • Ions to Monitor:

    • TCA: m/z 195, 210, 212[3][4]

    • TCA-d5: m/z 199, 215, 217[3][4]

Data Analysis and Quantification

• Integrate the peak areas of the quantifier ions for both TCA and TCA-d5.

• Calculate the response ratio of the TCA peak area to the TCA-d5 peak area for each calibration standard and sample.

• Construct a calibration curve by plotting the response ratio against the concentration of the TCA calibration standards.

• Determine the concentration of TCA in the samples by interpolating their response ratios on the calibration curve.

The logical relationship for the quantification process is illustrated in the following diagram:

References

• 1. oiv.int [oiv.int]
• 2. 2,4,6-Trichloroanisole (D₅, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 3. research.unipd.it [research.unipd.it]
• 4. mdpi.com [mdpi.com]

In-Depth Technical Guide to 2,4,6-Trichloroanisole-d5: Stability and Storage

For researchers, scientists, and professionals in drug development, the integrity of analytical standards is paramount. This guide provides a comprehensive overview of the stability and recommended storage conditions for 2,4,6-Trichloroanisole-d5 (TCA-d5), a critical internal standard for the quantification of 2,4,6-trichloroanisole (B165457) (TCA), a compound often associated with "cork taint" in wine and other off-flavors.

Core Stability Profile

2,4,6-Trichloroanisole-d5 is a stable isotopically labeled compound, and like its non-deuterated counterpart, it is chemically robust under standard laboratory conditions. Its stability is crucial for its role as an internal standard in sensitive analytical methods such as gas chromatography-mass spectrometry (GC-MS).

General Recommendations

Several suppliers of TCA-d5 provide general guidance on its storage. The compound is considered stable when stored under the recommended conditions. It is advised to re-analyze the chemical purity of the compound after a period of three years to ensure its integrity.

Impact of Deuteration on Stability

Deuterated standards are widely used in quantitative analysis due to their ability to mimic the analyte of interest during sample preparation and analysis. However, it is important to be aware of potential stability issues inherent to some deuterated compounds. These can include the loss of deuterium (B1214612) through hydrogen/deuterium (H/D) exchange, which can occur in solution or under certain mass spectrometry conditions. The position of the deuterium atoms on the molecule is key to its stability; TCA-d5 has deuterium atoms on the aromatic ring and the methoxy (B1213986) group, which are generally less prone to exchange than deuterium on heteroatoms.

Recommended Storage Conditions

To ensure the long-term stability and integrity of 2,4,6-Trichloroanisole-d5, the following storage conditions are recommended based on information from suppliers and its use in various studies.

Parameter	Recommendation	Rationale
Temperature	Room temperature or refrigerated (2-8°C).	Prevents thermal degradation and minimizes solvent evaporation for solutions.
Light	Store in the dark, protected from light.	TCA can undergo photodegradation when exposed to UV light.
Moisture	Store in a dry environment, away from moisture.	Minimizes potential hydrolysis and microbial activity.
Form	Can be stored as a neat solid or in solution.	Choice depends on the application and frequency of use.
Solvent (for solutions)	Methanol, Toluene, or other appropriate organic solvents.	TCA is practically insoluble in water.
Container	Tightly sealed, inert glass vials (e.g., amber glass).	Prevents solvent evaporation, contamination, and photodegradation.

Stability Under Various Conditions

While a dedicated, comprehensive stability study for TCA-d5 is not publicly available, its stability can be inferred from its widespread use in demanding analytical methods and from studies on its non-deuterated analog.

Thermal Stability

Studies involving the thermal desorption of TCA from cork have shown that the compound is released at temperatures of 80°C and 170°C.[1][2][3] This indicates that while it is volatile at higher temperatures, the molecular structure is stable enough to be thermally desorbed for analysis. Its routine use in GC-MS, with injector temperatures often exceeding 250°C, further attests to its short-term thermal stability.

Photostability

Research on the degradation of unlabeled TCA in chlorinated water has demonstrated that it is susceptible to photodegradation upon exposure to UV light, particularly at a wavelength of 275 nm.[4][5][6] The degradation proceeds through direct photolysis and oxidation by hydroxyl radicals. This underscores the importance of protecting TCA-d5 from light during storage and handling.

Stability in Solution

The long-term use of TCA-d5 as an internal standard in studies lasting up to 30 months, where it is often in a hydro-alcoholic solution, suggests good stability in solution when stored properly.[7][8] Analytical method validations for TCA in various matrices like wine and pharmaceuticals also implicitly confirm the stability of the TCA-d5 internal standard in the solvents used for extraction and dilution during the course of the analysis.[8][9][10][11][12][13][14]

Potential Degradation Pathways

The primary degradation pathway identified for TCA is photodegradation. The process, particularly in the presence of chlorine and UV light, involves the formation of hydroxyl radicals which then attack the TCA molecule.

Photodegradation pathway of TCA.

Experimental Protocol: Stability Assessment of TCA-d5 in Solution

The following is a generalized protocol for assessing the stability of a TCA-d5 stock solution, as would be performed during the validation of an analytical method.

Workflow for stability testing of TCA-d5 solution.

Methodology:

• Preparation of Stock Solution: A stock solution of 2,4,6-Trichloroanisole-d5 is prepared in a suitable solvent (e.g., methanol) at a known concentration (e.g., 1 mg/mL).

• Preparation of Working Solutions: The stock solution is diluted to a working concentration (e.g., 10 µg/mL) to be used for the stability study.

• Storage Conditions: Aliquots of the working solution are stored under various conditions to be evaluated:

  • Refrigerated (2-8°C) in the dark.

  • Room temperature (e.g., 20-25°C) in the dark.

  • Room temperature exposed to ambient light.

  • (Optional) Elevated temperature (e.g., 40°C) to simulate accelerated degradation.

• Analysis: The concentration of TCA-d5 in each aliquot is determined at specified time points (e.g., Day 0, Day 7, Day 30, Day 90) using a validated GC-MS method. A freshly prepared standard of TCA-d5 is used as a comparator at each time point.

• Data Evaluation: The concentration of TCA-d5 at each time point is compared to the initial concentration at Day 0. Stability is typically expressed as the percentage of the initial concentration remaining. A common acceptance criterion for stability is that the mean concentration is within ±15% of the initial concentration.

Conclusion

2,4,6-Trichloroanisole-d5 is a robust and stable molecule essential for the accurate quantification of its non-deuterated counterpart. By adhering to the recommended storage conditions of keeping it at room temperature or refrigerated, protected from light and moisture, its integrity can be maintained for extended periods. While generally stable, users should be aware of the potential for photodegradation and, as with any deuterated standard, the theoretical possibility of H/D exchange under certain conditions. For critical applications, periodic re-analysis of the standard is a good laboratory practice.

References

• 1. Thermal Desorption of 2,4,6-Trichloroanisole from Cork - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Degradation of odorous 2,4,6-trichloroanisole in chlorinated water by UV-LED/chlorination: kinetics and influence factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Cork taint of wines the formation, analysis, and control of 2,4,6- trichloroanisole [maxapress.com]
• 8. researchgate.net [researchgate.net]
• 9. gcms.cz [gcms.cz]
• 10. Method development and validation for the determination of 2,4,6-tribromoanisole, 2,4,6-tribromophenol, 2,4,6-trichloroanisole, and 2,4,6-trichlorophenol in various drug products using stir bar sorptive extraction and gas chromatography-tandem mass spectrometry detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. hpst.cz [hpst.cz]
• 12. High Throughput, Sub ng/L Analysis of Haloanisoles in Wines Using HS-SPME with GC-Triple Quadrupole MS | American Journal of Enology and Viticulture [ajevonline.org]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. Different headspace solid phase microextraction--gas chromatography/mass spectrometry approaches to haloanisoles analysis in wine - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 2,4,6-Trichloroanisole-d5 as an Internal Standard

Introduction

2,4,6-Trichloroanisole (B165457) (TCA) is a potent compound that can impart undesirable "cork taint" or musty, moldy aromas and flavors in wine and other beverages, even at extremely low concentrations.[1] Accurate and precise quantification of TCA is crucial for quality control in the food and beverage industry. The use of an internal standard is essential to compensate for variations in sample preparation and instrumental analysis. 2,4,6-Trichloroanisole-d5 (TCA-d5) is the deuterated analog of TCA and serves as an ideal internal standard for its quantification.[2][3] Its chemical and physical properties are nearly identical to those of TCA, ensuring it behaves similarly during extraction and analysis, thus leading to more reliable and accurate results.[4]

Physicochemical Properties of 2,4,6-Trichloroanisole-d5

Property	Value
Chemical Formula	C₇D₅Cl₃O
Molecular Weight	216.50 g/mol [5]
CAS Number	352439-08-8[5]
Appearance	Colorless liquid
Melting Point	60-62 °C[5][6]
Boiling Point	132 °C at 28 mmHg[5][6]
Solubility	Soluble in organic solvents, low solubility in water[2]

Applications

The primary application of 2,4,6-Trichloroanisole-d5 is as an internal standard for the quantitative analysis of 2,4,6-Trichloroanisole in various matrices.[2][3] Key applications include:

• Food and Beverage Quality Control: Most notably in the wine industry to monitor for cork taint.[2][7][8]

• Environmental Analysis: For the determination of TCA in water samples.[5]

• Research: In studies investigating the sources and migration of TCA contamination.

Experimental Protocol: Quantification of 2,4,6-Trichloroanisole in Wine using SPME-GC-MS

This protocol details the determination of TCA in wine using Solid Phase Microextraction (SPME) followed by Gas Chromatography-Mass Spectrometry (GC-MS), employing TCA-d5 as an internal standard.

1. Materials and Reagents

• Standards:

  • 2,4,6-Trichloroanisole (TCA), analytical standard grade (≥99% purity)[7][8]

  • 2,4,6-Trichloroanisole-d5 (TCA-d5), internal standard (≥98% purity)[7][8]

• Solvents:

  • Methanol (B129727) (Purge-and-trap grade)[1]

  • Ethanol (Absolute)[7][8]

  • Deionized water (TCA-free)[7][8]

• Salts: Sodium chloride (NaCl, ≥99.5%)[7][8]

• SPME Fibers: 100 µm polydimethylsiloxane (B3030410) (PDMS) or equivalent[9]

• Vials: 20 mL or 22 mL headspace vials with PTFE/silicone septa[1][9]

• Wine Samples: TCA-free wine for calibration standards and quality controls.

2. Preparation of Standard Solutions

• TCA Stock Solution (e.g., 100 µg/mL): Accurately weigh a known amount of TCA and dissolve it in methanol to prepare a stock solution.

• TCA-d5 Internal Standard Stock Solution (e.g., 20 µg/L): Prepare a stock solution of TCA-d5 in a similar manner.[9]

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the TCA stock solution in TCA-free wine to create a calibration curve. The concentration range should bracket the expected TCA levels in the samples (e.g., 0.1 to 20 ng/L).[9]

• Internal Standard Spiking Solution: Prepare a spiking solution of TCA-d5 at a concentration that will result in a final concentration of, for example, 20 ng/L in all samples and standards.[9]

3. Sample Preparation

• Pipette 10 mL of the wine sample, calibration standard, or quality control into a 20 mL headspace vial.[9]

• Add a consistent amount of the TCA-d5 internal standard spiking solution to each vial to achieve the target final concentration (e.g., 20 ng/L).[9]

• Add 1 g of sodium sulfate (B86663) to each vial to enhance the release of volatile compounds from the matrix.[9]

• Immediately seal the vials with PTFE/silicone septa.

4. SPME Extraction

• Place the vials in an autosampler with an agitator and heater.

• Equilibrate the sample at a specific temperature (e.g., 50 °C) for a set time with agitation (e.g., 500 rpm).[9]

• Expose the PDMS SPME fiber to the headspace of the vial for a defined period (e.g., 30 minutes) to allow for the adsorption of volatile compounds.[9]

5. GC-MS Analysis

• After extraction, the SPME fiber is immediately transferred to the heated injection port of the GC-MS.

• Thermally desorb the analytes from the fiber onto the GC column (e.g., 250 °C for 3 minutes).[9]

• Perform chromatographic separation on a suitable capillary column (e.g., FactorFour™ VF-5ms, 30 m × 0.25 mm x 0.25 μm).[9]

• The mass spectrometer is operated in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode for high sensitivity and selectivity.[9]

Quantitative Data Summary

Parameter	Value	Reference
Calibration Range	0.1 - 20 ng/L	[9]
Internal Standard Concentration	20 ng/L	[9]
Limit of Detection (LOD)	< 0.5 ng/L	[7][8]
Limit of Quantification (LOQ)	~1 ng/L	[7][8]
Precision (RSD)	5 - 13%	[4][10]
Accuracy	+/- 8%	[4][10]

GC-MS Parameters (Example)

Parameter	Setting
Injector Temperature	250 °C
Column	FactorFour™ VF-5ms (30 m x 0.25 mm, 0.25 µm)[9]
Oven Program	60 °C, ramp to 320 °C at 20 °C/min, hold
Carrier Gas	Helium
MS Mode	EI/MS/MS (MRM)[9]
TCA MRM Transition	Precursor ion → Product ion
TCA-d5 MRM Transition	Precursor ion → Product ion

Note: Specific MRM transitions should be optimized based on the instrument used.

Data Analysis

• Identify and integrate the chromatographic peaks for TCA and TCA-d5 based on their retention times and specific mass transitions.

• Calculate the response ratio of the peak area of TCA to the peak area of TCA-d5 for each standard and sample.

• Construct a calibration curve by plotting the response ratio of the standards against their corresponding concentrations.

• Determine the concentration of TCA in the samples by interpolating their response ratios from the calibration curve.

Diagrams

Caption: Experimental workflow for TCA quantification.

Caption: Role of TCA-d5 as an internal standard.

References

• 1. gcms.cz [gcms.cz]
• 2. Buy 2,4,6-Trichloroanisole-d5 (EVT-355199) | 352439-08-8 [evitachem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Analysis of 2,4,6-trichloroanisole in wines using solid-phase microextraction coupled to gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2,4,6-三氯苯甲醚-d5 PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 6. 2,4,6-TRICHLOROANISOLE-D5 | 352439-08-8 [chemicalbook.com]
• 7. Determination of releasable 2,4,6-trichloroanisole in wine (Type-IV) | OIV [oiv.int]
• 8. oiv.int [oiv.int]
• 9. hpst.cz [hpst.cz]
• 10. researchgate.net [researchgate.net]

Application Note: Quantification of 2,4,6-Trichloroanisole (TCA) in Wine using Gas Chromatography-Mass Spectrometry (GC-MS)

Introduction

2,4,6-Trichloroanisole (B165457) (TCA) is a potent fungal metabolite that is a significant contributor to "cork taint" in wine, a fault that imparts undesirable musty or moldy aromas.[1] The sensory threshold for TCA is remarkably low, in the parts-per-trillion (ng/L) range, making its detection and quantification crucial for quality control in the wine industry.[2][3][4] This application note provides a detailed protocol for the quantification of TCA in wine samples using a robust and sensitive method: Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). This method offers high sensitivity and selectivity, enabling the detection of TCA at levels well below its sensory threshold.[2][5][6]

The principle of this method involves the extraction and concentration of volatile and semi-volatile compounds from the headspace of a wine sample onto a coated fiber (SPME). The analytes are then thermally desorbed from the fiber into the gas chromatograph for separation and subsequent detection and quantification by a mass spectrometer. The use of an isotopically labeled internal standard, such as 2,4,6-Trichloroanisole-d5, is recommended for accurate quantification.[2][6][7]

Experimental Protocols

This section details the necessary materials, reagents, and step-by-step procedures for the quantification of TCA in wine.

1. Materials and Reagents

• Standards and Reagents:

  • 2,4,6-Trichloroanisole (TCA), purity ≥ 99.0%[8]

  • 2,4,6-Trichloroanisole-d5 (TCA-d5), purity ≥ 98% (Internal Standard)[2][8]

  • Methanol (Purge-and-trap grade or equivalent)[3]

  • Ethanol (Absolute, 99.9%)[5]

  • Sodium Chloride (NaCl), purity ≥ 99.5%[5][7][8]

  • Deionized water, free of TCA[8]

  • Model wine solution (13% ethanol, 5 g/L tartaric acid, pH 3.5) for calibration standards[5]

• Glassware and Consumables:

  • 20 mL headspace vials with PTFE/silicone septa[2][3]

  • SPME fiber assembly: 100 µm polydimethylsiloxane (B3030410) (PDMS) or 50/30 µm DVB/Carboxen/PDMS are commonly used.[2][4]

  • Volumetric flasks and pipettes

  • Analytical balance

2. Standard Preparation

• Stock Solutions: Prepare a stock solution of TCA (e.g., 100 µg/mL) in methanol.[3] From this, prepare a working stock solution (e.g., 100 µg/L) in ethanol.[3] Similarly, prepare a stock solution of the internal standard (TCA-d5).

• Calibration Standards: Prepare a series of calibration standards by spiking a TCA-free model wine or a white wine confirmed to be free of TCA with the TCA working stock solution.[2][5] A typical calibration range is 0.1 to 20 ng/L.[2] Add a constant concentration of the internal standard (e.g., 20 ng/L of TCA-d5) to each calibration standard.[2]

3. Sample Preparation (HS-SPME)

• Pipette 10 mL of the wine sample or calibration standard into a 20 mL headspace vial.[2]

• Add approximately 1-3.5 g of sodium chloride (NaCl) to the vial to increase the ionic strength of the sample, which enhances the extraction efficiency of TCA into the headspace.[2][4][7]

• If not already present in the calibration standards, add the internal standard to the sample vials.

• Immediately seal the vial with a PTFE/silicone septum and cap.

• Place the vial in the autosampler tray. The sample is then incubated at a controlled temperature (e.g., 50 °C) for a specific time (e.g., 30 minutes) with agitation to facilitate the equilibration of TCA between the liquid and headspace phases.[2]

• Following incubation, the SPME fiber is exposed to the headspace of the vial for a defined extraction time (e.g., 30 minutes) to adsorb the volatile analytes.[2]

4. GC-MS Analysis

• After extraction, the SPME fiber is withdrawn from the sample vial and immediately inserted into the hot injector of the gas chromatograph.

• The analytes are thermally desorbed from the fiber onto the GC column. A typical desorption temperature is 250 °C for 3 minutes in splitless mode.[2][8]

• The separated compounds elute from the GC column and enter the mass spectrometer for detection.

• The mass spectrometer is typically operated in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode for high sensitivity and selectivity.[2][3]

5. Instrument Parameters

The following table provides typical GC-MS parameters for TCA analysis. These may need to be optimized for your specific instrumentation.

Parameter	Typical Value
GC System	Agilent 7890A or equivalent
Injector	Split/Splitless, 250 °C, Splitless for 2-3 min[2][8]
Column	HP-5ms, DB-WAX, or similar (e.g., 30 m x 0.25 mm, 0.25 µm film thickness)[1]
Carrier Gas	Helium, constant flow at 1.0-1.5 mL/min[7][8]
Oven Program	40 °C (2 min hold), ramp at 25 °C/min to 215 °C[4] or 50 °C (1 min), 25 °C/min to 280 °C
MS System	Agilent 7000 Series Triple Quadrupole or equivalent
Ionization Mode	Electron Ionization (EI), 70 eV[1]
Acquisition Mode	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)[2][3]
Monitored Ions (SIM)	m/z 195, 210 for TCA; m/z 215 for TCA-d5[3][9]
Transfer Line Temp.	280 °C[4]
Ion Source Temp.	230-300 °C[4][7]
Quadrupole Temp.	150 °C[4][7]

Data Presentation

The following table summarizes quantitative data from various studies for the determination of TCA.

Parameter	Value	Matrix	Method	Reference
Limit of Detection (LOD)	1 ng/L	Wine	HS-SPME-GC-ECD	[10]
0.1 ng/L	White Wine	HS-SPME-GC-MS/MS	[2]
Limit of Quantification (LOQ)	5 ng/L	Wine	HS-SPME-GC-MS	[6]
8 ng/L	Red Wine	HS-SPME-GC-ECD	[10]
0.05 - 0.1 ng	Air	TD-GC-MS	[11]
Linearity (R²)	≥ 0.997	Model Wine	HS-SPME-GC-MS/MS	[5]
0.993	Wine	HS-SPME-GC-MS/MS	[4]
Recovery	92 - 108%	Wine	LLE-GC-MS/MS	[12]
Precision (RSD)	5 - 13%	Wine	HS-SPME-GC-MS	[6]
< 10%	Wine	HS-SPME-GC-MS/MS	[5]

Visualizations

The following diagrams illustrate the experimental workflow for TCA quantification and the chemical structure and mass spectral fragmentation of 2,4,6-Trichloroanisole.

Caption: Experimental workflow for 2,4,6-Trichloroanisole quantification.

Caption: Chemical structure and fragmentation of 2,4,6-Trichloroanisole.

References

• 1. researchgate.net [researchgate.net]
• 2. hpst.cz [hpst.cz]
• 3. gcms.cz [gcms.cz]
• 4. agilent.com [agilent.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Analysis of 2,4,6-trichloroanisole in wines using solid-phase microextraction coupled to gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. weinobst.at [weinobst.at]
• 8. Determination of releasable 2,4,6-trichloroanisole in wine (Type-IV) | OIV [oiv.int]
• 9. shimadzu.com [shimadzu.com]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]

Application Note: Determination of 2,4,6-Trichloroanisole (TCA) in Wine Using Headspace Solid-Phase Microextraction (HS-SPME) Coupled with Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note details a sensitive and robust method for the quantitative analysis of 2,4,6-trichloroanisole (B165457) (TCA), a primary compound responsible for "cork taint" in wine, using headspace solid-phase microextraction (HS-SPME) followed by gas chromatography-mass spectrometry (GC-MS). The use of an isotopic internal standard, 2,4,6-Trichloroanisole-d5 (TCA-d5), ensures high accuracy and precision by correcting for matrix effects and variations in extraction efficiency. The described protocol is suitable for researchers, scientists, and quality control professionals in the wine industry and related fields.

Introduction

"Cork taint" is a significant off-flavor in wine, primarily attributed to the presence of 2,4,6-trichloroanisole (TCA).[1][2] The human sensory threshold for TCA is extremely low, in the parts-per-trillion (ng/L) range, making its detection and quantification crucial for wine quality assurance.[1] This document provides a detailed protocol for the analysis of TCA in wine samples utilizing HS-SPME, a solvent-free sample preparation technique, coupled with GC-MS for selective and sensitive detection. The stable isotope-labeled internal standard, TCA-d5, is employed for accurate quantification.

Experimental Protocol

This section outlines the necessary reagents, materials, and step-by-step procedures for the analysis of TCA in wine.

1. Materials and Reagents

• Standards:

  • 2,4,6-Trichloroanisole (TCA), purity ≥ 99.0%[3]

  • 2,4,6-Trichloroanisole-d5 (TCA-d5), purity ≥ 98%[3]

• Solvents and Chemicals:

  • Ethanol, absolute[3][4]

  • Deionized water, TCA-free[3]

  • Sodium chloride (NaCl), ≥ 99.5%[3][4]

  • Model wine solution (13% ethanol, 5 g/L tartaric acid, pH 3.5)[4] or a TCA-free white wine[1][3]

• SPME Fibers and Assemblies:

  • 100 µm Polydimethylsiloxane (PDMS) SPME fiber[1][4]

  • SPME fiber holder (manual or autosampler compatible)

• Vials and Consumables:

  • 20 mL headspace vials with screw caps (B75204) and septa

  • GC vials and caps

2. Standard Preparation

• Internal Standard Stock Solution (500 mg/L): Accurately weigh and dissolve 50 mg of TCA-d5 in 100 mL of absolute ethanol.

• Internal Standard Intermediate Solution (5.0 mg/L): Dilute 1 mL of the 500 mg/L stock solution to 100 mL with absolute ethanol.[5]

• Internal Standard Working Solution (e.g., 20 ng/L): Prepare by appropriate dilution of the intermediate solution in the model wine or TCA-free wine. The final concentration should be consistent across all samples and calibration standards.[1]

• TCA Stock Solution (40 mg/L): Accurately weigh and dissolve 20 mg of TCA in 500 mL of absolute ethanol.[5]

• TCA Intermediate Solution (80 µg/L): Dilute 1 mL of the 40 mg/L stock solution to 500 mL with absolute ethanol.[5]

• Calibration Standards: Prepare a series of calibration standards by spiking the model wine or TCA-free wine with the TCA intermediate solution to achieve a concentration range of, for example, 0.1 to 20 ng/L (e.g., 0.1, 0.5, 1, 5, and 20 ng/L).[1] Add the internal standard working solution to each calibration standard to a final concentration of 20 ng/L.[1]

3. Sample Preparation

• Pipette 10 mL of the wine sample (or calibration standard) into a 20 mL headspace vial.[1]

• Add 1 g of NaCl to the vial.[1] The addition of salt increases the ionic strength of the solution, which can enhance the partitioning of volatile analytes into the headspace.[2]

• Spike the sample with the TCA-d5 internal standard working solution to a final concentration of 20 ng/L.[1]

• Immediately seal the vial with a screw cap and septum.

4. HS-SPME Procedure

• Place the sealed vial in the autosampler tray or a heating block with agitation capabilities.

• Incubate the sample at 50 °C with an agitation speed of 500 rpm.[1]

• After the incubation period, expose the 100 µm PDMS SPME fiber to the headspace of the sample for 30 minutes at 50 °C with continued agitation.[1]

• Following extraction, retract the fiber into the needle and transfer it to the GC injection port for thermal desorption.

5. GC-MS Analysis

• Desorption: Thermally desorb the analytes from the SPME fiber in the GC injection port at 250 °C for 3 minutes.[1]

• Fiber Conditioning: After each injection, bake the SPME fiber in a bake-out station at 260 °C for 5 minutes to prevent carryover.[1]

• GC-MS Parameters: The following table provides typical GC-MS parameters. These may need to be optimized for your specific instrumentation.

Parameter	Setting
Gas Chromatograph	Varian 450-GC or equivalent[1]
Column	FactorFour VF-5ms, 30 m x 0.25 mm, 0.25 µm or similar
Injector Temperature	250 °C[1]
Oven Program	40 °C (hold 2 min), ramp to 280 °C at 10 °C/min, hold 5 min
Carrier Gas	Helium
Mass Spectrometer	Varian 240-MS Ion Trap or equivalent[1]
Ionization Mode	Electron Ionization (EI)
Acquisition Mode	MS/MS or Selected Ion Monitoring (SIM)
Monitored Ions (TCA)	m/z 195, 210, 212[6]
Monitored Ions (TCA-d5)	m/z 199, 215, 217[6][7]

Data Presentation

The following tables summarize the quantitative data typically obtained with this method.

Table 1: Method Performance Characteristics

Parameter	Typical Value	Reference
Limit of Detection (LOD)	0.1 ng/L	[1]
Limit of Quantification (LOQ)	0.8 - 1.5 ng/L	[8]
**Linearity (R²) **	> 0.99	[9]
Calibration Range	0.1 - 25 ng/L	[1][4]
Repeatability (RSD)	< 10% at 0.25 ng/L	[4]
Recovery	90% - 105%	[4]

Table 2: GC-MS/MS Transitions for TCA and TCA-d5

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
TCA	210	195	10
210	167	15
TCA-d5	215	197	10
215	172	15

Note: The specific transitions and collision energies may vary depending on the instrument used.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for TCA analysis using HS-SPME-GC-MS.

Logical Relationship of Key Method Parameters

Caption: Key parameters influencing method performance.

References

• 1. hpst.cz [hpst.cz]
• 2. agilent.com [agilent.com]
• 3. Determination of releasable 2,4,6-trichloroanisole in wine (Type-IV) | OIV [oiv.int]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. oiv.int [oiv.int]
• 6. weinobst.at [weinobst.at]
• 7. research.unipd.it [research.unipd.it]
• 8. Comparison of two SPME fibers for the extraction of some off-flavor cork-taint compounds in bottled wines investigated by GC-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Matrix effect during the application of a rapid method using HS-SPME followed by GC-ECD for the analysis of 2,4,6-TCA in wine and cork soaks [agris.fao.org]

Application Note & Protocol: Quantification of Cork Taint in Wine with 2,4,6-Trichloroanisole-d5

Introduction

Cork taint is a significant wine fault, primarily caused by the presence of 2,4,6-trichloroanisole (B165457) (TCA), which imparts a musty, moldy aroma and flavor, often described as "wet newspaper" or "dank cellar".[1] The sensory threshold for TCA is remarkably low, in the parts-per-trillion (ng/L) range, making its detection and quantification a critical aspect of quality control in the wine industry.[2][3] This application note details a robust and sensitive method for the quantification of TCA in wine using a stable isotope-labeled internal standard, 2,4,6-trichloroanisole-d5 (TCA-d5), coupled with headspace solid-phase microextraction (HS-SPME) and gas chromatography-mass spectrometry (GC-MS). The use of a deuterated internal standard provides high accuracy and precision by correcting for matrix effects and variations in sample preparation and injection.[4][5]

This document is intended for researchers, scientists, and quality control professionals in the wine and beverage industries.

Quantitative Data Summary

The following tables summarize the quantitative performance of the described method, compiled from various studies.

Table 1: Method Detection and Quantification Limits

Parameter	Value Range	Wine Matrix	Reference
Limit of Detection (LOD)	0.1 - 0.67 ng/L	White Wine	[1][6]
Limit of Quantification (LOQ)	~1 ng/L	Maceration Solutions	[7]
Olfactory Threshold	1.4 - 4.6 ng/L	General Wine	[1]

Table 2: Calibration and Linearity

Parameter	Value	Wine Matrix	Reference
Calibration Range	0.1 - 20 ng/L	White Wine	[6]
Correlation Coefficient (R²)	> 0.99	Cabernet Sauvignon, White Wine	[1][6]

Table 3: Precision and Accuracy

Parameter	Value Range	Concentration	Reference
Relative Standard Deviation (RSD)	5 - 13%	Not Specified	[4]
Recovery	90 - 110%	50 ng/L Spike	[8]
Coefficient of Variation	< 5%	5 ng/L	[7]

Experimental Protocols

This section provides a detailed protocol for the quantification of TCA in wine using TCA-d5 as an internal standard.

1. Materials and Reagents

• Standards:

  • 2,4,6-Trichloroanisole (TCA), analytical standard

  • 2,4,6-Trichloroanisole-d5 (TCA-d5), purity ≥98%[9][10]

• Solvents and Chemicals:

  • Ethanol, absolute

  • Deionized water

  • Sodium chloride (NaCl), 99.5% purity or higher[10]

• Wine Samples: Red or white wine to be analyzed.

• SPME Fibers: 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) or 100 µm Polydimethylsiloxane (PDMS)[1][6]

• Vials: 20 mL headspace vials with PTFE-lined septa caps[1]

2. Standard Preparation

• Stock Solutions: Prepare individual stock solutions of TCA and TCA-d5 in absolute ethanol.

• Working Standards: Prepare a series of calibration standards by spiking a TCA-free wine matrix with the TCA stock solution to achieve concentrations ranging from 0.5 to 20 ng/L.[1][6]

• Internal Standard Spiking Solution: Prepare a TCA-d5 solution in ethanol. This solution will be added to all standards and samples to a final concentration of, for example, 10 or 20 ng/L.[1][6]

3. Sample Preparation

• Pipette 10 mL of the wine sample (or calibration standard) into a 20 mL headspace vial.[1]

• Add a consistent amount of sodium chloride (e.g., 2-3 grams) to each vial to enhance the release of volatile compounds.[1][9]

• Spike each vial with the TCA-d5 internal standard solution to a final concentration of 10 ng/L.[1][11]

• Immediately seal the vials with the PTFE-lined septa caps.

4. HS-SPME Procedure

• Incubate the sealed vials at a controlled temperature (e.g., 35-50°C) for a set period (e.g., 30 minutes) with agitation.[6][9]

• Expose the conditioned SPME fiber to the headspace of the vial for a defined extraction time (e.g., 30 minutes) at the same temperature.[1][6]

• After extraction, retract the fiber and immediately introduce it into the GC injector for thermal desorption.

5. GC-MS Analysis

• Gas Chromatograph (GC):

  • Injector: Splitless mode, 250-260°C.[9]

  • Desorption Time: 2-5 minutes.[1][9]

  • Column: DB-5ms, HP-5ms, or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).[9]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[11]

  • Oven Temperature Program: Example program:

    • Initial temperature: 40-50°C, hold for 2-10 minutes.[9]

    • Ramp 1: Increase to 200°C at 2-25°C/min.[9]

    • Ramp 2: Increase to 250-280°C at 2-25°C/min, hold for 5-10 minutes.[9]

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI), 70 eV.[11]

  • Acquisition Mode: Selected Ion Monitoring (SIM).[8]

  • Ions to Monitor:

    • TCA: m/z 195, 210, 212 (quantification ion: m/z 195 or 210).[9][12]

    • TCA-d5: m/z 199, 215, 217 (quantification ion: m/z 215).[7][9][12]

6. Data Analysis and Quantification

• Construct a calibration curve by plotting the ratio of the peak area of the TCA quantification ion to the peak area of the TCA-d5 quantification ion against the concentration of TCA in the calibration standards.

• Determine the concentration of TCA in the wine samples by calculating their peak area ratios and interpolating from the calibration curve.

Diagrams

Caption: Experimental workflow for TCA quantification in wine.

This application note provides a comprehensive framework for the accurate and precise quantification of 2,4,6-trichloroanisole in wine. Adherence to the detailed protocols will enable reliable monitoring of this critical quality parameter.

References

• 1. agilent.com [agilent.com]
• 2. Quantification of TCA to Detect Cork Taint Fault in Wine | Separation Science [sepscience.com]
• 3. znose.jp [znose.jp]
• 4. Analysis of 2,4,6-trichloroanisole in wines using solid-phase microextraction coupled to gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. hpst.cz [hpst.cz]
• 7. oiv.int [oiv.int]
• 8. ingenieria-analitica.com [ingenieria-analitica.com]
• 9. mdpi.com [mdpi.com]
• 10. Determination of releasable 2,4,6-trichloroanisole in wine (Type-IV) | OIV [oiv.int]
• 11. Thermal Desorption–Vocus Enables Online Nondestructive Quantification of 2,4,6-Trichloroanisole in Cork Stoppers below the Perception Threshold - PMC [pmc.ncbi.nlm.nih.gov]
• 12. weinobst.at [weinobst.at]

Application Note: High-Accuracy Quantification of Trichloroacetic Acid in Water Samples Using a Deuterated Internal Standard and GC-MS

Abstract

Trichloroacetic acid (TCA), a common disinfection byproduct in chlorinated water, is a regulated compound due to its potential health risks. This application note details a robust and highly accurate method for the quantification of TCA in various water matrices. The method employs a deuterated internal standard, trichloroacetic acid-d (TCA-d), in an isotope dilution gas chromatography-mass spectrometry (GC-MS) approach. This methodology minimizes sample preparation variability and matrix effects, ensuring high precision and accuracy. The protocol described herein is intended for researchers, scientists, and drug development professionals requiring reliable analysis of TCA in aqueous samples.

Introduction

Trichloroacetic acid (TCA) is a member of the haloacetic acid (HAA) group of disinfection byproducts, which are formed when chlorine-based disinfectants react with natural organic matter present in water.[1][2] Due to its potential carcinogenicity, monitoring TCA levels in drinking water, surface water, and wastewater is a critical concern for public health and environmental protection.[3] Typical concentrations of TCA in drinking water can range from a few micrograms per liter to over 100 µg/L, necessitating sensitive and accurate analytical methods.[1][4][5]

Isotope dilution is a powerful analytical technique that utilizes a stable isotope-labeled version of the target analyte as an internal standard.[6] By adding a known amount of deuterated TCA (TCA-d) to the sample at the beginning of the preparation process, any variations in extraction efficiency, derivatization yield, or instrument response will affect both the native analyte and the internal standard equally. This results in a highly precise and accurate measurement based on the ratio of the native analyte to its labeled counterpart. This application note provides a detailed protocol for the extraction, derivatization, and GC-MS analysis of TCA in water using TCA-d as an internal standard.

Experimental Protocol

Materials and Reagents

• Trichloroacetic acid (TCA), analytical standard

• Deuterated trichloroacetic acid (TCA-d), isotopic standard

• Methanol (B129727), pesticide residue grade

• Sulfuric acid, concentrated, ACS grade

• Methyl tert-butyl ether (MTBE), pesticide residue grade

• Sodium sulfate (B86663), anhydrous, ACS grade

• Reagent water, HPLC grade

• Sample collection bottles, amber glass, with PTFE-lined caps

• Sodium sulfite (B76179) (for quenching residual chlorine)

• Pipettes, volumetric flasks, and other standard laboratory glassware

• Centrifuge tubes, 15 mL, glass with PTFE-lined caps

• Heater block or water bath

• Vortex mixer

• Gas chromatograph with a mass selective detector (GC-MS)

Sample Collection and Preservation

• Collect water samples in 1-liter amber glass bottles.

• If the samples contain residual chlorine, add approximately 50 mg of sodium sulfite to the bottle before sample collection to quench the chlorine and prevent further formation of disinfection byproducts.[7]

• Store samples at 4°C and protect them from light until extraction. All samples should be extracted within 14 days of collection.[7]

Preparation of Standards

• TCA Stock Standard (1000 µg/mL): Accurately weigh 100 mg of TCA, dissolve it in methanol, and bring the volume to 100 mL in a volumetric flask.

• TCA-d Internal Standard Stock (1000 µg/mL): Prepare in the same manner as the TCA stock standard using TCA-d.

• Working Standards: Prepare a series of calibration standards by diluting the TCA stock standard with reagent water to cover the expected concentration range of TCA in the samples (e.g., 1, 5, 10, 25, 50, 100 µg/L). A typical concentration range for TCA in drinking water is between 5 and 20 µg/L, with maximums that can exceed 100 µg/L.[1][2]

Sample Preparation and Derivatization

• Allow samples and standards to come to room temperature.

• In a 15 mL glass centrifuge tube, place 10 mL of the water sample (or calibration standard).

• Spike each sample and standard with a known amount of the TCA-d internal standard solution to achieve a final concentration of 20 µg/L.

• Acidify the sample to a pH of ≤ 0.5 by adding 200 µL of concentrated sulfuric acid.

• Add 2 mL of MTBE to the tube.

• Cap the tube and vortex for 2 minutes to extract the TCA and TCA-d into the organic phase.

• Centrifuge at 3000 rpm for 5 minutes to separate the phases.

• Carefully transfer the upper MTBE layer to a clean vial.

• To the MTBE extract, add 0.5 mL of acidic methanol (10% v/v sulfuric acid in methanol).

• Cap the vial tightly and heat at 50°C for 2 hours to convert the TCA and TCA-d to their corresponding methyl esters.

• After cooling, add 5 mL of a saturated sodium sulfate solution to the vial and vortex for 30 seconds.

• Allow the phases to separate, and transfer the upper MTBE layer containing the derivatized analytes to a 2 mL autosampler vial for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Injection Volume: 1 µL

• Injector Temperature: 250°C

• Injection Mode: Splitless

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes

  • Ramp: 10°C/min to 150°C

  • Ramp: 25°C/min to 280°C, hold for 5 minutes

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

Ions to Monitor:

Compound	Retention Time (approx.)	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
TCA-methyl ester	~ 8.5 min	117	119, 145
TCA-d-methyl ester	~ 8.5 min	118	120, 146

(Note: The exact m/z values for the deuterated compound may vary depending on the position and number of deuterium (B1214612) atoms. The provided values are predictive. It is essential to confirm the mass spectrum of the specific TCA-d standard used.)

Data Presentation

The following table summarizes the expected performance characteristics of this method.

Parameter	Expected Value
Calibration Range	1 - 100 µg/L
Correlation Coefficient (r²)	> 0.995
Method Detection Limit (MDL)	< 1 µg/L
Precision (%RSD)	< 15%
Accuracy (Recovery)	85 - 115%

Visualizations

Caption: Experimental workflow for TCA analysis.

Caption: Logical relationship of isotope dilution.

References

• 1. cdn.who.int [cdn.who.int]
• 2. cdn.who.int [cdn.who.int]
• 3. TRICHLOROACETIC ACID - Trichloroethylene, Tetrachloroethylene, and Some Other Chlorinated Agents - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. [Table, Trichloroacetic acid]. - Guidelines for drinking-water quality - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Trichloroacetic acid - Some Drinking-water Disinfectants and Contaminants, including Arsenic - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Making sure you're not a bot! [fid-bau.de]
• 7. waterboards.ca.gov [waterboards.ca.gov]

Application of 2,4,6-Trichloroanisole-d5 in Environmental Testing: A Comprehensive Guide

Introduction

2,4,6-Trichloroanisole-d5 (TCA-d5) is the deuterated analog of 2,4,6-Trichloroanisole (B165457) (TCA), a potent off-flavor compound known for its musty, moldy aroma. TCA is a significant concern in the food and beverage industry, particularly as the primary cause of "cork taint" in wine.[1] Beyond the cellar, TCA and its precursors, chlorophenols, are environmental contaminants that can be found in water, soil, and air, originating from sources such as pesticides, wood preservatives, and industrial effluents.[1][2] The extremely low odor threshold of TCA, in the parts-per-trillion (ng/L) range, necessitates highly sensitive and accurate analytical methods for its detection and quantification in environmental matrices.[2][3]

TCA-d5 plays a crucial role in the accurate analysis of TCA as an internal standard in isotope dilution mass spectrometry.[4] Its chemical and physical properties closely resemble those of the non-labeled TCA, but its increased mass allows it to be distinguished by a mass spectrometer.[4] This application note provides detailed protocols and data for the use of TCA-d5 in the environmental analysis of TCA, primarily focusing on water analysis, with adaptations for other matrices. The methodologies described are intended for researchers, scientists, and professionals involved in environmental monitoring and quality control.

Core Applications in Environmental Testing

The primary application of 2,4,6-Trichloroanisole-d5 is as an internal standard for the quantification of 2,4,6-Trichloroanisole in various environmental samples.[4] Its utility extends to:

• Water Quality Monitoring: Detecting and quantifying TCA in drinking water, groundwater, and surface water to ensure safety and potability.

• Soil and Sediment Analysis: Assessing TCA contamination in soil and sediment, which can act as reservoirs for this compound.

• Air Quality Assessment: Monitoring for airborne TCA, particularly in industrial settings or areas where chlorophenols have been used.

• Biota Monitoring: Investigating the bioaccumulation of TCA in aquatic and terrestrial organisms.

Analytical Methodology: Isotope Dilution GC-MS

The gold standard for the analysis of TCA using TCA-d5 is Gas Chromatography-Mass Spectrometry (GC-MS) or tandem Mass Spectrometry (GC-MS/MS).[5][6] Isotope dilution is the preferred quantification method due to its high accuracy and precision. It corrects for the loss of analyte during sample preparation and analysis by subjecting the internal standard to the same experimental conditions as the native analyte.

Quantitative Data Summary

The following tables summarize key quantitative parameters for the analysis of TCA using TCA-d5 as an internal standard, compiled from various studies.

Table 1: Instrumental Parameters and Detection Limits

Parameter	Water	Wine
Analytical Method	GC-MS, GC-MS/MS	GC-MS, GC-MS/MS
Ionization Mode	Electron Impact (EI)	Electron Impact (EI)
Quantification Ions (TCA)	m/z 195, 210, 212	m/z 195, 210, 212[7]
Quantification Ions (TCA-d5)	m/z 199, 215, 217	m/z 199, 215, 217[7]
Limit of Detection (LOD)	0.1 - 0.5 ng/L	0.1 - 5 ng/L[8]
Limit of Quantification (LOQ)	~1 ng/L	5 ng/L[8]

Table 2: Sample Preparation and Recovery

Parameter	Water	Wine	Cork
Extraction Method	SPME, SBSE	SPME, SBSE[5]	Supercritical Fluid Extraction (SFE), Soaking
SPME Fiber	PDMS, PDMS/DVB	100 µm PDMS[2], 65 µm PDMS/DVB[7]	-
Recovery	>90% (with internal standard correction)	107 ± 8%	96 - 99% (SFE)
Internal Standard Conc.	20 ng/L[2]	20 ng/L[2]	10 mg/L (in spiking solution)

Experimental Protocols

The following are detailed protocols for the analysis of TCA in water samples using TCA-d5 as an internal standard. These can be adapted for other matrices with appropriate modifications to the sample preparation stage.

Protocol 1: Analysis of TCA in Water by Headspace Solid-Phase Microextraction (HS-SPME) GC-MS

1. Objective: To quantify the concentration of 2,4,6-Trichloroanisole in water samples using an internal standard method with 2,4,6-Trichloroanisole-d5.

2. Materials and Reagents:

• 2,4,6-Trichloroanisole (TCA) standard

• 2,4,6-Trichloroanisole-d5 (TCA-d5) internal standard

• Methanol (B129727) (Purge-and-trap grade)

• Sodium Chloride (analytical grade, baked at 400°C for 4 hours)

• Deionized water (TCA-free)

• 20 mL headspace vials with PTFE-lined septa

• SPME fiber assembly (e.g., 100 µm Polydimethylsiloxane (PDMS))

• Gas Chromatograph-Mass Spectrometer (GC-MS)

3. Standard Preparation:

• Stock Solutions (100 mg/L): Prepare individual stock solutions of TCA and TCA-d5 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solutions in methanol to create a calibration curve (e.g., 0.1, 0.5, 1, 5, 20 ng/L).

• Internal Standard Spiking Solution: Prepare a spiking solution of TCA-d5 in methanol. The concentration should be chosen to yield a final concentration in the sample that is in the mid-range of the calibration curve (e.g., 20 ng/L).[2]

4. Sample Preparation:

• Transfer a 10 mL aliquot of the water sample to a 20 mL headspace vial.

• Add a known amount of the TCA-d5 internal standard spiking solution to each sample, standard, and blank to achieve the target final concentration.

• Add approximately 1 g of sodium sulfate (B86663) to the vial to increase the ionic strength of the solution and enhance the partitioning of TCA into the headspace.[2]

• Immediately seal the vial with a PTFE-lined septum and cap.

5. HS-SPME Procedure:

• Place the vial in a heating block or autosampler incubator set to a specific temperature (e.g., 50°C).[2]

• Expose the SPME fiber to the headspace of the sample for a defined period (e.g., 30 minutes) with agitation (e.g., 500 rpm).[2]

• After extraction, retract the fiber and immediately introduce it into the GC injector for thermal desorption.

6. GC-MS Analysis:

• Injector: Splitless mode, 250°C. Desorption time: 3 minutes.

• Column: DB-5MS (30 m x 0.25 mm i.d. x 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program: Initial temperature of 60°C for 2 minutes, ramp at 12°C/min to 210°C, hold for 2 minutes.

• MS Transfer Line: 280°C.

• MS Source: 230°C.

• Ionization Mode: Electron Impact (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Monitor ions for TCA (e.g., m/z 195, 210, 212) and TCA-d5 (e.g., m/z 199, 215, 217).[7]

7. Data Analysis and Quantification:

• Generate a calibration curve by plotting the ratio of the peak area of TCA to the peak area of TCA-d5 against the concentration of the TCA standards.

• Calculate the concentration of TCA in the samples using the response factor from the calibration curve.

Protocol 2: Analysis of TCA in Water by Stir Bar Sorptive Extraction (SBSE) GC-MS

1. Objective: To quantify the concentration of 2,4,6-Trichloroanisole in water samples using a more exhaustive extraction technique with an internal standard.

2. Materials and Reagents:

• Same as Protocol 1.

• Polydimethylsiloxane (PDMS) coated stir bars (Twisters™).

3. Sample Preparation:

• Place 10 mL of the water sample into a 10 mL glass vial.

• Add 3.5 g of sodium chloride.

• Spike the sample with the TCA-d5 internal standard.

• Add a PDMS-coated stir bar to the vial.

• Seal the vial and stir at 1000 rpm for 60 minutes.

4. SBSE Desorption and GC-MS Analysis:

• After extraction, remove the stir bar, rinse with deionized water, and dry with a lint-free tissue.

• Place the stir bar in a thermal desorption tube.

• The analytes are thermally desorbed from the stir bar and transferred to the GC-MS system.

• GC-MS conditions are similar to those described in Protocol 1.

Adaptation for Other Environmental Matrices

• Soil and Sediment: A common approach is to perform a solvent extraction (e.g., with methanol or acetone/hexane) of the solid sample. The resulting extract is then diluted with water and analyzed using SPME or SBSE as described for water samples. Alternatively, headspace analysis can be performed directly on the solid sample after the addition of a small amount of water and the internal standard.

• Air: Air samples are typically collected by drawing a known volume of air through a sorbent tube. The analytes are then thermally desorbed from the tube directly into the GC-MS system. The TCA-d5 internal standard can be spiked onto the sorbent tube before sampling or analysis.

Visualizations

Experimental Workflow

Caption: General experimental workflow for the analysis of 2,4,6-Trichloroanisole using TCA-d5.

Analyte and Internal Standard Relationship

Caption: Logical relationship between the analyte and the internal standard in isotope dilution analysis.

Conclusion

2,4,6-Trichloroanisole-d5 is an indispensable tool for the accurate and reliable quantification of 2,4,6-Trichloroanisole in environmental samples. The use of isotope dilution with GC-MS provides the necessary sensitivity and selectivity to detect TCA at the ultra-trace levels relevant to environmental and health concerns. The protocols provided herein offer a solid foundation for the analysis of TCA in water, which can be readily adapted for other environmental matrices. The implementation of these methods will enable researchers and professionals to effectively monitor and control the presence of this potent off-flavor compound in the environment.

References

• 1. researchgate.net [researchgate.net]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. epa.gov [epa.gov]
• 4. Analysis of 2,4,6-trichloroanisole in wines using solid-phase microextraction coupled to gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. files.isec.pt [files.isec.pt]
• 6. Determination of releasable 2,4,6-trichloroanisole in wine (Type-IV) | OIV [oiv.int]
• 7. lotusinstruments.com [lotusinstruments.com]
• 8. mdpi.com [mdpi.com]

Application Note: Quantitative Analysis of Trichloroacetic Acid (TCA) and its Stable Isotope Labeled Internal Standard (TCA-d5) by Multiple Reaction Monitoring (MRM)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantification of Trichloroacetic Acid (TCA) in biological matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The methodology employs Multiple Reaction Monitoring (MRM) for selective and accurate measurement of TCA, with the use of a deuterated internal standard (TCA-d5) to ensure high precision and accuracy. This document provides comprehensive experimental protocols, including sample preparation, chromatographic separation, and mass spectrometric conditions. All quantitative data, including MRM transitions, are summarized for easy reference.

Introduction

Trichloroacetic acid (TCA) is a crucial analyte in various scientific disciplines, including environmental monitoring and clinical toxicology, as it is a metabolite of several chlorinated hydrocarbons. Accurate quantification of TCA in biological samples is essential for exposure assessment and understanding metabolic pathways. Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is a powerful analytical technique that offers high selectivity and sensitivity for the analysis of compounds in complex matrices.[1]

Multiple Reaction Monitoring (MRM), also known as Selected Reaction Monitoring (SRM), is a tandem mass spectrometry technique that provides exceptional selectivity and sensitivity for quantitative analysis.[2][3] By monitoring specific precursor-to-product ion transitions, MRM minimizes matrix interference and ensures reliable quantification. The use of a stable isotope-labeled internal standard, such as TCA-d5, is critical for correcting for variations during sample preparation and analysis, thereby enhancing the accuracy and precision of the method.[1]

This application note provides a detailed protocol for the quantitative analysis of TCA using a validated LC-MS/MS MRM method with TCA-d5 as the internal standard.

Experimental

Materials and Reagents

• Trichloroacetic Acid (TCA), analytical standard grade

• Trichloroacetic Acid-d5 (TCA-d5), as internal standard (IS)

• Acetonitrile (B52724) (ACN), LC-MS grade

• Methanol (MeOH), LC-MS grade

• Formic Acid (FA), LC-MS grade

• Ultrapure water

• Biological matrix (e.g., human plasma, urine)

Sample Preparation: Protein Precipitation

This protocol is suitable for the extraction of TCA from plasma or serum samples.

• Aliquoting the Sample: In a microcentrifuge tube, add 100 µL of the biological sample (e.g., plasma).

• Adding the Internal Standard: Spike the sample with 10 µL of a known concentration of TCA-d5 working solution.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile to the sample to precipitate proteins.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing.

• Centrifugation: Centrifuge the sample at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

Sample preparation workflow for TCA analysis.

Liquid Chromatography Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.9 µm) is recommended for good separation.

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: A linear gradient from 5% to 40% Mobile Phase B over 4 minutes is a good starting point and can be optimized as needed.

• Flow Rate: 0.20 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

Mass Spectrometry Conditions

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• MRM Transitions: The specific precursor and product ions for TCA and TCA-d5 are monitored. The transition for TCA is m/z 161 → 117.[4] For TCA-d5, the precursor ion will have a mass-to-charge ratio of m/z 166, and a likely product ion would be m/z 121, assuming a similar fragmentation pattern. These transitions should be optimized for the specific instrument being used.

• Source Parameters: Optimized for maximum signal intensity (e.g., capillary voltage, source temperature, gas flows).

Data Presentation

The quantitative data for the MRM analysis of TCA and its internal standard, TCA-d5, are summarized in the table below. These parameters should be optimized for each specific instrument and application.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Polarity
TCA	161	117	Negative
TCA-d5 (IS)	166	121 (putative)	Negative

Signaling Pathways and Experimental Workflows

The logical workflow for the Multiple Reaction Monitoring (MRM) experiment is depicted in the following diagram.

Logical workflow of the MRM experiment.

Conclusion

The described LC-MS/MS method utilizing Multiple Reaction Monitoring provides a highly selective, sensitive, and reliable approach for the quantification of Trichloroacetic Acid in biological matrices. The use of a deuterated internal standard, TCA-d5, ensures the accuracy and precision of the results. The detailed protocols for sample preparation and instrument parameters provided in this application note can be readily adapted for various research and drug development applications requiring the precise measurement of TCA.

References

• 1. researchgate.net [researchgate.net]
• 2. agilent.com [agilent.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. researchgate.net [researchgate.net]

Application of 2,4,6-Trichloroanisole-d5 in Foodomics Research: A Detailed Guide

Introduction

2,4,6-Trichloroanisole (B165457) (TCA) is a potent off-flavor compound, notorious for causing "cork taint" in wine and imparting musty or moldy aromas in various food products.[1][2] Its presence, even at parts-per-trillion levels, can significantly impact the sensory quality and consumer acceptance of food and beverages.[1] Foodomics, an interdisciplinary field that combines food science with modern analytical techniques, plays a crucial role in the identification and quantification of such compounds to ensure food quality and safety.[3]

This document provides detailed application notes and protocols for the use of 2,4,6-Trichloroanisole-d5 (TCA-d5), a deuterated stable isotope of TCA, in foodomics research. TCA-d5 serves as an excellent internal standard in stable isotope dilution assays (SIDA) for the accurate quantification of TCA in complex food matrices.[4][5] Its use helps to correct for matrix effects and variations in sample preparation and analysis, leading to highly reliable and reproducible results.[6]

Application: Quantification of 2,4,6-Trichloroanisole in Wine and Cork Stoppers

The primary application of TCA-d5 in foodomics is as an internal standard for the quantification of TCA in wine and cork stoppers using gas chromatography-mass spectrometry (GC-MS) based methods.[1][4]

Quantitative Data Summary

The following tables summarize typical quantitative data obtained from the analysis of TCA in wine and cork stoppers using TCA-d5 as an internal standard.

Table 1: Method Performance for TCA Quantification in Wine

Parameter	Value	Reference
Limit of Detection (LOD)	0.1 - 5 ng/L	[4][6]
Limit of Quantification (LOQ)	0.5 - 10 ng/L	[4]
Linearity (R²)	> 0.99	[7]
Recovery	92 - 108%	[4]
Precision (RSD)	5 - 15%	[4]

Table 2: TCA Levels in Contaminated Cork Stoppers

Sample Type	TCA Concentration Range	Reference
Tainted Retail Wine Corks	0.13 - 2.11 µg/g
Spiked Corks (Recovery Study)	96 - 104% of spiked amount

Experimental Protocols

Protocol 1: Determination of 2,4,6-Trichloroanisole in Wine using Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol describes the quantification of TCA in wine using TCA-d5 as an internal standard.

1. Materials and Reagents:

• 2,4,6-Trichloroanisole (TCA) standard

• 2,4,6-Trichloroanisole-d5 (TCA-d5) internal standard solution (e.g., 1 µg/mL in methanol)[8]

• Methanol (GC grade)

• Sodium chloride (analytical grade, baked at 400°C for 4 hours)

• Deionized water

• Wine sample

• 20 mL headspace vials with PTFE-lined septa

2. Sample Preparation:

• Pipette 10 mL of the wine sample into a 20 mL headspace vial.

• Add a known amount of TCA-d5 internal standard solution (e.g., 20 µL of a 100 ng/L solution to achieve a final concentration of 2 ng/L).[6]

• Add 3 g of sodium chloride to the vial.[7]

• Immediately seal the vial with a PTFE-lined septum and cap.

• Gently swirl the vial to dissolve the salt.

3. HS-SPME Procedure:

• SPME Fiber: 100 µm Polydimethylsiloxane (PDMS) or 65 µm Polydimethylsiloxane/Divinylbenzene (PDMS/DVB)[7]

• Incubation Temperature: 50°C[6]

• Incubation Time: 15 minutes

• Extraction Time: 30 minutes with agitation (e.g., 250 rpm)

• Desorption Temperature: 250°C[6]

• Desorption Time: 3 minutes (splitless mode)

4. GC-MS Parameters:

The following table provides a general set of GC-MS parameters. These may need to be optimized for your specific instrument.

Table 3: GC-MS Parameters for TCA Analysis

Parameter	Setting
Gas Chromatograph
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Injector Temperature	250°C
Carrier Gas	Helium, constant flow at 1.0 mL/min
Oven Program	50°C (2 min), ramp at 10°C/min to 200°C, ramp at 20°C/min to 280°C (hold 5 min)
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)
Transfer Line Temp.	280°C
Ion Source Temp.	230°C
SIM Ions (m/z)
TCA	210 (quantifier), 195, 212
TCA-d5	215 (quantifier), 199, 217[7]
MRM Transitions
TCA	210 -> 195
TCA-d5	217 -> 199[6]

5. Quantification:

Create a calibration curve by analyzing a series of calibration standards containing known concentrations of TCA and a fixed concentration of TCA-d5. Plot the ratio of the peak area of the TCA quantifier ion to the peak area of the TCA-d5 quantifier ion against the concentration of TCA. Determine the concentration of TCA in the wine sample by using the response ratio from the sample and the calibration curve.

Protocol 2: Determination of Releasable 2,4,6-Trichloroanisole in Cork Stoppers

This protocol is adapted from the official OIV-MA-AS315-16 method.[9]

1. Materials and Reagents:

• Same as Protocol 1

• Ethanol (B145695) (absolute)

• Model wine solution (12% v/v ethanol in deionized water)

• Cork stoppers

2. Sample Preparation:

• Place a representative number of cork stoppers (e.g., 50) into a clean glass container.

• Add a sufficient volume of model wine solution to completely submerge the corks.

• Seal the container and allow it to macerate for 24 hours at room temperature.

• After maceration, take a 10 mL aliquot of the model wine solution for analysis.

• Proceed with the sample preparation and analysis as described in Protocol 1, steps 2-5.

Visualizations

Formation of 2,4,6-Trichloroanisole by Fungi

The primary pathway for the formation of TCA in food and packaging materials like cork is the microbial O-methylation of 2,4,6-trichlorophenol (B30397) (TCP).[10][11] This process is catalyzed by O-methyltransferase enzymes produced by various fungi.

Caption: Fungal-mediated formation of TCA.

Experimental Workflow for TCA Analysis

The following diagram illustrates the general workflow for the quantification of TCA in a food sample using an internal standard.

Caption: Workflow for TCA quantification.

Mechanism of Olfactory Suppression by TCA

TCA is not only an off-flavor itself but can also suppress the perception of other aromas. It achieves this by inhibiting cyclic nucleotide-gated (CNG) channels in olfactory receptor neurons.[12][13]

Caption: TCA-induced olfactory suppression.

Conclusion

The use of 2,4,6-Trichloroanisole-d5 as an internal standard provides a robust and accurate method for the quantification of TCA in various food matrices, which is essential for quality control and research in the food and beverage industry. The detailed protocols and workflows presented here offer a comprehensive guide for researchers and professionals in the field of foodomics. Understanding the mechanisms of TCA formation and its sensory impact is critical for developing effective strategies to mitigate its presence and ensure product quality.

References

• 1. infowine.com [infowine.com]
• 2. The Pharmacology of Cyclic Nucleotide-Gated Channels: Emerging from the Darkness - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Analysis of 2,4,6-trichloroanisole in wines using solid-phase microextraction coupled to gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. oeno-one.eu [oeno-one.eu]
• 6. hpst.cz [hpst.cz]
• 7. Detection of 2,4,6-Trichloroanisole in Sparkling Wines Using a Portable E-Nose and Chemometric Tools [mdpi.com]
• 8. gcms.cz [gcms.cz]
• 9. oiv.int [oiv.int]
• 10. Degradation and O-methylation of chlorinated phenolic compounds by Rhodococcus and Mycobacterium strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Study on formation of 2,4,6-trichloroanisole by microbial O-methylation of 2,4,6-trichlorophenol in lake water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. 2,4,6-trichloroanisole is a potent suppressor of olfactory signal transduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pnas.org [pnas.org]

Technical Notes & Optimization

Potential for deuteration loss of 2,4,6-Trichloroanisole-d5 at high temperatures

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the potential for deuteration loss of 2,4,6-Trichloroanisole-d5 at high temperatures during analytical experiments.

Frequently Asked Questions (FAQs)

Q1: How thermally stable is 2,4,6-Trichloroanisole-d5?

A1: 2,4,6-Trichloroanisole-d5 is generally considered to be a highly stable deuterated analog of 2,4,6-Trichloroanisole.[1][2] It is widely used as an internal standard in Gas Chromatography-Mass Spectrometry (GC-MS) analysis for the quantification of its non-deuterated counterpart.[1][2][3] The deuterium (B1214612) atoms in TCA-d5 are bonded to the aromatic ring and the methoxy (B1213986) group, which are not readily exchangeable under typical analytical conditions.

Q2: Can deuteration loss occur at high temperatures in a GC-MS system?

A2: While theoretically possible under extreme conditions, significant deuteration loss of TCA-d5 is not commonly observed during standard GC-MS analysis. The compound has been shown to be stable at typical desorption and inlet temperatures. For instance, it is desorbed from SPME fibers at temperatures as high as 260°C without reported degradation. However, very high temperatures, extended residence times in the hot injector, or the presence of active sites in the GC system (e.g., in the liner or on the column) could potentially facilitate hydrogen-deuterium exchange.

Q3: What are the primary factors that could contribute to the degradation of deuterated standards in a GC-MS system?

A3: Several factors can influence the stability of any compound in a GC-MS system:

• Injector Temperature: Excessively high injector temperatures can promote thermal degradation.

• Column Age and Condition: Older columns or columns with stationary phase degradation can have active sites that may interact with analytes.

• Liner Activity: The use of a non-deactivated or contaminated injector liner can introduce active sites.

• Oxygen or Moisture in the Carrier Gas: The presence of oxygen or moisture can lead to oxidative degradation or other reactions at high temperatures.

• Matrix Effects: Complex sample matrices can sometimes contribute to the degradation of analytes and internal standards.

Troubleshooting Guide

Q1: I am observing a decrease in the TCA-d5 signal or seeing unexpected ions. Could this be due to deuteration loss?

A1: While possible, it is more likely due to other common issues. Before concluding that deuteration loss is occurring, it is crucial to systematically troubleshoot your GC-MS system. The following workflow can help you identify the root cause of the problem.

Troubleshooting Workflow for Unexpected TCA-d5 Analytical Results

Caption: Troubleshooting workflow for diagnosing unexpected analytical results when using TCA-d5.

Quantitative Data on Thermal Stability

Parameter	Temperature Range (°C)	Context of Use
GC Injector Temperature	220 - 250	Standard for wine analysis
SPME Fiber Desorption Temp.	260	Desorption for 2 minutes
GC Oven Max Temperature	230 - 280	Elution of analytes
MS Transfer Line Temp.	250 - 280	Transfer to mass spectrometer
MS Ion Source Temperature	200 - 230	Ionization of analytes

This table represents typical temperature parameters under which TCA-d5 has been shown to be stable. It is recommended to optimize these parameters for your specific application.

Experimental Protocol to Assess Thermal Stability of TCA-d5

This protocol provides a framework for users to test the stability of 2,4,6-Trichloroanisole-d5 in their own GC-MS system.

Objective: To determine if deuteration loss or degradation of TCA-d5 occurs at elevated injector temperatures.

Materials:

• 2,4,6-Trichloroanisole-d5 standard solution of known concentration.

• Appropriate solvent (e.g., methanol (B129727) or ethanol).

• GC-MS system with a suitable column (e.g., DB-5ms or equivalent).

Procedure:

• Establish a Baseline:

  • Set the GC injector to a standard, moderate temperature (e.g., 230°C).

  • Inject the TCA-d5 standard solution (n=3) and acquire the data in full scan mode.

  • Record the peak area and the mass spectrum of the TCA-d5 peak. The primary ions for TCA-d5 should be monitored (e.g., m/z 215, 217). The mass spectrum should show the expected isotopic pattern for a d5-labeled compound.

• Temperature Stress Test:

  • Increase the injector temperature by 20°C increments (e.g., 250°C, 270°C, 290°C).

  • At each temperature, allow the system to equilibrate for at least 30 minutes.

  • Inject the TCA-d5 standard solution (n=3) at each temperature increment.

  • Record the peak area and acquire the full scan mass spectrum for each injection.

• Data Analysis:

  • Peak Area Comparison: Compare the average peak area of TCA-d5 at each elevated temperature to the baseline average peak area. A significant and consistent decrease in peak area at higher temperatures could suggest thermal degradation.

  • Mass Spectrum Analysis: Carefully examine the mass spectra of the TCA-d5 peak at each temperature. Look for any changes in the isotopic pattern or the appearance of ions that would indicate a loss of deuterium (e.g., an increase in the relative abundance of ions corresponding to d4, d3, etc., or the appearance of the non-deuterated TCA ions at m/z 210, 212).

Interpretation of Results:

• No Significant Change: If there are no significant changes in peak area or the mass spectrum at higher temperatures, it confirms the stability of TCA-d5 under your experimental conditions.

• Significant Decrease in Peak Area: If the peak area consistently decreases at higher temperatures without a change in the mass spectrum, it may indicate thermal degradation rather than deuteration loss. In this case, optimizing the injector temperature is recommended.

• Changes in Mass Spectrum: If you observe a systematic shift in the isotopic pattern towards lower masses with increasing temperature, this could be an indication of deuteration loss. This is an unlikely outcome for TCA-d5 under typical conditions. If this is observed, it is crucial to first verify the integrity of your GC-MS system (e.g., check for leaks, active sites).

Disclaimer: This information is intended for guidance and should be used in conjunction with standard laboratory safety practices and instrument operating procedures.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2,4,6-Trichloroanisole-d5 | 352439-08-8 | Benchchem [benchchem.com]
• 3. Buy 2,4,6-Trichloroanisole-d5 (EVT-355199) | 352439-08-8 [evitachem.com]

Technical Support Center: 2,4,6-Trichloroanisole-d5 Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving issues related to the poor recovery of 2,4,6-Trichloroanisole-d5 (TCA-d5) during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of poor or inconsistent recovery of 2,4,6-Trichloroanisole-d5?

Poor or inconsistent recovery of TCA-d5 can stem from several factors throughout the analytical workflow. The most common issues include:

• **Suboptimal Extraction: ** Inefficient extraction from the sample matrix is a primary cause of low recovery. This can be due to an inappropriate extraction technique or suboptimal parameters.

• Matrix Effects: The sample matrix, especially in complex samples like wine, can significantly impact recovery.[1][2] Non-volatile components can affect the partitioning of the analyte, while co-eluting matrix components can cause ion suppression or enhancement in the mass spectrometer.[3][4]

• Standard Stability and Purity: The integrity of the TCA-d5 standard is crucial. Issues such as degradation during storage, impurities (including the presence of the unlabeled analyte), or isotopic exchange can lead to inaccurate results.[5][6]

• GC-MS System Issues: Problems within the gas chromatography-mass spectrometry (GC-MS) system, such as an active inlet liner, column degradation, or a contaminated ion source, can lead to analyte loss and poor recovery.

• Human Error: Inconsistencies in sample preparation, such as inaccurate pipetting or variations in extraction time, can contribute to variable recovery.

Q2: How can I troubleshoot low recovery when using Solid Phase Microextraction (SPME)?

Low recovery in SPME is a frequent challenge. A systematic approach to troubleshooting is essential.[7]

• Verify SPME Fiber Choice and Condition: Ensure the fiber coating is appropriate for a semi-volatile compound like TCA-d5. A nonpolar fiber such as polydimethylsiloxane (B3030410) (PDMS) is generally suitable.[7] Visually inspect the fiber for damage or stripping of the coating.

• Optimize Extraction Parameters: Key parameters to optimize include extraction time, temperature, and agitation. Increasing these can enhance recovery, but excessive temperature can have a negative effect.[8] The addition of salt (e.g., NaCl) to the sample can also improve the extraction efficiency of TCA-d5 from aqueous matrices like wine by increasing its volatility.[9][10]

• Check for Matrix Effects: The wine matrix can significantly affect SPME extraction.[1][11] Consider using matrix-matched calibration standards or the standard addition method for more accurate quantification.[2]

• Ensure Complete Desorption: Incomplete desorption from the SPME fiber in the GC inlet will result in low recovery and carryover. Optimize the desorption temperature and time, ensuring you do not exceed the fiber's maximum recommended temperature.[7]

Q3: Can the sample matrix, such as wine, affect the recovery of TCA-d5?

Yes, the sample matrix is a significant factor. In wine analysis, both non-volatile and volatile components can influence the recovery of TCA-d5.[1][4]

• Non-Volatile Matrix Components: Sugars, proteins, and polyphenols in wine can interact with TCA-d5, affecting its partitioning between the sample and the headspace or SPME fiber.[11]

• Volatile Matrix Components: Other volatile compounds in the wine can compete with TCA-d5 for active sites on the SPME fiber, potentially reducing extraction efficiency.

• Matrix-Induced Ion Suppression/Enhancement: During GC-MS analysis, co-eluting matrix components can interfere with the ionization of TCA-d5 in the mass spectrometer's ion source, leading to either a suppressed or enhanced signal.[3] To mitigate these effects, using a deuterated internal standard like TCA-d5 is beneficial, as it is affected by the matrix in a similar way to the native analyte.[12]

Q4: Could isotopic exchange be the cause of poor TCA-d5 recovery?

Isotopic exchange, where deuterium (B1214612) atoms on the internal standard are replaced by hydrogen atoms from the sample or solvent, can be a concern for some deuterated standards, especially if the deuterium labels are on heteroatoms or labile carbon positions.[13][14] For TCA-d5, where the deuterium atoms are on the aromatic ring, the risk of exchange under typical analytical conditions is low. However, it's essential to:

• Use High-Purity Solvents: Ensure that the solvents used for sample preparation and dilution are of high purity and free from acidic or basic contaminants that could potentially facilitate exchange.

• Properly Store Standards: Store the TCA-d5 standard according to the manufacturer's recommendations, typically in a cool, dry, and dark place to prevent degradation.[15]

• Check for Impurities: The presence of unlabeled TCA in the deuterated standard can lead to inaccurate quantification. Always check the certificate of analysis for isotopic and chemical purity.[5][6]

Data Presentation

Table 1: Troubleshooting Checklist for Poor TCA-d5 Recovery

Potential Cause	Troubleshooting Action	Expected Outcome
Extraction	Optimize extraction time, temperature, and agitation.	Increased recovery of TCA-d5.
Add salt (e.g., NaCl) to aqueous samples.	Improved partitioning of TCA-d5 into the headspace or onto the SPME fiber.
Verify the integrity and suitability of the SPME fiber.	Consistent and efficient extraction.
Matrix Effects	Prepare matrix-matched calibration standards.	More accurate quantification by compensating for matrix-induced signal suppression or enhancement.
Use the standard addition method.	Accurate quantification in complex matrices.
GC-MS System	Use a deactivated inlet liner.	Reduced analyte adsorption in the injector.
Check for and address any leaks in the system.	Stable and reproducible results.
Clean the ion source.	Improved sensitivity and signal stability.
Standard Integrity	Verify the purity and concentration of the TCA-d5 standard solution.	Accurate and reliable quantification.
Store the standard properly as per the manufacturer's instructions.	Prevention of degradation and maintenance of standard integrity.

Experimental Protocols

Protocol 1: Analysis of 2,4,6-Trichloroanisole-d5 in Wine by HS-SPME-GC-MS

This protocol is adapted from a standard method for the analysis of TCA in wine.[9]

1. Sample Preparation:

• Pipette 10 mL of the wine sample into a 20 mL headspace vial.
• Add 1 g of sodium sulfate (B86663) (Na₂SO₄) to the vial.
• Spike the sample with 20 ng/L of 2,4,6-Trichloroanisole-d5 as an internal standard.
• Immediately seal the vial with a PTFE/silicone septum.

2. Headspace Solid Phase Microextraction (HS-SPME):

• Use a 100 µm polydimethylsiloxane (PDMS) SPME fiber.
• Expose the fiber to the headspace of the sample vial.
• Incubate the sample at 50 °C for 30 minutes with an agitation speed of 500 rpm.

3. GC-MS Analysis:

• GC Inlet: Desorb the SPME fiber in the GC inlet at 250 °C for 3 minutes in splitless mode.
• GC Column: Use a FactorFour™ VF-5ms, 30 m × 0.25 mm x 0.25 μm column (or equivalent).
• Oven Program: Start at 60 °C, ramp to 320 °C at 20 °C/min, and hold for 4 minutes.
• Mass Spectrometer: Operate in MS/MS mode for enhanced selectivity and to minimize matrix effects.[9] Monitor the appropriate transitions for TCA and TCA-d5.

Mandatory Visualization

Caption: Troubleshooting workflow for poor recovery of 2,4,6-Trichloroanisole-d5.

Caption: Experimental workflow for HS-SPME-GC-MS analysis of TCA-d5 in wine.

References

• 1. Effect of Wine Matrix Composition on the Quantification of Volatile Sulfur Compounds by Headspace Solid-Phase Microextraction-Gas Chromatography-Pulsed Flame Photometric Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. redi.anii.org.uy [redi.anii.org.uy]
• 4. The remarkable effects of the non-volatile matrix of wine on the release of volatile compounds evaluated by analysing their release to the headspaces | OENO One [oeno-one.eu]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Solid Phase Microextraction: Frequently Asked Questions [sigmaaldrich.com]
• 9. hpst.cz [hpst.cz]
• 10. agilent.com [agilent.com]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Reddit - The heart of the internet [reddit.com]
• 13. benchchem.com [benchchem.com]
• 14. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 15. resolvemass.ca [resolvemass.ca]

Optimizing GC-MS Parameters for 2,4,6-Trichloroanisole-d5 Analysis: A Technical Support Guide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the analysis of 2,4,6-Trichloroanisole-d5 (TCA-d5) by Gas Chromatography-Mass Spectrometry (GC-MS). It is designed for researchers, scientists, and drug development professionals to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is 2,4,6-Trichloroanisole-d5 (TCA-d5) and why is it used in GC-MS analysis?

A1: 2,4,6-Trichloroanisole-d5 (TCA-d5) is a deuterium-labeled analog of 2,4,6-Trichloroanisole (B165457) (TCA). TCA is a compound that can cause undesirable "cork taint" in wine and other beverages, imparting a moldy or musty aroma even at very low concentrations.[1][2] In GC-MS analysis, TCA-d5 is commonly used as an internal standard for the precise quantification of TCA.[3][4] Because it is chemically almost identical to TCA but has a different mass, it behaves similarly during sample preparation and analysis, allowing for accurate correction of any analyte loss or variation in instrument response.

Q2: What are the most common sample preparation techniques for TCA analysis?

A2: The most prevalent and effective sample preparation techniques for enriching TCA from a sample matrix before GC-MS analysis are headspace solid-phase microextraction (HS-SPME) and stir bar sorptive extraction (SBSE).[2][4] Both methods are valuable for extracting volatile and semi-volatile compounds from liquid samples like wine or water. Adding salt, such as sodium chloride (NaCl), to the sample can increase the extraction efficiency.[1][4][5]

Q3: Which GC column is recommended for TCA-d5 analysis?

A3: A non-polar or mid-polar capillary column is typically recommended. Columns such as DB-5MS (5% phenyl-methylpolysiloxane) or HP-5ms are frequently cited for their excellent performance in separating TCA from other matrix components.[1][6] For specific applications, other columns like a DB-WAX may also be used.[7]

Q4: What are the key mass spectrometer parameters for detecting TCA-d5?

A4: For high sensitivity and selectivity, the mass spectrometer is typically operated in Selected Ion Monitoring (SIM) mode.[4][8] The key is to monitor the specific mass-to-charge ratio (m/z) fragments of TCA-d5. The primary ions for TCA-d5 are typically m/z 215 and 217.[4][8][9] For the non-labeled TCA, the corresponding ions are m/z 195, 210, and 212.[9]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
No Peak or Very Low Signal for TCA-d5	1. Injection Issue: Autosampler syringe not drawing the sample correctly or a leak in the injection port septum.[10] 2. Column Installation: Improperly installed column leading to leaks.[10] 3. Inactive MS Source: The ion source may require cleaning or maintenance.	1. Manual Injection: Perform a manual injection to rule out autosampler issues. Check the septum for overtightening and ensure the sample volume is adequate.[10] 2. Re-install Column: Check and re-install the GC column, ensuring ferrules are correctly fitted and leak-free. 3. Source Cleaning: Follow the manufacturer's protocol for cleaning the ion source.
Poor Peak Shape (Tailing or Fronting)	1. Active Sites: Active sites in the injector liner or at the head of the GC column can cause peak tailing.[10] 2. Incompatible Column Phase: The column phase may not be suitable for the analytes.[10] 3. Injection Volume/Temperature: An injection volume that is too large or an incorrect injector temperature can lead to poor peak shape.	1. Replace Liner & Trim Column: Use a deactivated liner and consider trimming the first few centimeters of the analytical column.[10] 2. Select Appropriate Column: Ensure the use of a low-bleed, MS-grade column with appropriate deactivation.[10] 3. Optimize Injection: Reduce the injection volume and optimize the injector temperature program.
High Background Noise or Column Bleed	1. Contaminated Carrier Gas: Impurities in the carrier gas (e.g., oxygen, moisture) can increase background noise and degrade the column.[11] 2. Column Degradation: The column may be old or has been exposed to oxygen at high temperatures.[11] 3. Septum Bleed: Particles from an old or over-tightened septum can enter the system.	1. Use High-Purity Gas & Filters: Use high-purity carrier gas and install oxygen and moisture traps.[11] 2. Condition or Replace Column: Properly condition the column before use. If bleed is excessive (ions at m/z 207, 281), replace the column.[11] 3. Replace Septum: Regularly replace the injector septum.
Poor Reproducibility (%RSD > 15%)	1. Inconsistent Sample Preparation: Variability in SPME fiber exposure time, temperature, or sample volume. 2. Autosampler Inconsistency: Inconsistent injection volumes or speeds. 3. Fluctuating Instrument Conditions: Unstable temperatures or gas flows.	1. Standardize Protocol: Strictly adhere to a validated sample preparation protocol. Use an autosampler for SPME for better consistency. 2. Maintain Autosampler: Perform regular maintenance on the autosampler and syringe. 3. System Check: Verify the stability of GC oven temperatures and electronic pressure control.

Experimental Protocols

Protocol 1: Sample Preparation using Headspace SPME

This protocol is adapted from methodologies frequently used for TCA analysis in wine.[1][9]

• Vial Preparation: Place a 10 mL aliquot of the liquid sample (e.g., wine) into a 20 mL headspace vial.

• Salt Addition: Add 2-4 grams of sodium chloride (NaCl) to the vial to increase the ionic strength of the sample, which enhances the release of volatile analytes into the headspace.[1][5]

• Internal Standard Spiking: Add a precise volume of TCA-d5 internal standard solution to the vial to achieve the desired concentration (e.g., 10 ng/L).

• Equilibration: Seal the vial and place it in a heating block or autosampler agitator. Allow the sample to equilibrate at a set temperature (e.g., 35-40°C) for a specified time (e.g., 30 minutes).[9][12]

• SPME Extraction: Expose a conditioned SPME fiber (e.g., 65 µm PDMS/DVB) to the headspace of the vial for a fixed duration (e.g., 30 minutes) while maintaining the temperature.[9]

• Desorption: Retract the fiber and immediately introduce it into the hot GC inlet (e.g., 250-260°C) for thermal desorption for a period of 2-5 minutes.[1][9]

Protocol 2: GC-MS Parameter Setup

These are typical starting parameters. Optimization will be required for your specific instrument and application.

Parameter	Setting	Reference
GC System	Agilent 7890A or similar	[1]
Injector	Splitless mode, 250 °C	[6][7]
Column	HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness	[1]
Carrier Gas	Helium, constant flow at 1.1 mL/min	[4]
Oven Program	Initial 50°C (2 min hold), ramp at 15°C/min to 150°C, ramp at 25°C/min to 280°C (5 min hold)	Adapted from[4][9]
MS System	Triple Quadrupole or Single Quadrupole MS	[1][8]
Ion Source	Electron Impact (EI), 230 °C	[4]
MS Mode	Selected Ion Monitoring (SIM)	[4]
Ions Monitored	TCA: m/z 195, 210, 212 TCA-d5: m/z 215, 217	[8][9]

Visualizations

References

• 1. agilent.com [agilent.com]
• 2. maxapress.com [maxapress.com]
• 3. Determination of releasable 2,4,6-trichloroanisole in wine (Type-IV) | OIV [oiv.int]
• 4. weinobst.at [weinobst.at]
• 5. agilent.com [agilent.com]
• 6. files.isec.pt [files.isec.pt]
• 7. researchgate.net [researchgate.net]
• 8. tools.thermofisher.com [tools.thermofisher.com]
• 9. mdpi.com [mdpi.com]
• 10. youtube.com [youtube.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: 2,4,6-Trichloroanisole-d5 (TCA-d5) Calibration

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered when using 2,4,6-Trichloroanisole-d5 (TCA-d5) as an internal standard for calibration curves.

Troubleshooting Guides

This section offers a systematic approach to diagnosing and resolving common problems encountered during the preparation and analysis of calibration curves with TCA-d5.

Issue 1: Poor Calibration Curve Linearity (r² < 0.99)

A non-linear calibration curve can arise from a variety of factors, from sample preparation to instrument settings.

Troubleshooting Workflow for Non-Linearity

Caption: Troubleshooting workflow for non-linear TCA-d5 calibration curves.

Potential Cause	Troubleshooting Steps	Recommended Action
Inaccurate Standard Preparation	1. Review dilution calculations. 2. Check the expiration and storage conditions of the TCA-d5 stock solution.[1][2] 3. Verify the purity of the standard from the certificate of analysis.[3][4]	1. Prepare fresh calibration standards. 2. If necessary, use a new stock solution.
Detector Saturation	1. Examine the peak shapes of the highest concentration standards. 2. If peaks are flat-topped, the detector is saturated.	1. Reduce the injection volume. 2. Dilute the high-concentration standards.[5]
Matrix Effects	1. Prepare matrix-matched calibration standards and compare the slope to solvent-based standards. 2. A significant difference in slope indicates matrix effects.[3]	1. Optimize sample preparation to remove interfering matrix components.[5] 2. Use matrix-matched calibration curves for quantification.
Instrument Contamination	1. Inject a solvent blank after a high-concentration standard. 2. The presence of a peak for TCA-d5 indicates carryover.	1. Clean the injection port and syringe. 2. Optimize the autosampler wash procedure.[5]

Frequently Asked Questions (FAQs)

Q1: My TCA-d5 internal standard signal is inconsistent across my calibration curve. What could be the cause?

A1: Inconsistent internal standard signal can be due to several factors:

• Differential Matrix Effects : Even though TCA-d5 is a stable isotope-labeled internal standard, it can still be affected differently by matrix components compared to the native analyte, leading to variations in ion suppression or enhancement.[3]

• Inaccurate Pipetting : Ensure precise and consistent addition of the internal standard to all samples and standards.

• Stability Issues : While generally stable, improper storage or handling of TCA-d5 solutions can lead to degradation.[2] It is recommended to store it at room temperature, away from light and moisture.[1]

Q2: I'm observing a chromatographic shift between TCA and TCA-d5. Is this normal and how can I address it?

A2: A slight difference in retention time between an analyte and its deuterated internal standard is a known phenomenon in chromatography.[3][4] This can become problematic if the shift leads to differential matrix effects. To address this, you can:

• Confirm Co-elution : Overlay the chromatograms of the analyte and internal standard to assess the degree of separation.

• Adjust Chromatography : If the separation is significant, consider using a column with slightly lower resolution to ensure both compounds elute as a single peak.[3]

Q3: What are the recommended GC-MS parameters for analyzing 2,4,6-Trichloroanisole-d5?

A3: The optimal parameters can vary depending on the instrument and matrix. However, here is a general starting point based on published methods for wine analysis:

Parameter	Setting
Injection Mode	Splitless
Injector Temperature	220-250 °C
Column	e.g., ZB-WAX, TG-5MS, or equivalent
Carrier Gas	Helium at a constant flow of ~1.1-1.3 mL/min[6]
Oven Program	Example: Start at 40-50°C, ramp to 250°C[6][7]
MS Source Temperature	~230 °C[6]
MS Quadrupole Temperature	~150 °C[6]
Acquisition Mode	Selected Ion Monitoring (SIM) or MS/MS
TCA-d5 Monitoring Ions (m/z)	215, 217[6][7][8]
TCA Monitoring Ions (m/z)	210, 212[6] or 195, 210, 212[7][9]

Q4: What concentration range should I use for my TCA calibration curve?

A4: The concentration range should bracket the expected concentration of TCA in your samples. For trace analysis, such as in wine, a common range is from sub-ng/L (ppt) levels up to 20 ng/L or higher.[10] A typical calibration curve might include points at 0.1, 0.5, 1, 5, and 20 ng/L.[10]

Q5: How can I be sure of the purity of my 2,4,6-Trichloroanisole-d5 standard?

A5: Reputable suppliers provide a Certificate of Analysis (C of A) with their standards, which details the chemical and isotopic purity.[3][4] For 2,4,6-Trichloroanisole-d5, a typical purity is 98% or higher.[1][11] If you suspect issues with the purity, you can analyze the standard by high-resolution mass spectrometry.[3]

Experimental Protocols

Protocol: Preparation of a Calibration Curve for TCA in White Wine using TCA-d5

This protocol is a generalized procedure based on common practices in the analysis of TCA in wine.[10]

1. Materials:

• 2,4,6-Trichloroanisole (B165457) (TCA) standard

• 2,4,6-Trichloroanisole-d5 (TCA-d5) internal standard

• TCA-free white wine (as matrix)

• Methanol (B129727) or Ethanol (for stock solutions)

• Sodium chloride

• 20 mL headspace vials

2. Preparation of Stock and Working Solutions:

• Prepare a stock solution of TCA and TCA-d5 in methanol or ethanol.

• From the stock solutions, prepare intermediate and working standard solutions by serial dilution in the appropriate solvent.

3. Preparation of Calibration Standards:

• Create a series of calibration standards by spiking known amounts of the TCA working solution into 10 mL aliquots of TCA-free white wine in 20 mL headspace vials. A typical range would be 0.1, 0.5, 1, 5, and 20 ng/L.[10]

• To each vial (including a blank), add a consistent amount of the TCA-d5 working solution to achieve a final concentration of, for example, 20 ng/L.[10]

• Add approximately 1-3.5 g of sodium chloride to each vial to improve the partitioning of TCA into the headspace.[6]

4. Sample Extraction (SPME):

• Heat the vials at a controlled temperature (e.g., 50°C) with agitation.[10]

• Expose a Solid Phase Microextraction (SPME) fiber (e.g., 100 µm PDMS) to the headspace for a defined period (e.g., 30 minutes).[10]

5. GC-MS Analysis:

• Thermally desorb the analytes from the SPME fiber in the GC injector.

• Analyze the samples using the appropriate GC-MS parameters (see FAQ 3).

• Acquire data in SIM or MS/MS mode.

6. Data Analysis:

• Integrate the peak areas for the primary quantification ion of TCA and TCA-d5.

• Calculate the response ratio (TCA peak area / TCA-d5 peak area).

• Plot the response ratio against the concentration of the TCA standards.

• Perform a linear regression to obtain the calibration curve and determine the coefficient of determination (r²).

References

• 1. 2,4,6-Trichloroanisole (D₅, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. weinobst.at [weinobst.at]
• 7. mdpi.com [mdpi.com]
• 8. tools.thermofisher.com [tools.thermofisher.com]
• 9. research.unipd.it [research.unipd.it]
• 10. hpst.cz [hpst.cz]
• 11. Determination of releasable 2,4,6-trichloroanisole in wine (Type-IV) | OIV [oiv.int]

Technical Support Center: 2,4,6-Trichloroanisole-d5 Standards

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) concerning purity and stability for 2,4,6-Trichloroanisole-d5 (TCA-d5) standards. It is intended for researchers, scientists, and drug development professionals utilizing TCA-d5 as an internal standard in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary purity concerns for 2,4,6-Trichloroanisole-d5 standards?

A1: The primary purity concerns for 2,4,6-Trichloroanisole-d5 standards revolve around isotopic purity, chemical purity, and potential degradation products.

• Isotopic Purity: The most significant concern is the presence of the unlabeled analog, 2,4,6-Trichloroanisole (B165457) (TCA). The isotopic enrichment of commercially available standards is typically around 98 atom % D.[1][2] The presence of unlabeled TCA can lead to inaccuracies in the quantification of the target analyte.

• Chemical Purity: Impurities from the synthesis process can be present. A common precursor in the synthesis of TCA is 2,4,6-trichlorophenol (B30397) (TCP), which may be present in trace amounts.[3] Other potential impurities could include isomers of trichloroanisole or other chlorinated aromatic compounds.

• Degradation Products: TCA-d5, like its unlabeled counterpart, can degrade under certain conditions. The primary degradation product is 2,4,6-trichlorophenol.[3] Degradation can be initiated by exposure to light (photodegradation) or harsh chemical conditions.[4][5]

Q2: How should 2,4,6-Trichloroanisole-d5 standards be stored to maintain purity and stability?

A2: Proper storage is crucial to prevent degradation and maintain the integrity of the standard. Key recommendations include:

• Temperature: For long-term storage, it is recommended to store the standard at -20°C.[6] For short-term storage, refrigeration at 4°C is acceptable.

• Light: Protect the standard from light by storing it in an amber vial or in the dark to prevent photodegradation.[3]

• Moisture: The standard should be kept in a tightly sealed container to protect it from moisture, which could potentially contribute to degradation.

• Solvent: If the standard is in solution, the choice of solvent is critical. High-purity aprotic solvents like methanol (B129727), ethanol, or acetonitrile (B52724) are recommended.[7] Avoid acidic or basic aqueous solutions, as these can promote degradation.[8]

Q3: What are the common impurities that might be observed during the analysis of 2,4,6-Trichloroanisole-d5?

A3: During the analysis of TCA-d5, several impurities might be detected. These can be categorized as follows:

Impurity Category	Common Examples	Potential Source
Isotopic Impurities	2,4,6-Trichloroanisole (unlabeled)	Incomplete deuteration during synthesis.
Synthesis-Related Impurities	2,4,6-Trichlorophenol (precursor)	Incomplete reaction or purification.
Isomers of trichloroanisole	Side reactions during synthesis.
Degradation Products	2,4,6-Trichlorophenol	Hydrolysis of the anisole (B1667542) group.
Other chlorinated phenols	Further degradation of the molecule.
Solvent/Matrix Contaminants	Phthalates, siloxanes	Leaching from plasticware or GC septa.

Troubleshooting Guides

Problem 1: Poor chromatographic peak shape (tailing or fronting) for TCA-d5.

• Possible Cause 1: Active sites in the GC system.

  • Solution: Deactivate the GC inlet liner with a fresh silylation agent. Use a liner with glass wool that is also deactivated. Trim a small portion (10-20 cm) from the front of the GC column to remove any active sites that may have developed.

• Possible Cause 2: Inappropriate solvent.

  • Solution: Ensure the solvent used to dissolve the standard is compatible with the GC column phase. For nonpolar columns, using a highly polar solvent like methanol can sometimes cause peak distortion. If possible, perform a solvent exchange to a more compatible solvent like hexane (B92381) or isooctane.

• Possible Cause 3: Co-elution with a matrix component.

  • Solution: Optimize the GC temperature program to improve separation. If using SPME, adjust the extraction or desorption parameters to minimize the co-extraction of interfering compounds.

Problem 2: Inconsistent or incorrect ion ratios for TCA-d5 in the mass spectrometer.

• Possible Cause 1: High concentration of the standard.

  • Solution: Dilute the standard to a concentration that is within the linear range of the detector. High concentrations can lead to detector saturation and distorted ion ratios.

• Possible Cause 2: Co-eluting interference.

  • Solution: Check for any co-eluting peaks in the chromatogram. If an interfering compound has ions at the same m/z values as TCA-d5, it will affect the ion ratios. Modify the chromatographic method to separate the interference or select alternative, more specific ions for quantification.

• Possible Cause 3: Mass spectrometer source contamination.

  • Solution: A dirty ion source can lead to inconsistent ionization and fragmentation. Perform routine maintenance and cleaning of the MS ion source, lens, and detector.

Problem 3: Gradual decrease in TCA-d5 signal intensity over a sequence of injections.

• Possible Cause 1: Adsorption of the analyte in the injection port or column.

  • Solution: As with poor peak shape, this can be due to active sites. Deactivate the inlet liner and trim the column. Consider using a guard column to protect the analytical column.

• Possible Cause 2: Degradation of the standard in the autosampler.

  • Solution: If the sample vials are left at room temperature in the autosampler for an extended period, the standard may degrade, especially if exposed to light. Use amber autosampler vials and consider cooling the autosampler tray if available. Prepare fresh dilutions of the standard more frequently.

• Possible Cause 3: Isotopic exchange.

  • Solution: While less common for the deuterium (B1214612) atoms on the anisole ring and methyl group of TCA-d5, repeated injections of aqueous samples could potentially lead to some exchange in a hot, active injector. Ensure the GC system is well-maintained and inert.

Experimental Protocols

Protocol 1: Preparation of Stock and Working Standard Solutions

• Equilibration: Allow the vial containing the neat or solid TCA-d5 standard to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

• Stock Solution Preparation:

  • Accurately weigh a suitable amount of the standard (e.g., 10 mg) using a calibrated analytical balance.

  • Quantitatively transfer the weighed standard to a Class A volumetric flask (e.g., 10 mL).

  • Dissolve the standard in a high-purity solvent such as methanol or ethanol.

  • Bring the flask to volume with the solvent and mix thoroughly. This will be your stock solution.

• Working Solution Preparation:

  • Perform serial dilutions of the stock solution with the appropriate solvent to achieve the desired concentration for your analytical curve and as an internal standard spiking solution.

• Storage: Store the stock and working solutions in amber, tightly sealed vials at -20°C for long-term storage or 4°C for short-term use.

Protocol 2: Analysis of TCA-d5 by Headspace Solid-Phase Microextraction (HS-SPME) GC-MS

This protocol is a general guideline for the analysis of TCA in a wine matrix, using TCA-d5 as an internal standard.

• Sample Preparation:

  • Pipette 10 mL of the wine sample into a 20 mL headspace vial.

  • Add a known amount of salt (e.g., 2 g of NaCl) to the vial to increase the volatility of the analytes.[9]

  • Spike the sample with a known concentration of the TCA-d5 internal standard working solution.

  • Immediately seal the vial with a PTFE-faced silicone septum.

• HS-SPME Extraction:

  • Place the vial in the autosampler tray, which is typically heated (e.g., 40-60°C).

  • Equilibrate the sample for a set time (e.g., 15 minutes) with agitation.

  • Expose a SPME fiber (e.g., 100 µm PDMS or DVB/CAR/PDMS) to the headspace of the vial for a defined period (e.g., 30 minutes) to extract the volatile compounds.[9]

• GC-MS Analysis:

  • Injector: Desorb the SPME fiber in the GC inlet at a high temperature (e.g., 250°C) for a sufficient time (e.g., 2-5 minutes) in splitless mode.

  • Column: Use a low- to mid-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane) of standard dimensions (e.g., 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

  • Oven Program: A typical temperature program would start at a low temperature (e.g., 40°C), hold for a few minutes, then ramp up to a final temperature (e.g., 280°C).

  • Mass Spectrometer: Operate the MS in Electron Ionization (EI) mode. For quantification, use Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced sensitivity and selectivity.

Table of Typical GC-MS Parameters for TCA-d5 Analysis:

Parameter	Typical Setting
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness (5% phenyl-methylpolysiloxane)
Injector Temp.	250°C
Injection Mode	Splitless
Oven Program	40°C (2 min), ramp to 200°C at 10°C/min, then to 280°C at 20°C/min (hold 5 min)
Carrier Gas	Helium at 1.2 mL/min
MS Source Temp.	230°C
MS Quad Temp.	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)
SIM Ions for TCA-d5	m/z 215, 217, 200
SIM Ions for TCA	m/z 210, 212, 195

Visualizations

HS-SPME GC-MS Workflow for TCA Analysis.

Troubleshooting Logic for Purity Concerns.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. 2,4,6-Trichloroanisole (D₅, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 3. Buy 2,4,6-Trichloroanisole-d5 (EVT-355199) | 352439-08-8 [evitachem.com]
• 4. Degradation of odorous 2,4,6-trichloroanisole in chlorinated water by UV-LED/chlorination: kinetics and influence factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. cdnisotopes.com [cdnisotopes.com]
• 7. gcms.cz [gcms.cz]
• 8. researchgate.net [researchgate.net]
• 9. agilent.com [agilent.com]

Technical Support Center: Trichloroacetic Acid (TCA) Quantification

Welcome to the technical support center for Trichloroacetic Acid (TCA) based quantification. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and refine their experimental workflows involving TCA.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of Trichloroacetic Acid (TCA) in a quantification context?

A1: In a laboratory setting, TCA is most commonly used for the precipitation of proteins from biological samples.[1][2] This procedure is a crucial step for several reasons: it concentrates dilute protein samples, removes interfering substances like salts, detergents, and lipids, and prepares proteins for downstream analyses such as SDS-PAGE, western blotting, and mass spectrometry.[3] While TCA itself can be quantified, for instance as a metabolite of trichloroethylene (B50587) exposure, its predominant role in quantitative analysis is as a tool for protein quantification.[4][5]

Q2: What is the mechanism behind TCA precipitation of proteins?

A2: TCA causes proteins to precipitate out of solution by disrupting their hydration shell and altering their folded structure. As an acid, it protonates amino acid residues, leading to a loss of native conformation and exposing hydrophobic regions.[2] This increased hydrophobicity causes the proteins to aggregate and precipitate. The efficiency of this process is dependent on the final TCA concentration and the protein concentration in the sample.[2]

Q3: What are the common sources of analytical variability in TCA-based protein quantification?

A3: Analytical variability can arise from several factors during the TCA precipitation and quantification process. Key sources include:

• Incomplete Precipitation: Low protein concentrations or suboptimal TCA concentrations can lead to incomplete precipitation and loss of protein.[6][7]

• Pellet Loss: The protein pellet can be difficult to see, especially with small sample amounts, and can be accidentally aspirated during supernatant removal.[8]

• Incomplete Solubilization: TCA-precipitated proteins can be difficult to fully redissolve, leading to an underestimation of the protein concentration.[9] Over-drying the pellet can exacerbate this issue.[8][10]

• Interfering Substances: Residual TCA can interfere with downstream quantification assays. For example, the low pH from residual acid can affect assays that are pH-sensitive.[11][12] Other substances in the original sample, if not completely removed, can also interfere with protein assays.[13][14]

• Inconsistent Technique: Variations in incubation times, centrifugation speeds, and washing steps between samples can introduce significant variability.[15]

Q4: How can I remove substances that interfere with my protein assay?

A4: TCA precipitation itself is a primary method for removing many interfering substances, such as detergents, salts, and lipids.[3][13] After precipitation, the protein pellet is washed, typically with cold acetone (B3395972), to remove the TCA and other soluble contaminants.[16] If interfering substances persist, additional cleanup steps like dialysis or the use of specialized clean-up kits may be necessary.[3][14]

Troubleshooting Guides

This section provides solutions to common problems encountered during TCA precipitation for protein quantification.

Problem 1: Low or No Visible Protein Pellet

Possible Causes & Solutions

Cause	Solution
Low Protein Concentration	For dilute samples, increase the incubation time on ice (can be left overnight) to maximize precipitation.[17] Consider concentrating the sample using methods like centrifugal ultrafiltration before precipitation.[18]
Suboptimal TCA Concentration	The optimal final concentration of TCA can vary. While 10-20% is common, some studies suggest that for low protein concentrations, a lower final concentration of around 4% may be more effective.[6][19] It is advisable to optimize the TCA concentration for your specific sample type and protein concentration.
Pellet is Too Small to See	After centrifugation, orient the tube consistently in the centrifuge so you know where the pellet should be located (e.g., on the side of the tube facing outwards).[8] Be extremely careful when removing the supernatant.

Problem 2: Difficulty Resuspending the Protein Pellet

Possible Causes & Solutions

Cause	Solution
Over-dried Pellet	Avoid air-drying the pellet for extended periods. A few minutes is often sufficient to evaporate the residual acetone.[8][10] Do not leave the pellet to dry overnight.[10]
Inappropriate Resuspension Buffer	TCA denatures proteins, making them less soluble in aqueous buffers.[2][8] Use a resuspension buffer containing strong solubilizing agents like SDS or urea. For SDS-PAGE, you can directly resuspend the pellet in the sample loading buffer.[16][18]
Residual Acid (TCA)	Residual TCA can lower the pH of the resuspension buffer, affecting solubility. Ensure the pellet is thoroughly washed with acetone to remove all traces of TCA. If your SDS-PAGE sample buffer turns yellow upon resuspending the pellet, it indicates acidity. You can neutralize it by adding a small amount of a basic solution like 1M Tris base or NaOH until the color returns to blue.[2][12]

Problem 3: Inconsistent Quantification Results Between Replicates

Possible Causes & Solutions

Cause	Solution
Variable Pellet Loss	Standardize the supernatant removal technique. Use a fine-tipped pipette to carefully aspirate the liquid without disturbing the pellet.
Incomplete Removal of Supernatant	Ensure all of the supernatant is removed after each centrifugation step to avoid carrying over interfering substances.
Inconsistent Washing Steps	Use a consistent volume of cold acetone for washing and perform the same number of washes for each sample.[16]
Pipetting Errors	Calibrate your pipettes regularly and use appropriate pipetting techniques to ensure accurate volumes of sample, TCA, and wash solutions.

Experimental Protocols

Standard TCA/Acetone Protein Precipitation Protocol

This protocol is a general guideline and may need to be optimized for specific applications.

• Sample Preparation: Start with your protein sample in a microcentrifuge tube.

• TCA Addition: Add ice-cold 100% (w/v) TCA to your sample to achieve a final concentration of 10-20%. For example, add 1 volume of 100% TCA to 4 volumes of your sample for a final concentration of 20%.[16]

• Incubation: Mix thoroughly by vortexing and incubate on ice for at least 30-60 minutes.[17] For very dilute samples, this incubation can be extended overnight at 4°C.[17]

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 x g) for 10-15 minutes at 4°C to pellet the precipitated protein.[16][18]

• Supernatant Removal: Carefully decant or pipette off the supernatant without disturbing the pellet.

• Acetone Wash: Add a volume of ice-cold acetone (e.g., 200 µL to 1 mL) to the pellet to wash away residual TCA.[16]

• Second Centrifugation: Centrifuge again at high speed for 5-10 minutes at 4°C.[16]

• Repeat Wash (Optional but Recommended): Carefully remove the acetone and repeat the wash step (steps 6 and 7) for a total of two washes.[16]

• Drying: After removing the final acetone wash, allow the pellet to air-dry for a short period (5-10 minutes) to remove any remaining acetone.[8][10] Do not over-dry.

• Resuspension: Resuspend the protein pellet in a suitable buffer for your downstream application (e.g., SDS-PAGE loading buffer, a buffer containing urea, or another solubilizing agent).[8][16]

Visualizations

Caption: Workflow for TCA Protein Precipitation.

Caption: Troubleshooting Logic for TCA Precipitation.

References

• 1. Simple TCA/acetone protein extraction protocol for proteomics studies. [protocols.io]
• 2. bitesizebio.com [bitesizebio.com]
• 3. bio-rad.com [bio-rad.com]
• 4. eurekakit.com [eurekakit.com]
• 5. nioh.ac.za [nioh.ac.za]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Problems with precipitation of proteins using TCA/aceton - Protein and Proteomics [protocol-online.org]
• 10. researchgate.net [researchgate.net]
• 11. TCA precipitation problems - Protein and Proteomics [protocol-online.org]
• 12. researchgate.net [researchgate.net]
• 13. info.gbiosciences.com [info.gbiosciences.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. Modified TCA/acetone precipitation of plant proteins for proteomic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. its.caltech.edu [its.caltech.edu]
• 17. qb3.berkeley.edu [qb3.berkeley.edu]
• 18. researchgate.net [researchgate.net]
• 19. Optimal Concentration of 2,2,2-Trichloroacetic Acid for Protein Precipitation Based on Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Selectivity in Complex Matrices for TCA Analysis

Welcome to the Technical Support Center for Trichloroacetic Acid (TCA) Analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance selectivity and overcome challenges during TCA precipitation in complex matrices.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of using TCA for sample preparation?

Trichloroacetic acid (TCA) is a highly effective protein precipitant used to remove proteins from biological samples.[1] This is a critical step in many analytical workflows to reduce matrix interference, enrich low-abundance analytes, and prepare samples for downstream analyses such as chromatography, mass spectrometry, or electrophoresis.[2][3][4][5] TCA precipitation can also help to inactivate proteases, thus preventing the degradation of protein species.[1][3]

Q2: What is the optimal concentration of TCA for protein precipitation?

The optimal final concentration of TCA for effective protein precipitation typically ranges from 10% to 20% (w/v).[1] However, for samples with very low protein concentrations, a lower concentration of around 4% w/v has been shown to be effective.[6][7] It is crucial to determine the optimal concentration for your specific sample matrix and protein concentration to ensure maximal precipitation without degrading the sample.[6]

Q3: Can I use TCA precipitation for all types of complex matrices?

TCA precipitation is a versatile technique that can be applied to a variety of complex biological matrices, including plasma, serum, cell lysates, and tissue homogenates.[1][2][3] However, the efficiency of precipitation and the potential for co-precipitation of interfering substances can vary depending on the matrix composition. Optimization of the protocol for each matrix is recommended.

Q4: How can I improve the precipitation of low-concentration proteins?

Precipitating proteins at low concentrations can be challenging.[8] To improve recovery, consider the following:

• Increase Incubation Time: Extend the incubation period on ice after adding TCA, even overnight for very dilute samples.[8][9]

• Use a Carrier: Adding a carrier molecule, such as sodium deoxycholate, can help to co-precipitate the target protein and improve pellet formation.[8]

• Optimize Centrifugation: Ensure centrifugation is performed at a high speed (e.g., 14,000 rpm) in a refrigerated microcentrifuge.[10]

• Combination with Acetone (B3395972): Using TCA in combination with acetone can be more effective for precipitating proteins than either solvent alone.[1][11]

Q5: What should I do if my protein pellet is difficult to resolubilize?

Difficulty in resolubilizing the protein pellet is a common issue with TCA precipitation.[1][12] This can be caused by over-drying the pellet or residual TCA.[12] To address this:

• Avoid Over-drying: Do not dry the pellet for an extended period or at high temperatures.[12] A brief period of air-drying is often sufficient.[9]

• Thorough Washing: Ensure the pellet is washed thoroughly with cold acetone or ethanol (B145695) to remove residual TCA.[1][12]

• Use Appropriate Resuspension Buffers: Depending on the downstream application, use buffers containing chaotropic agents like urea (B33335) or guanidine-HCl, or detergents like SDS, to aid in solubilization.[8][12] For SDS-PAGE, adding a small amount of saturated Tris base to the sample buffer can help neutralize residual acid.[12]

• Mechanical Disruption: Sonication or vortexing can help to break up the pellet and facilitate solubilization.[12]

Troubleshooting Guides

Problem 1: No visible pellet after centrifugation.

• Possible Cause: The protein concentration in the sample is too low.[8]

• Solution:

  • Concentrate the Sample: Before precipitation, concentrate your sample using methods like centrifugal filtration.

  • Increase Incubation Time: Incubate the sample with TCA on ice for a longer duration (e.g., 1 hour to overnight).[8][9]

  • Use a Carrier: Add sodium deoxycholate to a final concentration of 0.02-0.05% before adding TCA to aid in precipitation.[8]

  • Visualize the Pellet: Mark the side of the microcentrifuge tube where the pellet is expected to form to make it easier to locate a small pellet.[12]

Problem 2: Incomplete protein precipitation.

• Possible Cause: Suboptimal TCA concentration or insufficient incubation.

• Solution:

  • Optimize TCA Concentration: Perform a pilot experiment with a range of final TCA concentrations (e.g., 5%, 10%, 15%, 20%) to determine the optimal concentration for your sample.

  • Ensure Proper Mixing: Vortex the sample immediately after adding TCA to ensure thorough mixing.

  • Maintain Cold Temperatures: Keep the sample on ice throughout the precipitation process to enhance protein aggregation.[13]

Problem 3: Interference from non-protein components in the complex matrix.

• Possible Cause: Co-precipitation of lipids, salts, or other small molecules.

• Solution:

  • Acetone Wash: Perform multiple washes of the protein pellet with ice-cold acetone.[1][10] Acetone will help remove lipids and other organic-soluble contaminants.[1]

  • TCA/Acetone Precipitation: A combination of TCA and acetone for precipitation is often more effective at removing non-protein contaminants.[1][4]

  • Dialysis/Desalting: If salt interference is a major concern, consider desalting the sample before or after precipitation.[1]

Problem 4: Poor reproducibility of results.

• Possible Cause: Inconsistent sample handling and protocol execution.

• Solution:

  • Standardize Protocol: Ensure all steps of the protocol, including volumes, concentrations, incubation times, and centrifugation parameters, are strictly followed for all samples.

  • Consistent Mixing: Use a vortex mixer for a standardized amount of time to ensure uniform mixing of TCA with the sample.

  • Temperature Control: Maintain a consistent temperature during incubation and centrifugation.

Data Presentation

Table 1: Comparison of Protein Precipitation Efficiency with Different Precipitants.

Precipitant	Ratio (Precipitant:Plasma)	Protein Precipitation Efficiency (%)
Acetonitrile	2:1	>96
Trichloroacetic Acid (TCA)	2:1	92
Zinc Sulfate	2:1	91

Data summarized from studies on plasma protein precipitation.[2][3]

Table 2: Optimal TCA Concentration for Different Protein Concentrations.

Initial Protein Concentration	Optimal Final TCA Concentration (w/v)	Achieved Protein Precipitation (%)
0.016 - 2 mg/mL	4%	76.26 - 92.67
High (e.g., plasma)	10% - 20%	>90

This table provides a general guideline. Optimal concentrations may vary based on the specific protein and matrix.[1][6][7]

Experimental Protocols

Protocol 1: Standard TCA Precipitation of Proteins from a Complex Matrix

• Sample Preparation: Start with a clarified liquid sample (e.g., cell lysate, serum, plasma). Centrifuge the initial sample to remove any cellular debris.

• TCA Addition: Place the sample tube on ice. Add an equal volume of ice-cold 20% (w/v) TCA to the sample to achieve a final concentration of 10%. Vortex immediately for 10-15 seconds.

• Incubation: Incubate the mixture on ice for 30 minutes to 1 hour to allow for complete protein precipitation.[1] For very dilute samples, this incubation can be extended overnight at 4°C.[8]

• Centrifugation: Centrifuge the sample at 14,000 rpm for 10-15 minutes at 4°C.[10]

• Supernatant Removal: Carefully aspirate and discard the supernatant without disturbing the protein pellet.

• Pellet Wash: Add 200-500 µL of ice-cold 100% acetone to the pellet.[10][13] Vortex briefly and centrifuge again at 14,000 rpm for 5 minutes at 4°C.[10]

• Repeat Wash: Repeat the wash step one more time to ensure complete removal of residual TCA and other contaminants.

• Drying: After the final wash, carefully remove the supernatant and allow the pellet to air-dry for 5-10 minutes. Do not over-dry.[12]

• Resuspension: Resuspend the pellet in a suitable buffer for your downstream application.

Protocol 2: TCA/Acetone Precipitation for Enhanced Purity

• Sample Preparation: Prepare the clarified liquid sample as in Protocol 1.

• Precipitant Preparation: Prepare a solution of 10% (w/v) TCA in acetone and cool it to -20°C.[1] For proteins with disulfide bonds, 0.07% 2-mercaptoethanol (B42355) or 20 mM DTT can be added to this solution.[1]

• Precipitation: Add at least three volumes of the cold TCA/acetone solution to the sample.[1] Vortex to mix.

• Incubation: Incubate the mixture at -20°C for at least 45 minutes.[1]

• Centrifugation: Centrifuge at high speed for 15 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Removal: Decant and discard the supernatant.

• Pellet Wash: Wash the pellet with cold acetone (containing 2-mercaptoethanol or DTT if used in the precipitation step).[1] Centrifuge again.

• Drying and Resuspension: Air-dry the pellet and resuspend in an appropriate buffer.

Mandatory Visualizations

Standard TCA Precipitation Workflow

Troubleshooting: No Visible Pellet

References

• 1. Precipitation Procedures [sigmaaldrich.com]
• 2. Optimization of protein precipitation based upon effectiveness of protein removal and ionization effect in liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Simple TCA/acetone protein extraction protocol for proteomics studies. [protocols.io]
• 5. Sample preparation for the HPLC analysis of drugs in biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Optimal Concentration of 2,2,2-Trichloroacetic Acid for Protein Precipitation Based on Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. qb3.berkeley.edu [qb3.berkeley.edu]
• 10. its.caltech.edu [its.caltech.edu]
• 11. TCA precipitation of proteins - Protein and Proteomics [protocol-online.org]
• 12. researchgate.net [researchgate.net]
• 13. Star Republic: Guide for Biologists [sciencegateway.org]

Reference Data & Comparative Studies

A Head-to-Head Battle of Internal Standards: 2,4,6-Trichloroanisole-d5 vs. 2,3,6-trichloroanisole in Trace Level Analyte Quantification

For researchers, scientists, and professionals in drug development, the choice of an appropriate internal standard is a critical decision that underpins the accuracy and reliability of analytical data. This is particularly true in the quantification of trace-level compounds, where even minor variations can have significant impacts. In the analysis of 2,4,6-trichloroanisole (B165457) (TCA), a compound infamous for causing "cork taint" in wine and a potential contaminant of concern in various matrices, two internal standards are frequently employed: 2,4,6-Trichloroanisole-d5 (TCA-d5) and 2,3,6-trichloroanisole (B1595215). This guide provides an objective comparison of their performance, supported by experimental data, to aid in the selection of the most suitable standard for your analytical needs.

The ideal internal standard should closely mimic the chemical and physical properties of the analyte of interest, but be chromatographically distinguishable. Both TCA-d5 and 2,3,6-trichloroanisole are structurally similar to TCA, making them prime candidates. However, their subtle differences can influence analytical performance.

Executive Summary of Comparative Performance

While direct, side-by-side comparative studies are not abundant in publicly available literature, a review of existing data from various sources allows for a comprehensive performance overview.

Performance Metric	2,4,6-Trichloroanisole-d5 (TCA-d5)	2,3,6-trichloroanisole	Key Considerations
Chemical Similarity	Isotopically labeled analog of the analyte. Behaves nearly identically during extraction and chromatography.	Isomer of the analyte. Similar chemical properties but can exhibit slight differences in retention time and fragmentation patterns.	TCA-d5 offers the most ideal chemical mimicry.
Co-elution Risk	Minimal risk due to mass difference, easily resolved by mass spectrometry.	Potential for co-elution with other matrix components or isomers, requiring optimized chromatographic conditions.	Mass spectrometry is essential for differentiating TCA-d5 from native TCA.
Commercial Availability	Readily available from multiple chemical suppliers.	Generally available, but may be less common than TCA-d5.	Availability and cost can be a factor in routine analysis.
Regulatory Acceptance	Widely accepted and recommended by international bodies such as the International Organisation of Vine and Wine (OIV) for GC/MS analysis.[1][2][3]	Also accepted by the OIV as a suitable internal standard for GC/MS and GC/ECD analysis.[1][2][3]	Both are considered valid choices by key regulatory and standards organizations.

Quantitative Performance Data

The following tables summarize quantitative data extracted from various studies. It is important to note that these results are from different laboratories and methodologies, and therefore direct comparison should be made with caution.

Table 1: Performance Data for 2,4,6-Trichloroanisole-d5 as an Internal Standard

Parameter	Matrix	Method	Result	Reference
Linearity (r²)	White Wine	HS-SPME-GC-MS/MS	> 0.999	[4]
Limit of Detection (LOD)	White Wine	HS-SPME-GC-MS/MS	0.1 ng/L	[4]
Limit of Quantification (LOQ)	Wine	HS-SPME-GC-MS	~1 ng/L	[3]
Recovery	Wine	Not Specified	Not explicitly stated, but method validation implies acceptable recovery.	[3][4]
Precision (RSD)	Not Specified	Not Specified	Not explicitly stated, but method validation implies acceptable precision.	[3][4]

Table 2: Performance Data for 2,3,6-trichloroanisole as an Internal Standard

Experimental Methodologies

The following sections detail the typical experimental protocols for the analysis of TCA using these internal standards.

Sample Preparation and Extraction (Headspace Solid-Phase Microextraction - HS-SPME)

A widely used technique for the extraction of volatile and semi-volatile compounds like TCA from liquid matrices is HS-SPME.

• Sample Aliquoting: A known volume of the sample (e.g., 10 mL of wine) is placed into a headspace vial.

• Internal Standard Spiking: A precise amount of the internal standard solution (either TCA-d5 or 2,3,6-trichloroanisole) is added to the sample.

• Matrix Modification: A salt, such as sodium chloride, is often added to the sample to increase the ionic strength and promote the partitioning of the analyte and internal standard into the headspace.

• Incubation: The vial is sealed and incubated at a controlled temperature (e.g., 50-60 °C) for a specific duration to allow for equilibration between the sample and the headspace.

• Extraction: An SPME fiber (e.g., PDMS/DVB) is exposed to the headspace for a defined period to adsorb the volatile compounds.

• Desorption: The fiber is then retracted and introduced into the hot inlet of a gas chromatograph, where the adsorbed compounds are thermally desorbed for analysis.

Instrumental Analysis (Gas Chromatography-Mass Spectrometry - GC-MS)

GC-MS is the most common analytical technique for the quantification of TCA.

• Gas Chromatograph (GC):

  • Injector: Splitless mode is typically used to maximize the transfer of analytes to the column.

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms) is commonly used to separate the analytes.

  • Oven Program: A temperature gradient is employed to achieve optimal separation of the target compounds from other matrix components.

• Mass Spectrometer (MS):

  • Ionization: Electron Ionization (EI) is the standard ionization technique.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) is used to enhance sensitivity and selectivity by monitoring specific ions characteristic of the analyte and the internal standard. For TCA-d5, the molecular ion and characteristic fragment ions will have a mass-to-charge ratio (m/z) that is 5 units higher than that of native TCA. For 2,3,6-trichloroanisole, the fragmentation pattern will be similar to TCA, but the retention time will be different.

Workflow and Decision Making

The selection of an internal standard is a critical step in the analytical workflow. The following diagram illustrates the decision-making process and the general analytical workflow.

Decision workflow for internal standard selection and analysis.

Signaling Pathways and Logical Relationships

The core principle of using an internal standard is to correct for variations in sample preparation and instrument response. The following diagram illustrates the logical relationship between the analyte, the internal standard, and the final calculated concentration.

Logical flow of internal standard-based quantification.

Conclusion and Recommendations

Both 2,4,6-Trichloroanisole-d5 and 2,3,6-trichloroanisole are recognized as suitable internal standards for the analysis of 2,4,6-trichloroanisole.

2,4,6-Trichloroanisole-d5 is generally the preferred choice, particularly for GC-MS applications. As an isotopically labeled analog, it offers the closest possible chemical and physical behavior to the native analyte, minimizing potential biases during sample preparation and analysis. The mass difference ensures excellent separation from the analyte in the mass spectrometer, reducing the risk of interference. The available data demonstrates its capability to achieve low limits of detection and excellent linearity.

2,3,6-trichloroanisole is a viable and accepted alternative. Its primary advantage may lie in cost-effectiveness. However, as an isomer, there is a greater potential for slight differences in extraction efficiency and chromatographic behavior compared to the analyte. Careful method development and validation are crucial to ensure that it provides accurate and precise results for the specific matrix being analyzed.

For researchers in regulated environments or those requiring the highest level of accuracy and confidence in their results, 2,4,6-Trichloroanisole-d5 is the recommended internal standard. For routine screening or in situations where cost is a significant factor, 2,3,6-trichloroanisole can be a suitable option, provided that thorough method validation is performed.

Ultimately, the choice of internal standard should be based on a careful evaluation of the specific analytical requirements, including the desired level of accuracy, the complexity of the sample matrix, regulatory guidelines, and economic considerations.

References

• 1. Determination of releasable 2,4,6-trichloroanisole in wine (Type-IV) | OIV [oiv.int]
• 2. oiv.int [oiv.int]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

The Gold Standard for TCA Quantification: A Comparative Analysis of 2,4,6-Trichloroanisole-d5

A deep dive into the accuracy and precision of 2,4,6-Trichloroanisole-d5 as an internal standard reveals its superiority in analytical methodologies for the quantification of 2,4,6-Trichloroanisole (B165457) (TCA), a critical step in quality control for the food, beverage, and pharmaceutical industries. The use of a stable isotope-labeled internal standard, such as 2,4,6-Trichloroanisole-d5 (TCA-d5), is paramount for achieving the high levels of accuracy and precision required in trace-level analysis. By compensating for variations during sample preparation and instrumental analysis, TCA-d5 ensures reliable and reproducible quantification of TCA, the compound primarily responsible for "cork taint" in wine and other off-flavors.

This guide provides an objective comparison of analytical performance using TCA-d5 against other methods, supported by experimental data. It is intended for researchers, scientists, and drug development professionals who require robust and validated analytical methods for trace-level contaminant detection.

Quantitative Performance Metrics

The use of an isotope-labeled internal standard like TCA-d5 significantly enhances the performance of analytical methods for TCA quantification. The following tables summarize key performance indicators from various studies, demonstrating the high degree of linearity, sensitivity, and precision achievable.

Performance Metric	Method with 2,4,6-Trichloroanisole-d5	Matrix	Reference
Linearity (R²)	0.99997	White Wine	[1]
≥ 0.9995	White and Red Wine	[2]
R ≤ 0.994	Air	[3]
Limit of Detection (LOD)	0.1 ng/L (ppt)	White Wine	[1]
Component dependent: 1-100 pg/tablet	Solid Dosage Formulations	[4]
Component dependent: 0.04-4 ng/L	Water Based Solutions	[4]
0.0083 ng/mL	Wine	[5]
Limit of Quantification (LOQ)	0.05 to 0.1 ng	Air	[3]
2–5 ng/mL	Urine	[6]
Precision (%RSD)	10.2%	White Wine	[1]
< 10% (Repeatability and Reproducibility)	Air	[3]

While direct head-to-head comparisons in single studies are limited, the data consistently demonstrates that methods employing TCA-d5 achieve excellent linearity and low detection limits, often in the parts-per-trillion range. Other internal standards mentioned in the literature for haloanisole analysis include 2,3,6-trichloroanisole, 2,6-dibromoanisole, and deuterated tribromoanisole.[4][7] However, the use of a deuterated analog of the target analyte, such as TCA-d5 for TCA, is considered the gold standard because it most closely mimics the chemical and physical behavior of the analyte during all stages of the analytical process, from extraction to detection.[8]

Experimental Protocol: TCA Quantification in Wine using SPME-GC-MS/MS with TCA-d5

This section details a representative experimental protocol for the quantification of TCA in wine using Solid Phase Microextraction (SPME) followed by Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS), employing 2,4,6-Trichloroanisole-d5 as an internal standard.

1. Materials and Reagents:

• 2,4,6-Trichloroanisole (TCA) analytical standard

• 2,4,6-Trichloroanisole-d5 (TCA-d5) internal standard solution (e.g., 20 ng/L)

• Sodium chloride (NaCl), analytical grade

• Deionized water

• Methanol, HPLC grade

• 20 mL headspace vials with PTFE-faced septa

• SPME fiber assembly (e.g., 100 µm polydimethylsiloxane (B3030410) coating)

2. Sample Preparation and Extraction:

• Pipette 10 mL of the wine sample into a 20 mL headspace vial.

• Add a precise amount of the 2,4,6-Trichloroanisole-d5 internal standard solution to each sample, standard, and blank to achieve a final concentration of, for example, 20 ng/L.

• Add 1 g of sodium sulfate (B86663) to the vial to enhance the extraction of TCA.[1]

• Immediately seal the vial with the screw cap and PTFE-faced septum.

• Place the vial in a heating block or water bath and equilibrate the sample at a controlled temperature (e.g., 40-60°C) for a defined period (e.g., 15-30 minutes) with gentle agitation.

• Expose the SPME fiber to the headspace of the vial for a fixed time (e.g., 30-60 minutes) to allow for the adsorption of volatile compounds, including TCA and TCA-d5.

• After extraction, retract the fiber into the needle and immediately introduce it into the GC injector for thermal desorption.

3. GC-MS/MS Analysis:

• Gas Chromatograph (GC): Equipped with a capillary column suitable for volatile compound analysis (e.g., DB-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Injector: Splitless mode, with the injector temperature set to facilitate the rapid thermal desorption of analytes from the SPME fiber (e.g., 250°C).

• Oven Temperature Program: An optimized temperature program to achieve chromatographic separation of TCA from other matrix components. For example: initial temperature of 50°C for 2 minutes, ramp to 130°C at 25°C/min, then ramp to 200°C at 5°C/min and hold for 5 minutes.[2]

• Mass Spectrometer (MS): A tandem mass spectrometer operated in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

• Ionization: Electron Ionization (EI) at 70 eV.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for both TCA and TCA-d5. For example:

  • TCA: precursor ion m/z 210, product ion m/z 195.[2]

  • TCA-d5: precursor ion m/z 215, product ion m/z 199.[2]

4. Quantification:

• A calibration curve is constructed by analyzing a series of standards containing known concentrations of TCA and a constant concentration of the TCA-d5 internal standard.

• The ratio of the peak area of TCA to the peak area of TCA-d5 is plotted against the concentration of TCA.

• The concentration of TCA in the unknown samples is then determined from the calibration curve using the measured peak area ratio.

Visualizing the Workflow

The following diagram illustrates the experimental workflow for the quantification of TCA using an internal standard method.

Caption: Experimental workflow for TCA quantification.

References

• 1. hpst.cz [hpst.cz]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Method development and validation for the determination of 2,4,6-tribromoanisole, 2,4,6-tribromophenol, 2,4,6-trichloroanisole, and 2,4,6-trichlorophenol in various drug products using stir bar sorptive extraction and gas chromatography-tandem mass spectrometry detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. Determination of releasable 2,4,6-trichloroanisole in wine (Type-IV) | OIV [oiv.int]
• 8. benchchem.com [benchchem.com]

A Head-to-Head Battle: SPME vs. SBSE for TCA Extraction Efficiency

In the world of analytical chemistry, particularly in the detection of trace-level compounds that can significantly impact product quality, the choice of sample preparation technique is paramount. For the analysis of 2,4,6-trichloroanisole (B165457) (TCA), the primary compound responsible for cork taint in wine, two solvent-free extraction techniques, Solid-Phase Microextraction (SPME) and Stir Bar Sorptive Extraction (SBSE), are prominent contenders. This guide provides a detailed comparison of their extraction efficiencies for TCA, supported by experimental data and protocols to aid researchers in selecting the optimal method for their analytical needs.

At a Glance: Key Performance Metrics

The superior performance of SBSE in extracting TCA from aqueous matrices like wine is primarily attributed to its significantly larger volume of the sorptive phase compared to SPME. This larger phase volume allows for a more exhaustive extraction of the analyte, leading to higher recovery and sensitivity.

Parameter	Solid-Phase Microextraction (SPME)	Stir Bar Sorptive Extraction (SBSE)	Key Observations
Recovery	Lower, particularly for compounds with lower octanol-water partition coefficients (K o/w).	Significantly higher, approaching quantitative extraction for a broader range of compounds.[1][2]	SBSE's larger PDMS volume results in a more favorable phase ratio, leading to higher extraction efficiency.[1]
Sensitivity	Good, with detection limits in the low ng/L range.	Excellent, with a potential increase in sensitivity by a factor of over 100 compared to SPME for TCA.[1]	The higher concentration capacity of the SBSE stir bar allows for the detection of ultra-trace levels of TCA.
Limit of Detection (LOD)	Typically in the range of 0.2 - 0.3 ng/L for TCA in wine.[2]	Can achieve sub-ppt (ng/L) detection limits.[1]	SBSE consistently demonstrates lower LODs due to its higher enrichment factor.
Enrichment Factor	Lower	Significantly Higher	The larger sorbent volume in SBSE leads to a much greater pre-concentration of the analyte.

The Underpinnings of Extraction: A Workflow Comparison

The fundamental difference between SPME and SBSE lies in the format and volume of the sorbent material. SPME utilizes a coated fiber with a small surface area, while SBSE employs a magnetic stir bar coated with a significantly thicker layer of polydimethylsiloxane (B3030410) (PDMS).

References

• 1. gcms.labrulez.com [gcms.labrulez.com]
• 2. gcms.cz [gcms.cz]

Method validation for 2,4,6-Trichloroanisole analysis in beverages

A Comparative Guide to Method Validation for 2,4,6-Trichloroanisole (B165457) Analysis in Beverages

For researchers, scientists, and professionals in drug development, the accurate and sensitive detection of contaminants is paramount. 2,4,6-Trichloroanisole (TCA) is a potent off-flavor compound that can impact the quality of beverages, most notably wine, where it is responsible for "cork taint."[1] Its extremely low odor threshold, in the parts-per-trillion (ng/L) range, necessitates highly sensitive and reliable analytical methods for its detection and quantification.[2][3] This guide provides a comparative overview of common method validation parameters for the analysis of TCA in beverages, supported by experimental data from various studies.

Comparison of Analytical Methods

The analysis of TCA in beverages typically involves a sample preparation step to extract and concentrate the analyte, followed by instrumental analysis. Gas chromatography coupled with mass spectrometry (GC-MS) is the preferred technique due to its high sensitivity and selectivity.[4] Various sample preparation techniques are employed to isolate TCA from the complex beverage matrix. The following tables summarize the performance of different validated methods.

Headspace Solid-Phase Microextraction (HS-SPME) Coupled with GC-MS

HS-SPME is a widely used, solvent-free sample preparation technique that combines extraction and preconcentration in a single step.[4] A fused silica (B1680970) fiber coated with a stationary phase is exposed to the headspace above the beverage sample, where volatile and semi-volatile compounds like TCA partition onto the fiber. The fiber is then desorbed in the hot injector of the GC-MS system.

Parameter	Method	Matrix	Value	Reference
Linearity (R²)	HS-SPME-GC-MS/MS	Model Wine	≥ 0.997	[4]
HS-SPME-GC-MS	Red Wine	0.993	[3]
LOD	HS-SPME-GC-MS/MS	White Wine	0.67 ng/L	[3]
HS-SPME-GC-MS/MS	Model Wine	< 0.3 ng/L	[5]
LOQ	HS-SPME-GC-MS	Wine	5 ng/L	[6]
HS-SPME-GC-MS	Macerate	~1 ng/L	[7]
Accuracy (Recovery)	HS-SPME-GC-MS/MS	Sangiovese Wine	90% - 105%	[4]
Precision (RSD)	HS-SPME-GC-MS	Wine	5% - 13%	[6]

Liquid-Liquid Extraction (LLE) and Dispersive Solid-Phase Extraction (dSPE) with GC-MS

Liquid-liquid extraction involves partitioning the analyte between the aqueous beverage sample and an immiscible organic solvent. Dispersive SPE is often used as a cleanup step to remove matrix interferences.

Parameter	Method	Matrix	Value	Reference
Linearity	LLE-dSPE-GC-MS/MS	Wine	0.25–500 ng/mL	[8]
LOD	LLE-dSPE-GC-MS/MS	Wine	0.0083 ng/mL	[8]
Accuracy (Recovery)	LLE-dSPE-GC-MS/MS	Red and White Wine	92.3% - 106.8%	[8]
Precision (RSD)	LLE-dSPE-GC-MS/MS	Wine	< 10%	[8]

Stir Bar Sorptive Extraction (SBSE) with GC-MS

SBSE is another solventless extraction technique that utilizes a magnetic stir bar coated with a sorbent, typically polydimethylsiloxane (B3030410) (PDMS).[9] The stir bar is placed directly into the liquid sample, and after a defined extraction time, it is removed, dried, and thermally desorbed in a dedicated unit connected to the GC-MS. SBSE offers a larger volume of extraction phase compared to SPME, potentially leading to higher recovery and lower detection limits.[10]

Parameter	Method	Matrix	Value	Reference
LOD	SBSE-GC-MS	Aqueous Samples	parts-per-trillion (ng/L)	[11]

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing results. Below are representative protocols for the aforementioned techniques.

HS-SPME-GC-MS Protocol for TCA in Wine

This protocol is a generalized representation based on several sources.[3][4][6]

• Sample Preparation: Place a 10 mL aliquot of the wine sample into a 20 mL headspace vial.

• Salting Out: Add approximately 2-3 grams of sodium chloride (NaCl) to the vial to increase the ionic strength of the sample, which enhances the partitioning of TCA into the headspace.[12][13]

• Internal Standard: Spike the sample with a known concentration of a deuterated internal standard, such as 2,4,6-Trichloroanisole-d5, for accurate quantification.[14]

• Incubation and Extraction: Seal the vial and place it in an autosampler with an agitator. Incubate the sample at a controlled temperature (e.g., 40-50°C) for a specific time (e.g., 15-30 minutes) to allow for equilibration.[4][13] Expose a conditioned SPME fiber (e.g., PDMS or DVB/CAR/PDMS) to the headspace for a defined period (e.g., 30 minutes) to extract the analytes.[3][12]

• Desorption and GC-MS Analysis: Retract the fiber and introduce it into the heated GC inlet (e.g., 250°C) for thermal desorption of the analytes onto the analytical column.[3] The separation is typically performed on a non-polar or medium-polarity capillary column (e.g., DB-5ms). The mass spectrometer is operated in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode for enhanced sensitivity and selectivity, monitoring characteristic ions of TCA (e.g., m/z 195, 210).[14]

LLE-dSPE-GC-MS/MS Protocol for TCA in Wine

This protocol is based on the method described by Patil et al. (2011).[8]

• Extraction: Take 60 mL of wine and add 24 g of magnesium sulfate (B86663) (MgSO₄) and 6 g of NaCl. Add 2 mL of toluene (B28343) and vortex for 3 minutes. Centrifuge the mixture for 10 minutes.

• Cleanup (dSPE): Transfer the toluene supernatant to a tube containing anhydrous CaCl₂ (100 mg), primary secondary amine (PSA) sorbent (25 mg), and MgSO₄ (50 mg). Vortex for 1 minute and centrifuge for 3 minutes.

• Analysis: Inject an aliquot of the cleaned-up extract into the GC-MS/MS system.

SBSE-GC-MS Protocol for Flavor Compounds in Beverages

The following is a general procedure for SBSE.[9][11]

• Extraction: Place a PDMS-coated stir bar directly into a defined volume of the beverage sample. Stir for a specified time (e.g., 60 minutes) at room temperature.

• Post-Extraction: Remove the stir bar with forceps, rinse it with deionized water, and gently dry it with a lint-free tissue.

• Thermal Desorption: Place the stir bar into a thermal desorption tube. The tube is then heated in a thermal desorption unit, and the released analytes are cryofocused in a cooled injection system before being transferred to the GC column for analysis by GC-MS.

Workflow and Pathway Diagrams

To visualize the analytical process and the relationship between the different stages of method validation, the following diagrams are provided.

Caption: Workflow for validating a TCA analysis method.

Caption: Comparison of common TCA extraction techniques.

References

• 1. Cork taint - Wikipedia [en.wikipedia.org]
• 2. gcms.cz [gcms.cz]
• 3. agilent.com [agilent.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. maxapress.com [maxapress.com]
• 6. Analysis of 2,4,6-trichloroanisole in wines using solid-phase microextraction coupled to gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of releasable 2,4,6-trichloroanisole in wine (Type-IV) | OIV [oiv.int]
• 8. researchgate.net [researchgate.net]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. Stir bar sorptive extraction for trace analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. gcms.cz [gcms.cz]
• 12. agilent.com [agilent.com]
• 13. shimadzu.com [shimadzu.com]
• 14. mdpi.com [mdpi.com]

The Gold Standard: A Comparative Guide to Deuterated vs. Non-Deuterated Standards in Mass Spectrometry

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative mass spectrometry, the choice of an internal standard is a pivotal decision. This guide provides an objective comparison of deuterated (stable isotope-labeled) and non-deuterated (structural analogue) internal standards, supported by experimental data and detailed methodologies, to inform this critical selection in liquid chromatography-mass spectrometry (LC-MS) applications.

Internal standards (IS) are indispensable in LC-MS-based quantification for correcting variability throughout the analytical workflow, including sample preparation, injection volume, and instrument response.[1] An ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variations.[1] The two primary types of internal standards employed are deuterated internal standards, which are chemically identical to the analyte with some hydrogen atoms replaced by deuterium, and non-deuterated or structural analogue internal standards, which possess a similar but not identical chemical structure.[1][2]

The scientific consensus firmly establishes that stable isotope-labeled internal standards (SIL-IS), such as deuterated standards, generally deliver superior assay performance compared to structural analogues.[1] Their near-identical chemical and physical properties to the analyte facilitate better tracking during extraction and co-elution during chromatography, which is crucial for accurate quantification.[1]

The Principle of Isotope Dilution Mass Spectrometry

The effectiveness of deuterated standards is rooted in the principle of isotope dilution mass spectrometry (IDMS). A deuterated standard is a version of the analyte where one or more hydrogen atoms are replaced by its heavier, stable isotope, deuterium.[3] This slight mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard, while their virtually identical physicochemical properties ensure they behave similarly throughout the analytical process.[2][3] By introducing a known quantity of the deuterated standard into a sample at the earliest stage of preparation, it acts as a near-perfect mimic for the analyte.[3] Any loss of analyte during sample extraction, cleanup, or injection, as well as variations in ionization efficiency in the mass spectrometer, will be mirrored by the deuterated standard.[3] Consequently, the ratio of the analyte's signal to the internal standard's signal remains constant, yielding highly accurate and precise quantification.[3][4]

Principle of Isotope Dilution Mass Spectrometry.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The superiority of deuterated internal standards is most evident in their ability to compensate for matrix effects—the suppression or enhancement of ionization of the target analyte due to co-eluting compounds from the sample matrix.[4][5] Because deuterated standards co-elute with the analyte, they experience nearly identical matrix effects, allowing for effective normalization.[4] Structural analogues, with their different chemical structures, often exhibit different retention times and are thus subjected to different matrix environments, leading to less reliable correction.[6][7]

Quantitative Data Summary

The following tables summarize the quantitative performance of deuterated versus non-deuterated internal standards from published studies.

Table 1: Comparison of Precision in Quantitative Bioanalysis

Internal Standard Type	Analyte	Matrix	Precision (%CV)	Reference
Deuterated	Various Drugs	Plasma	<10%	[8]
Non-Deuterated (Structural Analogue)	Various Drugs	Plasma	>15%	[8]

Table 2: Comparison of Matrix Effect Compensation

Internal Standard Type	Analyte	Matrix	Matrix Effect (% Difference between Analyte and IS)	Reference
Deuterated	Various Drugs	Plasma	<5%	[8]
Non-Deuterated (Structural Analogue)	Various Drugs	Plasma	>20%	[8]

Experimental Protocols

To objectively compare the performance of a deuterated and a non-deuterated internal standard for a specific analyte, a validation experiment should be conducted. The following provides a detailed methodology for such a comparison.

Objective

To evaluate and compare the ability of a deuterated internal standard and a non-deuterated (structural analogue) internal standard to compensate for matrix effects in a quantitative LC-MS/MS assay.

Materials

• Analyte of interest

• Deuterated internal standard

• Non-deuterated (structural analogue) internal standard

• Blank biological matrix (e.g., plasma) from at least six different sources

• All necessary solvents and reagents for sample preparation and LC-MS analysis

Experimental Workflow

Workflow for Comparing Internal Standard Performance.

Detailed Methodology

• Preparation of Stock and Working Solutions:

  • Prepare individual stock solutions of the analyte, deuterated IS, and non-deuterated IS in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.[3]

  • From these stock solutions, prepare working solutions at appropriate concentrations for spiking.

• Sample Set Preparation:

  • Set 1 (Analyte in neat solution): Prepare a solution of the analyte in the reconstitution solvent at a concentration representative of the final assay concentration.

  • Set 2 (Analyte in post-extraction spiked matrix): Extract blank plasma samples from the six different sources. Spike the extracted blank matrix with the analyte at the same concentration as in Set 1.[1]

  • Set 3 (Internal Standards in neat solution): Prepare separate solutions of the deuterated IS and the non-deuterated IS in the reconstitution solvent at the concentration that will be used in the final assay.[1]

  • Set 4 (Internal Standards in post-extraction spiked matrix): Extract blank plasma samples from the six different sources. Spike the extracted blank matrix with the deuterated IS and the non-deuterated IS at the same concentrations as in Set 3.[1]

• Sample Analysis:

  • Analyze all prepared samples by LC-MS/MS.

• Data Analysis:

  • Calculate the Matrix Factor (MF):

    • MF = (Peak area of analyte/IS in post-extraction spiked matrix) / (Peak area of analyte/IS in neat solution)

  • Calculate the IS-Normalized MF:

    • IS-Normalized MF = (MF of analyte) / (MF of IS)

  • Calculate the Coefficient of Variation (CV):

    • Calculate the CV of the IS-normalized MF across the six matrix sources for both the deuterated and non-deuterated internal standards.[1]

Interpretation of Results

A lower CV for the IS-normalized MF indicates better compensation for the variability of the matrix effect.[1] It is expected that the deuterated internal standard will yield a significantly lower CV compared to the non-deuterated internal standard, demonstrating its superior ability to correct for matrix-induced analytical variability.

Key Considerations for Implementation

While deuterated standards are powerful tools, their effective use requires careful consideration of several factors:

• Isotopic Purity and Enrichment: The isotopic purity of the deuterated standard is critical. The presence of unlabeled analyte in the internal standard solution can lead to an overestimation of the analyte concentration.[3] Isotopic enrichment should ideally be ≥98%.[3]

• Position of Deuterium Labeling: Deuterium atoms should be placed on stable positions within the molecule, avoiding sites prone to hydrogen-deuterium exchange with the solvent (e.g., -OH, -NH, -SH groups).[3][9] Exchange can compromise the mass difference and the integrity of the analysis.[9]

• Potential for Isotope Effects: In some cases, the "isotope effect" can cause a slight chromatographic shift between the analyte and the deuterated internal standard.[4][10] If this shift results in the analyte and internal standard eluting into regions with different degrees of ion suppression, it can lead to inaccurate quantification.[4][11] Therefore, co-elution should be carefully verified during method development.[12]

Impact of Co-elution on Quantification Accuracy.

Conclusion

The use of deuterated internal standards in LC-MS represents a cornerstone of high-quality quantitative analysis.[3] By effectively compensating for a wide range of analytical variabilities, particularly matrix effects, they enable researchers, scientists, and drug development professionals to generate data of the highest accuracy, precision, and reliability.[2][3] While their implementation requires careful planning and validation, the benefits in terms of data integrity and confidence in analytical results are unparalleled.[3] For applications demanding the utmost in quantitative performance, deuterated standards are unequivocally the gold standard.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. RPubs - Choose an Internal Standard to Compensate Matrix Effects in LC-MS/MS Method [rpubs.com]
• 7. chromforum.org [chromforum.org]
• 8. benchchem.com [benchchem.com]
• 9. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. myadlm.org [myadlm.org]
• 12. m.youtube.com [m.youtube.com]

A Head-to-Head Battle: 2,4,6-Trichloroanisole-d5 Versus Other Haloanisole Internal Standards in Analytical Chemistry

For researchers, scientists, and drug development professionals engaged in the precise quantification of haloanisoles, the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. This guide provides an objective comparison of 2,4,6-Trichloroanisole-d5 (TCA-d5) against other commonly employed haloanisole internal standards, supported by experimental data and detailed methodologies.

Haloanisoles, such as 2,4,6-trichloroanisole (B165457) (TCA), 2,3,4,6-tetrachloroanisole (B186961) (TeCA), pentachloroanisole (B52094) (PCA), and 2,4,6-tribromoanisole (B143524) (TBA), are potent off-flavor compounds that can cause undesirable musty or moldy aromas in food and beverages, most notably "cork taint" in wine[1][2]. Due to their extremely low sensory thresholds, often in the parts-per-trillion (ng/L) range, highly sensitive and accurate analytical methods are required for their detection and quantification[2]. The use of internal standards is crucial in these analyses to compensate for variations in sample preparation, injection volume, and instrument response, thereby ensuring the integrity of the quantitative data.

This guide focuses on the performance of 2,4,6-Trichloroanisole-d5, a deuterated (stable isotope-labeled) internal standard, and compares it with other haloanisole internal standards, including another deuterated standard, 2,4,6-Tribromoanisole-d5 (TBA-d5), and a non-deuterated structural analog, 2,3,6-Trichloroanisole.

The Critical Role of Internal Standards in Haloanisole Analysis

In analytical techniques such as gas chromatography-mass spectrometry (GC-MS), an internal standard is a compound with similar chemical and physical properties to the analyte of interest, which is added in a known quantity to both the calibration standards and the unknown samples. The ratio of the analyte's response to the internal standard's response is then used for quantification. This approach effectively corrects for potential analytical errors, including:

• Matrix Effects: Complex sample matrices, such as wine, can contain co-eluting compounds that either suppress or enhance the ionization of the target analyte in the mass spectrometer, leading to inaccurate results. An ideal internal standard will experience similar matrix effects as the analyte, thus normalizing the response.

• Extraction and Derivatization Variability: The efficiency of sample extraction and any subsequent derivatization steps can vary between samples. An internal standard that behaves similarly to the analyte during these processes will account for such variations.

• Instrumental Drift: Minor fluctuations in instrument performance over time can affect the signal intensity. By using the response ratio, these drifts are minimized.

Deuterated internal standards, like TCA-d5, are considered the gold standard in mass spectrometry-based quantification. Because they are chemically almost identical to their non-deuterated counterparts, they co-elute chromatographically and exhibit nearly identical behavior during sample preparation and ionization. The mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard.

Performance Comparison of Haloanisole Internal Standards

The following tables summarize the performance data of 2,4,6-Trichloroanisole-d5 and other haloanisole internal standards based on published experimental results.

Table 1: Performance Characteristics of Deuterated Haloanisole Internal Standards

Parameter	2,4,6-Trichloroanisole-d5 (TCA-d5)	2,4,6-Tribromoanisole-d5 (TBA-d5)	Analytical Method	Matrix	Reference
Recovery	90% - 110%	Not explicitly stated, but method showed good recovery for TBA	HS-SPME-GC-MS/MS	Wine	[3]
Precision (%RSD)	< 10%	< 10%	HS-SPME-GC-MS/MS	Wine	[3]
Linearity (R²)	≥ 0.997	≥ 0.997	HS-SPME-GC-MS/MS	Wine	[4]
Limit of Quantification (LOQ)	0.5 ng/L for TCA	1.0 ng/L for TBA	HS-SPME-GC-MS/MS	Wine	[2]

Table 2: Comparison of Deuterated vs. Non-Deuterated Internal Standards

Internal Standard	Analyte(s)	Recovery (%)	Precision (%RSD)	Linearity (R²)	Comments	Reference
2,4,6-Trichloroanisole-d5	TCA, TeCA, PCA, TBA	90 - 110	< 10	≥ 0.997	Excellent correction for matrix effects. Co-elutes with TCA for optimal performance.	[3][4]
2,3,6-Trichloroanisole	2,4,6-Trichloroanisole	Not explicitly stated, but used for quantification	Not explicitly stated, but used for quantification	0.993	Structurally similar but chromatographically separated from 2,4,6-TCA. May not fully compensate for matrix effects at the exact retention time of the analyte.	[5]

Experimental Protocols

The following are detailed methodologies for key experiments cited in this guide.

Experimental Protocol 1: Analysis of Haloanisoles in Wine using HS-SPME-GC-MS/MS with 2,4,6-Trichloroanisole-d5 as Internal Standard

This protocol is a synthesis of methods described in the literature for the determination of haloanisoles in wine.

1. Sample Preparation and Extraction:

• Pipette 10 mL of wine into a 20 mL headspace vial.

• Add a known concentration of 2,4,6-Trichloroanisole-d5 internal standard solution.

• Add 2 grams of sodium chloride (NaCl) to enhance the release of volatile compounds.

• Immediately seal the vial with a PTFE-lined septum.

• Incubate the vial at 40°C for 5 minutes with agitation.

• Expose a pre-conditioned 100 µm polydimethylsiloxane (B3030410) (PDMS) solid-phase microextraction (SPME) fiber to the headspace of the vial for 15 minutes at 40°C with continued agitation.

2. GC-MS/MS Analysis:

• Gas Chromatograph (GC):

  • Injector: Splitless mode, 250°C.

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm i.d., 0.25 µm film thickness.

  • Oven Program: Start at 50°C (hold for 2 min), ramp to 130°C at 25°C/min, then to 200°C at 5°C/min (hold for 5 min), and finally to 280°C at 25°C/min (hold for 5 min).

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • 2,4,6-Trichloroanisole (TCA): e.g., m/z 210 -> 195 (quantifier), m/z 212 -> 197 (qualifier).

    • 2,4,6-Trichloroanisole-d5 (TCA-d5): e.g., m/z 215 -> 199 (quantifier), m/z 217 -> 202 (qualifier).

    • Other haloanisoles (TeCA, PCA, TBA) will have their specific MRM transitions.

3. Quantification:

• A calibration curve is constructed by analyzing a series of standards with known concentrations of haloanisoles and a fixed concentration of the internal standard.

• The ratio of the peak area of the analyte to the peak area of the internal standard is plotted against the concentration of the analyte.

• The concentration of the analyte in the unknown samples is determined from the calibration curve using the measured peak area ratio.

Visualizing the Workflow

The following diagrams illustrate the experimental workflow and the logical relationship of using an internal standard.

References

• 1. researchgate.net [researchgate.net]
• 2. ETS Labs [etslabs.com]
• 3. gcms.cz [gcms.cz]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. agilent.com [agilent.com]

Unraveling the Sub-Trace: An Inter-laboratory Comparison Guide to 2,4,6-Trichloroanisole (TCA) Quantification

A deep dive into the analytical methodologies for the determination of 2,4,6-Trichloroanisole (B165457) (TCA), a critical step in ensuring quality and safety in the wine and cork industries, reveals a landscape of precision and evolving techniques. This guide provides a comparative overview of various quantification methods, offering researchers, scientists, and drug development professionals a comprehensive look at the experimental data and protocols from multiple studies.

The presence of 2,4,6-Trichloroanisole (TCA) is a significant concern, particularly in the wine industry, where it is a primary cause of "cork taint," an off-flavor that can render wine unpalatable.[1] The sensory threshold for TCA is remarkably low, in the parts-per-trillion (ng/L) range, necessitating highly sensitive and reliable analytical methods for its detection and quantification.[2][3] This guide synthesizes data from various studies to compare the performance of different analytical techniques used for TCA quantification.

Comparative Analysis of Quantification Methods

The quantification of TCA is predominantly achieved through chromatographic techniques, most notably Gas Chromatography coupled with Mass Spectrometry (GC-MS).[4] However, the sample preparation and introduction methods vary significantly, impacting the method's sensitivity, precision, and applicability to different matrices such as wine, cork, and air. The following table summarizes the performance of several common methods.

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Precision (%RSD)	Reference
HS-SPME-GC-ECD	Wine	0.3 ng/L	1.0 ng/L	~100%	10%	[4]
HS-SPME-GC-MS	Wine	0.2 ng/L	0.8 ng/L	Not Reported	10.1%	[4]
GC-MS (Toluene Extraction)	Wine	0.0083 ng/mL (8.3 ng/L)	Not Reported	92.3-95.6%	Not Reported	[5]
HS-SPME-GC-MS	Wine	Not Reported	5 ng/L	+/- 8% (Accuracy)	5-13%	[6]
SFE-GC-MS	Cork	Not Reported	Not Reported	1-4% of theoretical	2.6-9.7%	[7]
TD-GC-MS	Air	Not Reported	0.05-0.1 ng	Not Reported	<10%	[8]
HS-SPME Arrow-GC-MS/MS	Wine	Not Reported	Not Reported	90-105%	Not Reported	[9]
HS-SPME-GC/MS	Wine	Not Reported	Not Reported	Not Reported	<30%	[10]

HS-SPME: Headspace Solid-Phase Microextraction; GC-ECD: Gas Chromatography-Electron Capture Detection; GC-MS: Gas Chromatography-Mass Spectrometry; SFE: Supercritical Fluid Extraction; TD: Thermal Desorption; RSD: Relative Standard Deviation.

The data highlights that Headspace Solid-Phase Microextraction (HS-SPME) coupled with either GC-MS or GC-ECD is a prevalent and sensitive technique for wine analysis, capable of reaching sub-ng/L detection limits.[4] Supercritical Fluid Extraction (SFE) presents a rapid and nearly solvent-free method for extracting TCA from solid matrices like cork, showing excellent recovery rates.[7] For air analysis, Thermal Desorption (TD) combined with GC-MS offers a sustainable and effective approach.[8]

Experimental Protocols

A generalized workflow for the quantification of 2,4,6-Trichloroanisole is essential for understanding the analytical process. The following diagram illustrates the key stages from sample receipt to data analysis.

General workflow for 2,4,6-Trichloroanisole quantification.

Detailed Methodologies

Headspace Solid-Phase Microextraction (HS-SPME) This is a widely used, solvent-free extraction technique.

• Sample Preparation: A wine sample (e.g., 10 mL) is placed in a headspace vial, often with the addition of salt (e.g., ~4 g NaCl) to increase the volatility of the analytes.[10] An internal standard, such as deuterated TCA ([2H5]TCA), is added for accurate quantification.[6]

• Extraction: The vial is heated and agitated to allow TCA to partition into the headspace. A SPME fiber (e.g., DVB/PDMS) is then exposed to the headspace to adsorb the analytes.[10]

• Analysis: The fiber is retracted and inserted into the hot inlet of a gas chromatograph, where the adsorbed TCA is desorbed and transferred to the GC column for separation and subsequent detection by a mass spectrometer.

Supercritical Fluid Extraction (SFE) This method is particularly effective for solid samples like cork.

• Sample Preparation: Cork stoppers are typically ground to increase the surface area for extraction. A deuterated internal standard is added.[7]

• Extraction: The sample is placed in an extraction vessel, and supercritical carbon dioxide is used as the extracting solvent. The temperature and pressure are optimized for efficient extraction.[7]

• Analysis: The extracted TCA is collected and analyzed by GC-MS. This method is rapid, quantitative, and uses minimal organic solvents.[7]

Liquid-Liquid Extraction (LLE) A classic extraction technique.

• Sample Preparation: A wine sample (e.g., 60 mL) is mixed with an organic solvent like toluene (B28343) in the presence of salts such as MgSO4 and NaCl to facilitate phase separation.[5]

• Extraction: The mixture is vortexed and centrifuged to separate the organic layer containing the TCA.[5]

• Cleanup: The extract may undergo a cleanup step, for instance, using dispersive solid-phase extraction (dSPE) with materials like PSA to remove matrix interferences.[5]

• Analysis: The final extract is injected into the GC-MS for analysis.[5]

Logical Framework for Method Comparison

When evaluating different analytical methods for TCA quantification, a structured comparison is crucial. The following diagram outlines the key parameters and logical flow for such an assessment.

Logical flow for comparing TCA quantification methods.

References

• 1. Cork taint of wines the formation, analysis, and control of 2,4,6- trichloroanisole [maxapress.com]
• 2. gcms.cz [gcms.cz]
• 3. researchgate.net [researchgate.net]
• 4. Comparative study of two chromatographic methods for quantifying 2,4,6-trichloranisole in wines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Analysis of 2,4,6-trichloroanisole in wines using solid-phase microextraction coupled to gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Supercritical fluid extraction of 2,4,6-trichloroanisole from cork stoppers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. agilent.com [agilent.com]

Performance of 2,4,6-Trichloroanisole-d5 in Proficiency Testing Materials: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of 2,4,6-Trichloroanisole-d5 (TCA-d5) as an internal standard in proficiency testing materials for the analysis of 2,4,6-Trichloroanisole (B165457) (TCA). Data from various studies and proficiency testing schemes are summarized to offer a clear perspective on its efficacy against other alternatives.

Introduction

2,4,6-Trichloroanisole (TCA) is a potent off-flavor compound, most notably responsible for "cork taint" in wine, with a very low sensory threshold. Accurate and precise quantification of TCA is crucial for quality control in the food and beverage industry. Proficiency testing (PT) schemes are essential for laboratories to monitor and demonstrate the reliability of their analytical methods for TCA. The choice of internal standard is a critical factor in achieving accurate quantification, especially in complex matrices like wine. Deuterated analogs, such as TCA-d5, are often considered the gold standard for isotope dilution mass spectrometry (IDMS) due to their chemical similarity to the analyte. This guide evaluates the performance of TCA-d5 in this context and compares it with other commonly used internal standards.

Data Presentation: Comparison of Internal Standards

The selection of an appropriate internal standard is critical for compensating for analyte loss during sample preparation and for correcting variations in instrument response. While TCA-d5 is the most widely used internal standard for TCA analysis by gas chromatography-mass spectrometry (GC-MS), other compounds have also been utilized, particularly for different detection techniques like gas chromatography with electron capture detection (GC-ECD).

Internal Standard	Analytical Technique(s)	Advantages	Disadvantages	Performance in Proficiency Testing
2,4,6-Trichloroanisole-d5 (TCA-d5)	GC-MS, GC-MS/MS	- Chemically and physically very similar to the analyte, leading to similar extraction and chromatographic behavior.- Compensates effectively for matrix effects.[1] - High accuracy and precision in quantification.[1]	- Higher cost compared to non-isotopically labeled standards.	- Widely accepted and used in proficiency testing schemes for haloanisoles. - OIV (International Organisation of Vine and Wine) recommends its use for GC/MS analysis.[2]
2,3,6-Trichloroanisole (B1595215)	GC-MS, GC-ECD	- Lower cost than deuterated standards.- Structurally similar to TCA.	- Chromatographic and extraction behavior may differ slightly from TCA, potentially leading to less accurate correction for matrix effects.	- Listed as an alternative internal standard by the OIV for GC/MS and GC/ECD analysis.[2] - Used in some published analytical methods.
2,6-Dibromoanisole	GC-ECD	- Suitable for electron capture detection due to the presence of bromine atoms.	- Significant structural and chemical differences from TCA, which can lead to different extraction efficiencies and chromatographic retention times.	- Mentioned as an alternative for GC/ECD analysis by the OIV.[2]

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable analytical results. Below are summaries of typical experimental protocols used for the analysis of TCA in proficiency testing materials, employing TCA-d5 as the internal standard.

Sample Preparation and Extraction (SPME)

Solid Phase Microextraction (SPME) is a common technique for the extraction and concentration of volatile and semi-volatile compounds from liquid samples.

• Sample Preparation: A defined volume of the proficiency testing material (typically wine or a wine-like matrix) is placed into a headspace vial.

• Internal Standard Spiking: A known amount of 2,4,6-Trichloroanisole-d5 solution is added to the sample.

• Matrix Modification: Sodium chloride is often added to the sample to increase the ionic strength and enhance the partitioning of TCA into the headspace.

• Extraction: The vial is incubated at a controlled temperature (e.g., 40-60°C) with agitation. An SPME fiber (e.g., PDMS or DVB/CAR/PDMS) is exposed to the headspace for a defined period to adsorb the analytes.

• Desorption: The SPME fiber is then retracted and introduced into the hot injector of the gas chromatograph, where the adsorbed analytes are thermally desorbed onto the analytical column.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Gas Chromatograph (GC):

  • Injector: Splitless mode is typically used for trace analysis.

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is commonly used for the separation of haloanisoles.

  • Oven Temperature Program: A temperature gradient is applied to ensure good separation of the target analytes from other matrix components.

• Mass Spectrometer (MS):

  • Ionization: Electron Ionization (EI) is standard.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) is used to enhance sensitivity and selectivity.

  • Quantification: The concentration of TCA is determined by calculating the ratio of the peak area of a characteristic ion of TCA to the peak area of a characteristic ion of TCA-d5 and comparing this ratio to a calibration curve.

Mandatory Visualization

Logical Workflow for Proficiency Testing of 2,4,6-Trichloroanisole

The following diagram illustrates the typical workflow in a proficiency testing scheme for TCA analysis, from the preparation of the test material to the evaluation of laboratory performance.

Proficiency Testing Workflow for TCA Analysis.

Analytical Workflow for TCA Quantification using an Internal Standard

This diagram outlines the key steps in the analytical process for quantifying TCA using an internal standard method.

Analytical Workflow for TCA Quantification.

Conclusion

Based on available data and international analytical standards, 2,4,6-Trichloroanisole-d5 stands out as the most reliable internal standard for the quantification of 2,4,6-Trichloroanisole in proficiency testing materials, particularly when using mass spectrometry-based methods. Its chemical and physical properties, which closely mimic those of the native analyte, ensure the most effective compensation for variations during sample preparation and analysis, leading to enhanced accuracy and precision. While alternatives like 2,3,6-trichloroanisole and 2,6-dibromoanisole are recognized, their use is generally recommended for specific detector types (e.g., ECD) where a deuterated analog may not be suitable or for laboratories where cost is a significant constraint. For laboratories participating in proficiency testing schemes and aiming for the highest level of accuracy and inter-laboratory agreement, the use of 2,4,6-Trichloroanisole-d5 is the recommended best practice.

References

• 1. Analysis of 2,4,6-trichloroanisole in wines using solid-phase microextraction coupled to gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of releasable 2,4,6-trichloroanisole in wine (Type-IV) | OIV [oiv.int]

The Gold Standard in Trace Analysis: A Justification for Deuterated Internal Standards

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative bioanalysis, the choice of an internal standard is a critical decision that can significantly impact data quality and reliability. In the realm of trace analysis, particularly when employing powerful techniques like liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS), the use of a deuterated internal standard has become the undisputed "gold standard."[1][2][3] This guide provides an objective comparison of deuterated internal standards with their alternatives, supported by experimental data and detailed methodologies, to justify their preferential use.

The Principle of Isotope Dilution Mass Spectrometry

The effectiveness of deuterated standards is rooted in the principle of isotope dilution mass spectrometry (IDMS). A deuterated internal standard is a version of the analyte molecule where one or more hydrogen atoms have been replaced by their stable, heavier isotope, deuterium.[4] This subtle modification increases the mass of the molecule, allowing it to be distinguished from the native analyte by a mass spectrometer.[5] Crucially, this alteration has a negligible effect on the physicochemical properties of the molecule.[6]

By introducing a known amount of the deuterated standard into a sample at the earliest stage of preparation, it acts as a near-perfect mimic of the analyte.[4] Both the analyte and the internal standard will behave almost identically during every step of the analytical process, including extraction, chromatography, and ionization.[1][6] Consequently, any variations or losses encountered by the analyte will be mirrored by the deuterated standard.[4] The final quantification is based on the ratio of the analyte's signal to that of the internal standard, a value that remains constant even with variations in sample preparation or instrument response, thus ensuring highly accurate and precise results.[7]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The superiority of deuterated internal standards over non-deuterated (structural analogue) internal standards is most evident in their ability to compensate for analytical variability, particularly matrix effects.[2][7] Matrix effects, which are the suppression or enhancement of the analyte's ionization due to co-eluting compounds from the sample matrix, are a major source of imprecision and inaccuracy in trace analysis.[7][8]

Performance Parameter	Deuterated Internal Standard	Non-Deuterated (Analogue) Internal Standard	Key Findings & References
Matrix Effect Compensation	Excellent: Co-elutes with the analyte, experiencing and correcting for similar ion suppression or enhancement.[5][7]	Variable: Differences in physicochemical properties can lead to different retention times and susceptibility to matrix effects.[9]	A lower coefficient of variation (CV) of the internal standard-normalized matrix factor is consistently observed with deuterated standards.[2]
Extraction Recovery Correction	Excellent: Near-identical chemical properties ensure it tracks the analyte throughout the extraction process.[1][6]	Variable: Structural differences can lead to different extraction efficiencies.[9]	Deuterated standards more accurately reflect the true recovery of the analyte from complex matrices.
Chromatographic Behavior	Near-identical retention time to the analyte, ensuring co-elution.[6]	Different retention times are common, leading to differential matrix effects.[9][10]	While a slight "isotope effect" can sometimes cause minor retention time shifts, it is generally minimal.[7][11]
Accuracy and Precision	High accuracy and precision due to superior correction for variability.[1][12]	Lower accuracy and precision, as it may not adequately compensate for all sources of error.[9]	Methods using deuterated standards consistently demonstrate better inter-assay and intra-assay precision.[13][14]
Regulatory Acceptance	Widely recognized and preferred by regulatory bodies such as the FDA and EMA.[15]	May require more extensive validation to demonstrate its suitability.	The use of stable isotope-labeled internal standards is a cornerstone of regulated bioanalysis.[12]
Cost and Availability	Generally higher cost and may require custom synthesis.[9]	Typically lower cost and more readily available.[9]	The investment in a deuterated standard is often justified by the improved data quality and reduced need for repeat analyses.

Experimental Protocols

To objectively assess the performance of an internal standard, a thorough validation is required. The following provides a detailed methodology for a key experiment: the evaluation of matrix effects.

Objective:

To compare the ability of a deuterated and a non-deuterated internal standard to compensate for matrix effects in a complex biological matrix (e.g., plasma).

Materials:

• Blank plasma from at least six different sources

• Analyte stock solution

• Deuterated internal standard stock solution

• Non-deuterated internal standard stock solution

• Appropriate solvents for dilution and reconstitution

Procedure:

• Preparation of Sample Sets:

  • Set 1 (Neat Solution): Prepare a solution of the analyte and each internal standard in the reconstitution solvent.

  • Set 2 (Post-Extraction Spiked Matrix): Extract blank plasma samples from the six different sources. After the final extraction step, spike the extracted matrix with the analyte and each internal standard at the same concentration as in Set 1.[2][7]

  • Set 3 (Internal Standards in Neat Solution): Prepare a solution of only the internal standards in the reconstitution solvent.

  • Set 4 (Internal Standards in Post-Extraction Spiked Matrix): Extract blank plasma samples from the six different sources. Spike the extracted blank matrix with only the internal standards at the same concentrations as in Set 3.[2]

• Sample Analysis: Analyze all prepared samples using the developed LC-MS/MS method.

• Data Analysis and Calculation:

  • Matrix Factor (MF): Calculate the matrix factor for the analyte and each internal standard by dividing the peak area in the presence of the matrix (Set 2 and Set 4) by the peak area in the absence of the matrix (Set 1 and Set 3).[2]

  • Internal Standard-Normalized Matrix Factor (IS-Normalized MF): For each of the six matrix sources, divide the analyte MF by the internal standard MF.

  • Coefficient of Variation (CV): Calculate the CV of the IS-normalized MF across the six matrix sources for both the deuterated and non-deuterated internal standards.[2]

Interpretation of Results:

A lower CV for the IS-normalized MF indicates better compensation for the variability of the matrix effect.[2] It is expected that the deuterated internal standard will yield a significantly lower CV compared to the non-deuterated internal standard, demonstrating its superior ability to correct for matrix-induced variations.

Visualizing the Justification

To better understand the experimental process and the logical basis for using deuterated internal standards, the following diagrams are provided.

Bioanalytical workflow using a deuterated internal standard.

Compensation for matrix effects by a deuterated internal standard.

Decision logic for selecting an internal standard.

Conclusion

The use of deuterated internal standards represents a cornerstone of high-quality quantitative analysis in modern research and drug development.[4] By effectively compensating for a wide range of analytical variabilities, most notably matrix effects, they enable the generation of data with the highest degree of accuracy, precision, and reliability.[1][15] While the initial cost may be higher than that of non-deuterated alternatives, the superior performance and the confidence in the resulting data provide a compelling justification for their use, ensuring the integrity of critical analytical measurements.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 7. benchchem.com [benchchem.com]
• 8. waters.com [waters.com]
• 9. benchchem.com [benchchem.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. texilajournal.com [texilajournal.com]
• 14. researchgate.net [researchgate.net]
• 15. resolvemass.ca [resolvemass.ca]

Safety & Regulatory Compliance

Proper Disposal of 2,4,6-Trichloroanisole-d5: A Guide for Laboratory Professionals

The safe and compliant disposal of 2,4,6-Trichloroanisole-d5, a deuterated stable isotope-labeled compound, is critical for ensuring laboratory safety and environmental protection. Due to its chemical properties, this compound is classified as hazardous waste and requires specific handling and disposal procedures. Adherence to these guidelines is essential for researchers, scientists, and drug development professionals to mitigate risks and comply with regulations.

Immediate Safety and Handling

Before beginning any disposal procedure, it is imperative to handle 2,4,6-Trichloroanisole-d5 with the appropriate Personal Protective Equipment (PPE) to prevent exposure.

Recommended Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or a face shield.[1][2]

• Hand Protection: Use chemically resistant gloves.[1][2]

• Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.[1][2]

• Respiratory Protection: In case of inadequate ventilation or when handling the solid, powdered form, use an approved respirator.[1][3]

In the event of a spill, clean it up promptly using an absorbent material. The collected material should then be placed in a suitable, sealed container for disposal as hazardous waste.[1] Avoid creating dust if the material is in a solid state.[2]

Waste Classification and Hazard Profile

2,4,6-Trichloroanisole-d5 must be treated as a hazardous chemical waste.[4][5] Disposal down the drain or in regular trash is strictly prohibited.[4][6] The compound presents several hazards, as outlined by the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[2][7] The primary hazards are associated with the chemical structure of trichloroanisole, not the deuterium (B1214612) isotopes.

Hazard Classification	GHS Code	Description	Signal Word
Acute Toxicity (Oral)	H302	Harmful if swallowed.[1][2][7]	Warning[2][3]
Serious Eye Damage/Irritation	H319	Causes serious eye irritation.[1][2][7]	Warning[2][3]
Skin Corrosion/Irritation	H315	Causes skin irritation.[7]	Warning[7]
Specific Target Organ Toxicity	H335	May cause respiratory irritation.[7]	Warning[7]
Hazardous to the Aquatic Environment	H411/H413	Toxic to aquatic life with long lasting effects.[7] May cause long lasting harmful effects to aquatic life.[1][2]	Warning[2][7]

Step-by-Step Disposal Protocol

The following procedure outlines the recommended steps for the safe collection and disposal of 2,4,6-Trichloroanisole-d5 waste.

1. Waste Collection and Containerization

• Container Selection: Use a designated, leak-proof, and chemically compatible waste container with a secure, tight-fitting lid.[5][8][9] The original container may be used if it is in good condition.

• Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "2,4,6-Trichloroanisole-d5".[5] The label should also list all components of the waste mixture if applicable.

• Waste Segregation: Do not mix 2,4,6-Trichloroanisole-d5 waste with incompatible chemicals. It should be segregated with other halogenated organic waste, away from acids and bases.[8][9]

2. Waste Storage

• Location: Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[5][8] This area must be at or near the point of waste generation and under the control of laboratory personnel.[5][9]

• Secondary Containment: The SAA must have secondary containment to prevent spills from reaching drains.[4][9]

• Container Management: Keep the waste container closed at all times except when adding waste.[4][5]

3. Arrange for Disposal

• Contact EHS: Do not attempt to dispose of the waste yourself. Follow your institution's procedures to request a pickup from the Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor.[5] All hazardous waste must be disposed of through an approved program.[4]

• Documentation: Maintain accurate records of the waste generated, including the chemical name, quantity, and date of accumulation, as required by your institution.[9]

4. Empty Container Disposal

• Decontamination: Once the container is empty (i.e., all material has been removed that can be), it should be rinsed with a suitable solvent (such as acetone (B3395972) or ethanol). The rinsate must be collected and disposed of as hazardous waste.[4]

• Final Disposal: After rinsing, deface or remove all hazardous chemical labels from the empty container.[4] It can then typically be disposed of as regular laboratory glass or plastic trash. Consult your institution's guidelines for final confirmation.

References

• 1. isotope.com [isotope.com]
• 2. lookchem.com [lookchem.com]
• 3. 2,4,6-Trichloroanisole-d5 D 98atom 352439-08-8 [sigmaaldrich.com]
• 4. vumc.org [vumc.org]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. acs.org [acs.org]
• 7. lgcstandards.com [lgcstandards.com]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 9. danielshealth.com [danielshealth.com]

Essential Safety and Logistical Information for Handling 2,4,6-Trichloroanisole-d5

This document provides immediate and essential safety protocols, operational guidelines, and disposal plans for the handling of 2,4,6-Trichloroanisole-d5. The following procedural guidance is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices and minimize exposure risks.

Hazard Identification and Classification

2,4,6-Trichloroanisole-d5 is a deuterated analog of 2,4,6-Trichloroanisole, a chlorinated aromatic compound. It is classified with the following hazards:

• Acute Toxicity (Oral): Harmful if swallowed.[1][2]

• Eye Irritation: Causes serious eye irritation.[1][2]

• Skin Irritation: May cause skin irritation.[3]

• Respiratory Irritation: May cause respiratory irritation.[3]

• Chronic Aquatic Toxicity: May cause long-lasting harmful effects to aquatic life.[1][2]

Physical and Chemical Properties

Property	Value
Physical State	Solid (Fibrous Powder)[2]
Molecular Formula	C₇Cl₃D₅O
Molecular Weight	216.51 g/mol
Storage	Store at room temperature away from light and moisture in a well-ventilated place.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following table summarizes the required PPE for handling 2,4,6-Trichloroanisole-d5.

Body Part	Required PPE	Specifications and Recommendations
Hands	Chemical-resistant gloves	Nitrile or Neoprene gloves are recommended. Butyl rubber gloves offer excellent protection against a wide variety of chemicals but may not perform as well with halogenated solvents.[4] Always inspect gloves for integrity before use.
Eyes/Face	Safety glasses with side shields or chemical splash goggles. A face shield is required when there is a risk of splashing.	Must meet ANSI Z87.1 standards.
Body	Laboratory coat	A fully buttoned lab coat should be worn to protect skin and personal clothing.
Respiratory	Air-purifying respirator (APR) with appropriate cartridges	For a solid, powdered substance, a NIOSH-approved respirator with N95, R95, or P95 particulate filters is recommended.[5] If handling heated material or generating vapors, an organic vapor cartridge should be used in combination with the particulate filter.

Operational Plan: Safe Handling Procedures

Adherence to the following step-by-step procedures is critical for minimizing exposure and ensuring a safe working environment.

Engineering Controls:

• Fume Hood: All handling of 2,4,6-Trichloroanisole-d5, including weighing, transferring, and preparing solutions, must be conducted in a certified chemical fume hood.[6][7]

  • The fume hood should have a minimum face velocity of 100 feet per minute (fpm).[8]

  • Work should be performed at least 6 inches inside the sash.[6][7]

  • Keep the sash at the lowest possible working height.[6]

Handling Powder:

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Decontaminate the work surface within the fume hood.

• Weighing: Use a microbalance or an analytical balance inside the fume hood. To minimize the generation of airborne particles, handle the powder gently.

• Transfer: Use a spatula or other appropriate tool to transfer the powder. Avoid pouring the dry powder, as this can create dust.

• Dissolving: If preparing a solution, add the solvent to the vessel containing the weighed powder slowly to avoid splashing.

Spill and Decontamination Procedures:

• Minor Spills:

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, gently cover the spill with an absorbent material to avoid raising dust.

  • Carefully sweep the absorbent material into a designated hazardous waste container.[1]

  • Decontaminate the spill area with a suitable solvent (e.g., ethanol (B145695) or isopropanol), followed by soap and water.

  • All materials used for cleanup must be disposed of as hazardous waste.

• Major Spills:

  • Evacuate the laboratory immediately and alert others.

  • Contact your institution's Environmental Health and Safety (EHS) department.

  • Prevent entry to the affected area.

Experimental Workflow for Handling 2,4,6-Trichloroanisole-d5

Caption: A flowchart outlining the safe handling of 2,4,6-Trichloroanisole-d5.

Disposal Plan

Proper disposal of 2,4,6-Trichloroanisole-d5 and associated waste is crucial to prevent environmental contamination.

Waste Segregation:

• Solid Waste: All disposable materials that have come into contact with 2,4,6-Trichloroanisole-d5 (e.g., gloves, weigh boats, absorbent pads) must be collected in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions or solvent rinses containing 2,4,6-Trichloroanisole-d5 should be collected in a separate, sealed, and clearly labeled hazardous waste container for chlorinated organic compounds.[9] Do not mix with non-halogenated solvent waste.[10]

• Sharps: Contaminated needles, syringes, or other sharps must be disposed of in a designated sharps container for hazardous chemical waste.

Disposal Procedure:

• Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical name ("2,4,6-Trichloroanisole-d5"), and the associated hazards (Toxic, Environmental Hazard).

• Storage: Store waste containers in a designated satellite accumulation area within the laboratory, preferably in secondary containment.

• Collection: Arrange for the collection of hazardous waste through your institution's EHS department. Do not pour any waste containing this compound down the drain.[11]

Disposal of Deuterated Compounds:

While there are no specific disposal regulations for deuterated compounds that differ from their non-deuterated counterparts, they should be treated with the same level of caution. The primary concern for disposal is the toxicity of the parent compound. Therefore, 2,4,6-Trichloroanisole-d5 waste should be handled as chlorinated aromatic waste.

Logical Relationship of Safety Measures

Caption: The relationship between hazard assessment and control measures.

References

• 1. lookchem.com [lookchem.com]
• 2. isotope.com [isotope.com]
• 3. lgcstandards.com [lgcstandards.com]
• 4. safety.fsu.edu [safety.fsu.edu]
• 5. queensu.ca [queensu.ca]
• 6. ndsu.edu [ndsu.edu]
• 7. ehs.fiu.edu [ehs.fiu.edu]
• 8. olseh.iisc.ac.in [olseh.iisc.ac.in]
• 9. Disposal of Waste Solvents - NUS Chemistry | NUS Chemistry [chemistry.nus.edu.sg]
• 10. ethz.ch [ethz.ch]
• 11. m.youtube.com [m.youtube.com]